4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

• CAS: 908518-25-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive and in-depth overview of the synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a valuable intermediate in pharmaceutical research and drug development. This document moves beyond a simple recitation of procedural steps to offer a detailed rationale for the chosen synthetic strategy and experimental conditions. The synthesis is presented as a robust and logical two-step process, commencing with the formation of the precursor, 4-amino-N-cyclopentylbenzamide, followed by its chloroacetylation. This guide is designed to equip researchers with the necessary knowledge to safely and efficiently execute this synthesis, troubleshoot potential issues, and understand the underlying chemical principles.

Introduction

The benzamide scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents. The title compound, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, is a bifunctional molecule featuring a reactive chloroacetyl group, which serves as a versatile handle for further chemical modifications, such as nucleophilic substitution reactions. This makes it a key building block for the synthesis of more complex molecules and potential drug candidates. This guide will detail a reliable and reproducible synthetic pathway, emphasizing the causality behind experimental choices to ensure both high yield and purity of the final product.

Synthetic Strategy: A Two-Step Approach

The most logical and efficient pathway for the synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide involves a two-step sequence. This strategy ensures the selective introduction of the chloroacetyl group onto the desired amino functionality.

Overall Synthetic Scheme:

Caption: A two-step synthetic workflow for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Part 1: Synthesis of the Precursor: 4-Amino-N-cyclopentylbenzamide

This initial phase focuses on the construction of the core benzamide structure and the subsequent reduction of a nitro group to the key primary amine.

Step 1.1: Amide Bond Formation: Synthesis of 4-Nitro-N-cyclopentylbenzamide

The first step involves a nucleophilic acyl substitution reaction between 4-nitrobenzoyl chloride and cyclopentylamine.

Reaction Mechanism:

Caption: Mechanism of amide bond formation.

Experimental Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve cyclopentylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane (DCM).

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Dissolve 4-nitrobenzoyl chloride (1.05 equivalents) in anhydrous DCM and add it dropwise to the cyclopentylamine solution via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product, 4-nitro-N-cyclopentylbenzamide, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Causality of Experimental Choices:

• Solvent: Dichloromethane is an excellent choice due to its inert nature and ability to dissolve both reactants.

• Base: Triethylamine is used to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

• Temperature: The initial cooling to 0 °C helps to control the exothermic nature of the reaction.

Step 1.2: Reduction of the Nitro Group

The nitro group of 4-nitro-N-cyclopentylbenzamide is reduced to a primary amine to yield the desired precursor. Catalytic hydrogenation is a clean and efficient method for this transformation.

Experimental Protocol (Catalytic Hydrogenation):

• Reaction Setup: In a hydrogenation vessel, dissolve 4-nitro-N-cyclopentylbenzamide (1.0 equivalent) in ethanol or methanol.

• Catalyst Addition: Carefully add a catalytic amount of 10% palladium on carbon (Pd/C) (typically 5-10 mol%).

• Hydrogenation: Seal the vessel and purge with nitrogen, followed by hydrogen. Maintain a hydrogen atmosphere (e.g., with a balloon or a Parr hydrogenator) and stir the mixture vigorously at room temperature.[1][2]

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion (typically 2-6 hours), carefully filter the reaction mixture through a pad of Celite to remove the catalyst.[1][2]

• Isolation: Concentrate the filtrate under reduced pressure to yield 4-amino-N-cyclopentylbenzamide, which can often be used in the next step without further purification.

Alternative Reduction Method:

For laboratories not equipped for catalytic hydrogenation, reduction with iron powder in the presence of ammonium chloride is a viable alternative.[3]

Part 2: Chloroacetylation of 4-Amino-N-cyclopentylbenzamide

The final step involves the N-acylation of the newly formed primary amine with chloroacetyl chloride.

Reaction Mechanism:

This is another example of nucleophilic acyl substitution, where the amino group of the precursor attacks the electrophilic carbonyl carbon of chloroacetyl chloride.

Experimental Protocol:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-amino-N-cyclopentylbenzamide (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 equivalents) or triethylamine (1.2 equivalents) to the solution.[4][5]

• Chloroacetylation: Cool the mixture to 0 °C in an ice bath. Add chloroacetyl chloride (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C.[4]

• Reaction Progression: After the addition, allow the reaction to warm to room temperature and stir for 3-6 hours, monitoring by TLC.[4][6]

• Work-up and Purification: Once the reaction is complete, pour the mixture into cold water to precipitate the product. Collect the solid by vacuum filtration and wash with cold water. The crude 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide can be purified by recrystallization from a suitable solvent like ethanol.[4]

Causality of Experimental Choices:

• Solvent: THF is a suitable aprotic solvent that dissolves the reactants and does not interfere with the reaction.

• Base: A base is crucial to neutralize the HCl generated during the reaction. DBU is a strong, non-nucleophilic base that has been shown to be very effective in this type of acylation.[4][5]

• Temperature Control: The initial cooling is important to manage the high reactivity of chloroacetyl chloride and prevent side reactions.

Physicochemical and Safety Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Safety Precautions
4-Nitrobenzoyl chloride	C₇H₄ClNO₃	185.56	Corrosive, causes severe skin burns and eye damage. Reacts with water.
Cyclopentylamine	C₅H₁₁N	85.15	Flammable liquid and vapor. Causes skin and eye irritation.
4-Nitro-N-cyclopentylbenzamide	C₁₂H₁₄N₂O₃	234.25	Expected to be an irritant. Handle with care.
4-Amino-N-cyclopentylbenzamide	C₁₂H₁₆N₂O	204.27	May cause skin and eye irritation.
Chloroacetyl chloride	C₂H₂Cl₂O	112.94	Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. Reacts violently with water.[4][7][8][9]
4-[(chloroacetyl)amino]-N-cyclopentylbenzamide	C₁₄H₁₇ClN₂O₂	280.75	Expected to be an irritant. Handle with appropriate personal protective equipment.

Analytical Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

• ¹H and ¹³C NMR Spectroscopy: These techniques will confirm the presence of all expected functional groups and the overall structure of the molecule. The spectra of related benzamides can be used as a reference.[5][10][11]

• Infrared (IR) Spectroscopy: Key vibrational frequencies to look for include the N-H stretch, C=O stretches of the amide groups, and C-Cl stretch.[5][10][12]

• Mass Spectrometry (MS): This will confirm the molecular weight of the final compound.

Conclusion

The synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide can be reliably achieved through a well-defined, two-step process. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can confidently and safely produce this valuable intermediate for further applications in drug discovery and development. Adherence to the detailed protocols and safety precautions outlined in this guide is paramount for a successful and safe synthetic outcome.

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An In-depth Technical Guide to 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the benzamide scaffold remains a cornerstone for the development of novel therapeutic agents. Its derivatives have demonstrated a wide spectrum of pharmacological activities, including but not limited to antiemetic, antipsychotic, and anticancer properties. The subject of this technical guide, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, is a molecule of significant interest, incorporating several key structural features that suggest a potential for diverse biological interactions. This includes a central benzamide core, a reactive chloroacetylamino group, and a lipophilic cyclopentyl moiety.

The chloroacetyl group, in particular, is a well-known electrophilic warhead capable of forming covalent bonds with nucleophilic residues in biological macromolecules. This reactivity profile opens up possibilities for its application as an irreversible inhibitor or a covalent binder to specific protein targets, a strategy increasingly employed in drug discovery to enhance potency and prolong the duration of action. This guide provides a comprehensive overview of the chemical properties, a plausible synthetic route, and a discussion of the potential biological significance of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, drawing upon established principles of organic chemistry and medicinal chemistry.

Physicochemical Properties

Property	Value	Source
CAS Number	908518-25-2	[Matrix Scientific][1]
Molecular Formula	C₁₄H₁₇ClN₂O₂	[Matrix Scientific][1]
Molecular Weight	280.76 g/mol	[Matrix Scientific][1]
Appearance	White to off-white solid	Predicted
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, DMSO, and DMF.	Predicted
Hazard Identification	Irritant	[Matrix Scientific][1]

Synthesis and Reactivity

The synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide can be logically approached through a two-step sequence, commencing with the formation of an amino-benzamide intermediate, followed by acylation. This synthetic strategy is well-precedented for the preparation of related benzamide derivatives.[2]

Synthetic Workflow

Caption: Proposed synthetic pathway for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Experimental Protocols

This initial step involves two key transformations: the formation of an amide bond between 4-nitrobenzoyl chloride and cyclopentylamine, followed by the reduction of the nitro group.

Part A: Amide Bond Formation to yield 4-Nitro-N-cyclopentylbenzamide

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclopentylamine (1.0 equivalent) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.2 equivalents) in an anhydrous aprotic solvent like dichloromethane or tetrahydrofuran.

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. To this, add a solution of 4-nitrobenzoyl chloride (1.0 equivalent) in the same anhydrous solvent dropwise over 15-20 minutes to control the exothermic reaction.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4-nitro-N-cyclopentylbenzamide.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Part B: Nitro Group Reduction to yield 4-Amino-N-cyclopentylbenzamide

• Reaction Setup: Dissolve the purified 4-nitro-N-cyclopentylbenzamide from the previous step in a suitable solvent such as ethanol or ethyl acetate.

• Reduction: Add a reducing agent. Common methods include using tin(II) chloride dihydrate in ethanol with heating, or catalytic hydrogenation with palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • For tin reduction: After cooling, filter the reaction mixture through Celite to remove tin salts. Concentrate the filtrate and extract the product into an organic solvent.

  • For catalytic hydrogenation: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Isolation: Concentrate the organic solution under reduced pressure to obtain 4-amino-N-cyclopentylbenzamide.

• Reaction Setup: Dissolve 4-amino-N-cyclopentylbenzamide (1.0 equivalent) and a mild base (e.g., triethylamine, 1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane) in a round-bottom flask under an inert atmosphere.

• Addition of Chloroacetyl Chloride: Cool the mixture to 0 °C. Add chloroacetyl chloride (1.1 equivalents) dropwise with vigorous stirring.

• Reaction Progression: Allow the reaction to proceed at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Work-up: Quench the reaction with water and separate the organic layer. Wash the organic phase with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to afford the final product, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Potential Applications and Mechanism of Action

While specific biological data for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is not extensively documented, its structural motifs suggest potential avenues for its application in drug discovery.

The chloroacetamide functionality is a key feature, known to act as an electrophile that can covalently modify nucleophilic residues (such as cysteine, lysine, or histidine) on proteins. This irreversible binding can lead to potent and sustained inhibition of enzyme activity. Compounds containing this moiety have been investigated for a range of biological activities, including antimicrobial and anticancer effects.[3]

The benzamide core is a privileged scaffold in medicinal chemistry, and its derivatives are known to interact with a variety of biological targets. For instance, some benzamides exhibit neuroleptic activity.[4]

The cyclopentyl group increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and interact with hydrophobic pockets in protein targets.

Based on these features, a plausible mechanism of action for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide could involve the covalent modification of a target protein, leading to the modulation of a cellular signaling pathway. For example, if the target is a kinase, the compound could act as an irreversible inhibitor, blocking downstream signaling.

Hypothetical Signaling Pathway Inhibition

Caption: Hypothetical inhibition of a kinase signaling pathway.

Analytical Characterization

The identity and purity of synthesized 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide would be confirmed using a suite of standard analytical techniques.

Analytical Workflow

Caption: Workflow for the analytical characterization of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to confirm the molecular structure. The ¹H NMR spectrum would show characteristic signals for the aromatic protons, the cyclopentyl protons, the methylene protons of the chloroacetyl group, and the NH protons. The ¹³C NMR spectrum would confirm the presence of all carbon atoms in their respective chemical environments.

• Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular weight of the compound and to analyze its fragmentation pattern, further confirming its structure.

• Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic functional groups, such as the N-H and C=O stretching vibrations of the amide groups.

• High-Performance Liquid Chromatography (HPLC): HPLC would be employed to assess the purity of the final compound.

Conclusion

4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a synthetically accessible molecule with significant potential for application in drug discovery. Its key structural features, particularly the reactive chloroacetylamino group, make it an interesting candidate for development as a covalent inhibitor of various biological targets. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to prepare and characterize this compound. Further investigation into its biological activities is warranted to elucidate its mechanism of action and to explore its therapeutic potential.

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Mechanism of Action of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide: A Covalent Probe for Novel Target Discovery

An In-Depth Technical Guide to the

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of the putative mechanism of action for the novel chemical entity 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. Given the presence of a reactive chloroacetyl moiety and a benzamide scaffold known for its prevalence in bioactive molecules, we hypothesize that this compound functions as a covalent inhibitor. This document outlines a structured, multi-faceted research program designed to elucidate its molecular target(s), validate the covalent nature of its interaction, and characterize its downstream biological effects. Detailed experimental protocols, data interpretation frameworks, and visual schematics are provided to guide researchers and drug development professionals in harnessing the potential of this compound as a chemical probe and a starting point for therapeutic development.

Introduction: Unpacking the Molecular Architecture

4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a synthetic compound featuring two key structural motifs: a reactive electrophilic "warhead" and a "scaffold" designed for specific molecular recognition. While limited information is publicly available regarding its biological activity, its chemical structure provides a strong basis for a mechanistically driven investigation.

• The Chloroacetyl "Warhead": The chloroacetyl group is a well-characterized electrophile known to form stable covalent bonds with nucleophilic amino acid residues such as cysteine, lysine, and histidine under physiological conditions[1]. This suggests a mechanism of irreversible or covalent inhibition, offering potential advantages in terms of potency and duration of action.

• The N-cyclopentylbenzamide "Scaffold": Benzamide derivatives are a large and diverse class of compounds with a wide array of pharmacological activities, including roles as tubulin polymerization inhibitors, TRPV1 antagonists, and neuroleptic agents[2][3]. The N-cyclopentyl group, a non-polar moiety, likely contributes to the molecule's binding affinity and specificity by occupying a hydrophobic pocket within its target protein[4].

Based on these structural features, we propose a primary mechanism of action wherein 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide acts as a covalent inhibitor, with the benzamide portion guiding the molecule to a specific protein target and the chloroacetyl group forming a permanent bond, thereby modulating the protein's function.

Proposed Mechanism of Action: A Two-Step Covalent Inhibition Model

We hypothesize a two-step mechanism for the action of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide:

• Reversible Binding (Recognition): The N-cyclopentylbenzamide scaffold first docks into a binding site on a target protein through non-covalent interactions (e.g., hydrogen bonds, hydrophobic interactions). This initial binding event is reversible and determines the specificity of the compound.

• Irreversible Covalent Modification (Inhibition): Once positioned correctly, the electrophilic chloroacetyl group is brought into close proximity with a nucleophilic amino acid residue on the protein. This facilitates a nucleophilic substitution reaction, forming a stable covalent bond and leading to irreversible inhibition of the protein's function.

Figure 1: Proposed two-step mechanism of covalent inhibition by 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Experimental Validation: A Roadmap to Mechanism Elucidation

The following sections detail a logical and comprehensive experimental workflow to test the proposed mechanism of action.

Target Identification using Activity-Based Protein Profiling (ABPP)

The primary challenge is to identify the cellular target(s) of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. ABPP is an ideal methodology for this purpose.

• Probe Synthesis: Synthesize an alkyne- or azide-functionalized analog of the parent compound to enable downstream "click" chemistry visualization.

• Cell Lysate Incubation: Incubate the functionalized probe with a relevant cell lysate (e.g., from a cancer cell line or primary neurons) to allow for covalent modification of target proteins.

• Click Chemistry: Ligate a reporter tag (e.g., biotin for affinity purification or a fluorophore for in-gel visualization) to the probe-modified proteins via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

• Target Enrichment: For biotin-tagged proteins, perform streptavidin-based affinity purification to enrich the target proteins.

• Identification by Mass Spectrometry: Elute the enriched proteins, digest them into peptides, and analyze them by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the protein targets.

Figure 2: Workflow for target identification using Activity-Based Protein Profiling (ABPP).

Confirmation of Covalent Binding and Site of Modification

Once a putative target is identified, it is crucial to confirm the covalent nature of the interaction and pinpoint the exact site of modification.

• Incubation: Incubate the purified recombinant target protein with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Denaturation and Digestion: Denature the protein and digest it into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by high-resolution LC-MS/MS.

• Data Analysis: Search the MS/MS data for peptides with a mass shift corresponding to the addition of the compound (mass of compound - mass of HCl). The MS/MS fragmentation pattern will reveal the specific amino acid that has been modified.

Parameter	Expected Value	Interpretation
Molecular Weight of Compound	280.76 g/mol	-
Mass of HCl	36.46 g/mol	-
Expected Mass Adduct	+244.30 Da	Confirms covalent modification
Modified Residue	Cys, Lys, or His	Identifies the nucleophile

Table 1: Expected mass spectrometry data for confirming covalent modification.

In Vitro Functional Assays

With the target identified, the functional consequences of its inhibition can be assessed.

• Assay Setup: Establish a functional assay for the identified target protein (e.g., a kinase assay measuring phosphorylation or a protease assay measuring substrate cleavage).

• IC50 Determination: Measure the concentration-dependent inhibition of the protein's activity by the compound to determine the IC50 value.

• Time-Dependent Inhibition: Pre-incubate the protein with the compound for varying amounts of time before initiating the reaction. A time-dependent decrease in activity is a hallmark of covalent inhibition.

• "Jump-Dilution" Assay: To confirm irreversibility, incubate the protein with a high concentration of the compound, then rapidly dilute the mixture to a concentration well below the Ki. If the inhibition is irreversible, activity will not recover over time.

Compound	IC50 (nM)	k_inact/Ki (M⁻¹s⁻¹)	Irreversibility (Jump-Dilution)
4-[(chloroacetyl)amino]-N-cyclopentylbenzamide	50	1.5 x 10⁴	No recovery of activity
Control (acetyl instead of chloroacetyl)	>10,000	Not determinable	Full recovery of activity

Table 2: Hypothetical kinetic data for covalent inhibition of a target protein.

Cell-Based Functional Assays

To understand the compound's effect in a biological context, cell-based assays are essential. The choice of assay will depend on the function of the identified target protein. For example, if the target is a kinase involved in a cancer-related signaling pathway, the following assays would be relevant.

• Cell Viability Assay: Treat cancer cell lines with increasing concentrations of the compound and measure cell viability (e.g., using an MTT or CellTiter-Glo assay) to determine the EC50.

• Western Blot Analysis: Treat cells with the compound and perform Western blotting to assess the phosphorylation status of downstream substrates of the target kinase, providing evidence of target engagement in a cellular context.

Figure 3: Hypothetical signaling pathway inhibited by the compound.

Structure-Activity Relationship (SAR) Studies

To validate the proposed mechanism and the roles of the different molecular moieties, a focused SAR study is recommended.

Analog	Modification	Rationale	Predicted Activity
1	Replace chloroacetyl with acetyl	Remove the electrophilic warhead	Loss of covalent and potent activity
2	Replace cyclopentyl with methyl	Reduce hydrophobic interaction	Decreased potency
3	Replace cyclopentyl with cyclohexyl	Alter fit in hydrophobic pocket	Potentially increased or decreased potency
4	Move chloroacetylamino to meta position	Alter positioning of the warhead	Loss of activity

Table 3: Proposed analogs for structure-activity relationship studies.

Conclusion

4-[(chloroacetyl)amino]-N-cyclopentylbenzamide represents a promising chemical tool for the exploration of novel biological pathways. Its structure strongly suggests a mechanism of action as a covalent inhibitor. The multi-pronged experimental approach detailed in this guide, encompassing target identification, validation of covalent modification, and functional characterization, provides a robust framework for elucidating its precise mechanism. Successful execution of this research program will not only define the utility of this specific molecule as a chemical probe but may also uncover novel therapeutic targets and provide a valuable lead for future drug development efforts.

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biological activity of N-cyclopentylbenzamide derivatives

An In-depth Technical Guide to the Biological Activity of N-Cyclopentylbenzamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-cyclopentylbenzamide derivatives represent a versatile class of organic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. This technical guide provides a comprehensive overview of the synthesis, multifaceted pharmacological effects, and underlying mechanisms of action of these derivatives. We will delve into their potential as anticancer, antinociceptive, anti-inflammatory, antiviral, and antifungal agents, as well as their applications in the treatment of neurological disorders. This guide will further explore the structure-activity relationships (SAR) that govern their efficacy and provide detailed experimental protocols for their biological evaluation. The synthesis of technical data with field-proven insights aims to equip researchers and drug development professionals with a thorough understanding of this promising class of compounds.

Introduction to N-Cyclopentylbenzamide Derivatives

The benzamide moiety is a privileged scaffold in drug discovery, forming the structural core of numerous approved therapeutic agents.[1][2] The incorporation of a cyclopentyl group at the amide nitrogen introduces a unique combination of lipophilicity and conformational rigidity, which can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. The N-cyclopentylbenzamide core structure is characterized by a benzene ring connected to a carbonyl group, which in turn is bonded to a nitrogen atom bearing a cyclopentyl ring. This fundamental structure serves as a template for a wide array of derivatives with diverse biological functions. The inherent versatility of this scaffold allows for substitutions on both the benzoyl ring and the cyclopentyl moiety, enabling the fine-tuning of biological activity.

Synthesis of N-Cyclopentylbenzamide Derivatives

The synthesis of N-cyclopentylbenzamide derivatives is typically achieved through the coupling of a substituted benzoic acid or its activated derivative with cyclopentylamine. A common and straightforward method involves the use of coupling agents to facilitate the formation of the amide bond.

Generalized Synthesis Scheme

Caption: Generalized synthesis of N-cyclopentylbenzamide derivatives.

Diverse Biological Activities

N-cyclopentylbenzamide derivatives have demonstrated a remarkable range of pharmacological activities, positioning them as promising candidates for the development of novel therapeutics.

Anticancer Activity

Several N-cyclopentylbenzamide derivatives have exhibited potent antiproliferative activity against various cancer cell lines.[3][4] Their mechanisms of action are often multifaceted, involving the induction of apoptosis and cell cycle arrest.[5] Some derivatives function as histone deacetylase (HDAC) inhibitors, which play a crucial role in the epigenetic regulation of gene expression.[4][6] By inhibiting HDACs, these compounds can lead to the re-expression of tumor suppressor genes, thereby impeding cancer progression. Another avenue of anticancer activity is the inhibition of tubulin polymerization, which disrupts the formation of the mitotic spindle and leads to cell cycle arrest and apoptosis.[7]

Derivative Type	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
N-benzylbenzamide derivatives	Various	0.012 - 0.027	Tubulin Polymerization Inhibition	[7]
N,N-cyclic-2,4-dihydroxythiobenzamide	HCV29T	10.51 - 33.98	Not specified	[3]
N-substituted benzamides	MCF-7, A549, K562, MDA-MB-231	Varies	HDAC Inhibition	[4]

Antinociceptive and Anti-inflammatory Activity

Certain N-cyclopentylbenzamide derivatives have shown significant antinociceptive (pain-relieving) and anti-inflammatory effects.[8] These properties are often associated with the inhibition of pro-inflammatory mediators. For instance, some carboxamide derivatives have demonstrated analgesic activity comparable to that of established non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin in mouse writhing assays.[8] The anti-inflammatory actions may be linked to the inhibition of enzymes such as cyclooxygenases (COX) or the suppression of pro-inflammatory cytokine production.

Antiviral Activity: Neuraminidase Inhibition

Multisubstituted cyclopentane amide derivatives have been synthesized and evaluated as inhibitors of influenza neuraminidase.[9] Neuraminidase is a crucial enzyme for the release of newly formed virus particles from infected cells. By inhibiting this enzyme, these compounds can effectively halt the spread of the virus. Some of these derivatives have shown very good inhibitory activity against the neuraminidase A form, with IC50 values in the nanomolar range.[9]

Antifungal and Antibacterial Activity

The N-cyclopentylbenzamide scaffold has also been explored for its antimicrobial properties.[10] Derivatives have been synthesized that exhibit moderate to excellent activity against various fungal and bacterial strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans.[1][10] The proposed mechanism for some antifungal derivatives involves the inhibition of sterol 14-α demethylase (CYP51), a key enzyme in fungal cell membrane biosynthesis.[10]

Compound Class	Organism	MIC80 (µg/mL)	Reference
Cyclopropane amide derivatives	Candida albicans	16	[10]
Cyclopropane amide derivatives	Staphylococcus aureus	32 - 64	[10]
Cyclopropane amide derivatives	Escherichia coli	32 - 64	[10]

Neurological and Cognitive Applications: Orexin Receptor Antagonism

A specific class of N-cyclopentylbenzamide derivatives has been identified as orexin receptor antagonists, with selectivity for the orexin 1 receptor over the orexin 2 receptor.[11] Orexins are neuropeptides that regulate various physiological functions, including wakefulness, appetite, and mood. The dysregulation of the orexin system has been implicated in several neurological and psychiatric conditions. Orexin receptor antagonists are being investigated for the treatment of psychotic and cognitive disorders.[11]

Mechanisms of Action

The diverse biological activities of N-cyclopentylbenzamide derivatives stem from their ability to interact with a variety of molecular targets.

Histone Deacetylase (HDAC) Inhibition

As previously mentioned, a significant mechanism of anticancer activity for some N-cyclopentylbenzamide derivatives is the inhibition of HDACs. These enzymes are responsible for removing acetyl groups from lysine residues on histones, leading to a more condensed chromatin structure and transcriptional repression. By inhibiting HDACs, these compounds promote histone hyperacetylation, resulting in a more relaxed chromatin state and the transcription of genes that can induce cell cycle arrest, differentiation, and apoptosis.

Caption: Mechanism of HDAC inhibition by N-cyclopentylbenzamide derivatives.

Structure-Activity Relationship (SAR) Insights

The is highly dependent on the nature and position of substituents on the benzamide core.

• Substituents on the Benzoyl Ring: The electronic and steric properties of substituents on the phenyl ring can significantly impact activity. For instance, in some series of anticancer agents, the presence of specific substituents at the 2-position of the phenyl ring is critical for antiproliferative activity.[4] Conversely, the addition of a chlorine atom or a nitro group can decrease activity.[4]

• The Amide Linker: The amide bond itself is often a crucial hydrogen bond donor, essential for interaction with the target protein.[12]

• The Cyclopentyl Group: The cyclopentyl moiety contributes to the overall lipophilicity of the molecule, which can influence cell permeability and binding to hydrophobic pockets in target proteins. Modifications to this group can modulate the compound's pharmacokinetic profile.

Key Experimental Protocols

The evaluation of the requires a range of in vitro and in vivo assays. Below are detailed protocols for two common assays.

MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay used to assess cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the N-cyclopentylbenzamide derivatives in cell culture medium. Add the compounds to the wells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[12]

Caption: Workflow for the MTT cell viability assay.

Broth Microdilution Assay for Antimicrobial Activity

This assay determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a microorganism.

Principle: The compound is serially diluted in a liquid growth medium in a microtiter plate, and a standardized inoculum of the test microorganism is added. The MIC is the lowest concentration of the compound that prevents visible growth of the microbe after incubation.[5]

Protocol:

• Compound Preparation: Prepare serial two-fold dilutions of the N-cyclopentylbenzamide derivatives in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) in the same broth.

• Inoculation: Inoculate each well with the microbial suspension. Include positive (microbe only) and negative (broth only) controls.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.[5]

Future Directions and Conclusion

The diverse biological activities of N-cyclopentylbenzamide derivatives make them a highly attractive scaffold for future drug discovery efforts. Further research is warranted to:

• Optimize Lead Compounds: Synthesize and evaluate new analogs to improve potency, selectivity, and pharmacokinetic properties.

• Elucidate Mechanisms of Action: Conduct in-depth studies to fully characterize the molecular targets and signaling pathways affected by these compounds.

• In Vivo Efficacy and Safety: Progress promising candidates to preclinical in vivo models to assess their therapeutic efficacy and safety profiles.

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The Chloroacetylamino Moiety: A Versatile Electrophile for Covalent Drug Discovery

Abstract

The pursuit of targeted covalent inhibitors has witnessed a remarkable resurgence in modern drug discovery, offering distinct advantages in potency, duration of action, and the ability to address challenging therapeutic targets. Within the arsenal of electrophilic "warheads" employed to achieve covalent modification, the chloroacetylamino group has emerged as a versatile and highly effective moiety. This technical guide provides an in-depth exploration of chloroacetylamino compounds, intended for researchers, scientists, and drug development professionals. We will delve into the foundational chemistry and mechanism of action, synthetic strategies for library development, a comprehensive preclinical evaluation cascade with detailed protocols, and compelling case studies that highlight their application in diverse therapeutic areas. This guide aims to equip researchers with the necessary knowledge to effectively design, synthesize, and characterize novel chloroacetylamino-based covalent inhibitors.

Part 1: Foundational Chemistry and Mechanism of Action

The Chloroacetamide "Warhead"

The chloroacetylamino moiety, often referred to as a chloroacetamide warhead, is a key functional group in the design of targeted covalent inhibitors.[1] Its utility stems from the electrophilic nature of the carbon atom bearing the chlorine atom. This electrophilicity is a consequence of the electron-withdrawing effects of both the adjacent carbonyl group and the chlorine atom itself, making it susceptible to nucleophilic attack. This inherent reactivity allows for the formation of a stable covalent bond with nucleophilic residues on a target protein, most notably the thiol group of cysteine.[2]

The reactivity of the chloroacetamide warhead can be modulated through chemical modifications, a crucial aspect for optimizing both potency and selectivity while minimizing off-target effects.[3] For instance, substitution at the α-carbon can alter the electrophilicity and steric hindrance, providing a means to fine-tune the reactivity profile of the inhibitor.[2]

Mechanism of Covalent Modification

The primary mechanism by which chloroacetylamino compounds form a covalent bond with their protein target is through a bimolecular nucleophilic substitution (SN2) reaction. The sulfur atom of a deprotonated cysteine residue (thiolate) acts as the nucleophile, attacking the electrophilic methylene carbon of the chloroacetamide. This results in the displacement of the chloride leaving group and the formation of a stable thioether linkage.

Figure 1: S_N2 mechanism of covalent modification of a cysteine residue by a chloroacetylamino compound.

This covalent bond formation is typically irreversible under physiological conditions, leading to a prolonged duration of target inhibition.[1] The specificity of this interaction is largely governed by the non-covalent binding affinity of the inhibitor scaffold for the target protein, which positions the chloroacetamide warhead in close proximity to the reactive cysteine residue.

Reactivity and Selectivity

While the chloroacetylamino group is a potent electrophile, its reactivity must be carefully balanced to achieve target selectivity and minimize off-target modifications, which could lead to toxicity.[3] Compared to other common covalent warheads, such as acrylamides, chloroacetamides are generally considered to be more reactive.[1][3] This higher reactivity can be advantageous for targeting proteins with less nucleophilic cysteines but also increases the risk of non-specific reactions.

The selectivity of a chloroacetylamino-based inhibitor is not solely dependent on the intrinsic reactivity of the warhead. The overall molecular structure of the compound plays a critical role in directing the inhibitor to the desired binding pocket on the target protein.[4] This initial non-covalent binding event is crucial for achieving a high local concentration of the warhead near the target cysteine, thereby favoring the covalent modification of the intended target over other biological nucleophiles.

Warhead	Relative Reactivity	Reaction Type	Reversibility
Chloroacetamide	High	SN2	Irreversible
Acrylamide	Moderate	Michael Addition	Irreversible
Vinyl Sulfone	Moderate-High	Michael Addition	Irreversible
α-Chlorofluoroacetamide	Tunable	SN2	Reversible/Irreversible
2-Chloropropionamide	Low	SN2	Irreversible

Table 1: Comparison of common electrophilic warheads used in covalent drug discovery.[1][2]

Part 2: Synthesis and Chemical Library Development

General Synthetic Routes

The synthesis of chloroacetylamino compounds is generally straightforward, making this class of compounds highly accessible for drug discovery campaigns. The most common method involves the acylation of a primary or secondary amine with chloroacetyl chloride.[5][6]

Experimental Protocol: Synthesis of a Chloroacetylamino Compound

• Dissolution: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the starting amine (1.0 equivalent) in a suitable anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran, or dioxane).

• Addition of Base: Add a non-nucleophilic base (1.1-1.5 equivalents), such as triethylamine or diisopropylethylamine, to the solution to act as a scavenger for the hydrochloric acid byproduct.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Chloroacetyl Chloride: Add chloroacetyl chloride (1.0-1.2 equivalents) dropwise to the cooled solution while stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to yield the desired chloroacetylamino compound.

Fragment Library Design and Synthesis

Fragment-based drug discovery (FBDD) has proven to be a powerful strategy for identifying novel starting points for drug development. The creation of chloroacetamide-based fragment libraries allows for the efficient screening of chemical space to identify fragments that can covalently bind to a target of interest.[7][8]

Key considerations for designing a chloroacetamide fragment library include:

• Diversity: The library should encompass a wide range of chemical scaffolds to maximize the chances of finding a hit for a variety of protein targets.

• "Rule of Three" Compliance: Fragments should generally adhere to the "Rule of Three" (molecular weight ≤ 300 Da, cLogP ≤ 3, number of hydrogen bond donors/acceptors ≤ 3) to ensure good ligand efficiency.

• Synthetic Tractability: The chosen scaffolds should be readily diversifiable to allow for rapid follow-up chemistry and optimization of initial hits.

Part 3: Preclinical Evaluation and Characterization

A systematic in vitro assay cascade is essential for the comprehensive evaluation of chloroacetylamino compounds. This workflow allows for the identification of potent and selective inhibitors and confirms their covalent mechanism of action.

Figure 2: In vitro assay cascade for the evaluation of chloroacetylamino compounds.

In Vitro Assay Cascade

3.1.1. Primary Screening

High-throughput screening (HTS) is typically the first step to identify initial hits from a compound library. The choice of assay will depend on the target class (e.g., enzyme inhibition assays, binding assays).

3.1.2. Determining Potency and Covalent Nature

• IC50 Determination: Standard dose-response curves are generated to determine the concentration of the inhibitor required to achieve 50% inhibition of the target's activity.

• Time-Dependent Inhibition Assays: To investigate the covalent nature of the interaction, the inhibitor is pre-incubated with the target protein for varying amounts of time before initiating the activity assay. A time-dependent decrease in IC50 is indicative of covalent bond formation.[9]

• Washout or Dialysis Experiments: These experiments are performed to confirm the irreversible nature of the inhibition. After incubation with the inhibitor, the protein-inhibitor complex is subjected to dialysis or a rapid dilution to remove unbound inhibitor. If the inhibitory effect is maintained after this process, it suggests an irreversible covalent modification.[9]

3.1.3. Target Engagement and Selectivity

• Mass Spectrometry (LC-MS/MS): This is the gold standard for confirming covalent adduct formation and identifying the specific amino acid residue that has been modified.

Experimental Protocol: LC-MS/MS Analysis of Covalent Adducts

• Incubation: Incubate the target protein with the chloroacetylamino compound (typically at a 1:1 or 1:5 molar ratio) for a sufficient time to allow for covalent modification (e.g., 1-4 hours at room temperature or 37 °C).

• Removal of Excess Inhibitor: Remove unbound inhibitor by dialysis, buffer exchange, or precipitation of the protein.

• Denaturation, Reduction, and Alkylation: Denature the protein (e.g., with urea or guanidine hydrochloride), reduce disulfide bonds (with dithiothreitol), and alkylate free cysteines (with iodoacetamide) to prevent disulfide scrambling.

• Proteolytic Digestion: Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry.

• Data Analysis: Search the MS/MS spectra against the protein sequence to identify peptides. Look for a mass shift on a specific peptide corresponding to the adduction of the inhibitor. The MS/MS fragmentation pattern will confirm the exact site of modification.[9]

• Chemoproteomic Profiling: To assess the selectivity of the inhibitor across the entire proteome, competitive activity-based protein profiling (ABPP) or other chemoproteomic techniques can be employed. This involves treating cell lysates or live cells with the inhibitor followed by a broad-spectrum covalent probe to identify off-target interactions.

Cellular Assays

Once a compound has been characterized in vitro, its activity must be assessed in a cellular context. This includes:

• Target Engagement Assays: Cellular thermal shift assays (CETSA) or in-cell Western blots can be used to confirm that the inhibitor is engaging its target within the cell.

• Functional Assays: Assays that measure the downstream consequences of target inhibition (e.g., inhibition of a signaling pathway, induction of apoptosis) are crucial for demonstrating the desired biological effect.

• Cytotoxicity Assays: Standard assays (e.g., MTT, CellTiter-Glo) are used to determine the compound's toxicity to both cancer and normal cell lines.

Part 4: Applications in Drug Discovery

Chloroacetylamino compounds have been successfully employed in the development of inhibitors for a wide range of therapeutic targets.

Case Studies

4.1.1. Anticancer Agents

The chloroacetylamino moiety has been incorporated into numerous kinase inhibitors to achieve irreversible binding to non-catalytic cysteine residues in the ATP binding pocket. For example, irreversible inhibitors of Fibroblast Growth Factor Receptor (FGFR) have been developed using a chloroacetamide warhead to target a cysteine in the P-loop of the kinase.[10] This strategy has been shown to be effective in overcoming resistance to reversible inhibitors.[10]

Figure 3: Simplified FGFR signaling pathway and the point of intervention by a chloroacetamide-based inhibitor.[10]

Another notable example is the targeting of the TEAD-YAP interaction in the Hippo signaling pathway. Chloroacetamide fragment screening has identified novel scaffolds that covalently bind to a conserved cysteine in the palmitate-binding pocket of TEAD, leading to the allosteric inhibition of the protein-protein interaction.[7][8]

4.1.2. Antibacterial Agents

The enzyme MurA, which catalyzes the first committed step in bacterial peptidoglycan biosynthesis, is a validated target for antibacterial drugs.[9] Covalent inhibitors featuring a chloroacetamide warhead have been developed to target the active site cysteine (Cys115) of MurA, demonstrating potent inhibition of the enzyme and providing a promising avenue for the development of new antibacterial agents.[9]

Challenges and Future Directions

Despite their potential, the development of chloroacetylamino-based drugs is not without its challenges. The inherent reactivity of the warhead raises concerns about potential off-target toxicity and immunogenicity.[3] However, by carefully tuning the reactivity of the warhead and optimizing the selectivity of the scaffold, these risks can be mitigated.

Future research in this area will likely focus on:

• Developing more sophisticated methods for predicting and tuning warhead reactivity. [11]

• Exploring novel applications of chloroacetylamino compounds in areas such as chemical biology and proteomics.

• Designing next-generation inhibitors with improved selectivity and safety profiles.

Part 5: Conclusion

The chloroacetylamino moiety represents a powerful and versatile tool in the design of targeted covalent inhibitors. Its straightforward synthesis, tunable reactivity, and proven efficacy against a range of therapeutic targets make it an attractive electrophile for drug discovery campaigns. By combining rational design with a comprehensive preclinical evaluation strategy, researchers can harness the potential of chloroacetylamino compounds to develop novel and effective medicines for a variety of diseases. This guide has provided a framework for understanding and utilizing this important chemical entity, from its fundamental properties to its practical applications in the laboratory.

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An In-depth Technical Guide to the Structure-Activity Relationship of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and its Analogs as Covalent Enzyme Inhibitors

Abstract

This technical guide provides a comprehensive exploration of the structure-activity relationship (SAR) of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a compound featuring a reactive electrophilic "warhead" suggesting a covalent mechanism of inhibition. Postulating its action as a covalent inhibitor of a cysteine-dependent enzyme, likely a histone deacetylase (HDAC), this document synthesizes the rationale behind this hypothesis, outlines detailed synthetic and experimental protocols for SAR exploration, and discusses the anticipated impact of structural modifications on biological activity. This guide is intended for researchers, scientists, and drug development professionals engaged in the design and optimization of targeted covalent inhibitors.

Introduction: The Benzamide Scaffold and the Promise of Covalent Inhibition

Benzamides are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents with diverse pharmacological activities, including anticancer, antipsychotic, and antiemetic properties.[1] Their versatility stems from the ability to readily modify the benzamide core to achieve desired potency, selectivity, and pharmacokinetic profiles.

The subject of this guide, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, introduces a particularly compelling feature: a chloroacetyl group. This functional group is a well-known electrophilic "warhead" capable of forming a covalent bond with nucleophilic amino acid residues in protein active sites, most notably cysteine.[2][3] This mode of action, known as covalent inhibition, offers several potential advantages over traditional non-covalent inhibition, including:

• Increased Potency and Duration of Action: By forming a stable covalent bond, the inhibitor can permanently inactivate the target enzyme, leading to a prolonged pharmacological effect that is less dependent on the inhibitor's circulating concentration.[4]

• Improved Selectivity: Covalent inhibitors can be designed to target less conserved, but more reactive, nucleophilic residues, potentially leading to higher selectivity for the intended target over other proteins.[4]

• Overcoming Resistance: In some cases, covalent inhibitors can overcome drug resistance mechanisms that arise from mutations in the target's active site, provided the targeted nucleophile is not affected.[4]

Given the prevalence of benzamides as histone deacetylase (HDAC) inhibitors and the presence of a reactive cysteine in the active site of several HDAC isoforms, this guide will proceed under the well-supported hypothesis that 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and its analogs are covalent HDAC inhibitors.[5][6] HDACs are a class of enzymes that play a crucial role in epigenetic regulation, and their dysregulation is implicated in various cancers and other diseases, making them attractive therapeutic targets.[6][7]

This guide will provide a framework for the systematic exploration of the structure-activity relationship of this compound class, with the goal of optimizing its potential as a selective and potent covalent enzyme inhibitor.

Synthetic Strategy for Analog Generation

A robust SAR study necessitates the synthesis of a diverse library of analogs. The synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and its derivatives can be efficiently achieved through a convergent synthetic route. The general strategy involves the synthesis of a 4-aminobenzamide core, followed by acylation with chloroacetyl chloride or a derivative thereof.

General Synthetic Pathway

The proposed synthetic pathway is illustrated below. This multi-step process allows for facile diversification at key positions of the molecule.

Caption: General synthetic pathway for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Detailed Experimental Protocol: Synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Step 1: Synthesis of N-cyclopentyl-4-nitrobenzamide

• To a stirred solution of cyclopentylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) at 0 °C, add a solution of 4-nitrobenzoyl chloride (1.05 eq) in anhydrous DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to afford N-cyclopentyl-4-nitrobenzamide.

Step 2: Synthesis of 4-Amino-N-cyclopentylbenzamide

• Dissolve N-cyclopentyl-4-nitrobenzamide (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature for 6-12 hours.[1]

• Alternatively, the reduction can be carried out using iron powder and ammonium chloride in a mixture of ethanol and water at reflux.[1]

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure.

• The resulting 4-amino-N-cyclopentylbenzamide is often used in the next step without further purification.

Step 3: Synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

• To a stirred solution of 4-amino-N-cyclopentylbenzamide (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C, add a solution of chloroacetyl chloride (1.1 eq) in anhydrous DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Experimental Protocols for SAR Evaluation

A thorough evaluation of the SAR for a covalent inhibitor requires a multi-faceted approach that goes beyond simple IC₅₀ determination. The following experimental workflows are crucial for characterizing the potency, selectivity, and mechanism of action of the synthesized analogs.

Workflow for Covalent Inhibitor Characterization

Caption: Experimental workflow for the characterization of covalent inhibitors.

Detailed Methodologies

3.2.1. Time-Dependent IC₅₀ Determination

• Pre-incubate the target enzyme (e.g., recombinant human HDAC1) with varying concentrations of the inhibitor for different time points (e.g., 0, 15, 30, 60 minutes).

• Initiate the enzymatic reaction by adding a fluorogenic substrate.

• Measure the reaction rate using a fluorescence plate reader.

• Plot the percentage of inhibition against the inhibitor concentration for each pre-incubation time.

• Calculate the IC₅₀ value at each time point by fitting the data to a dose-response curve. A decrease in IC₅₀ with increasing pre-incubation time is indicative of covalent inhibition.[8][9]

3.2.2. Determination of Kinetic Parameters (k_inact and K_I)

• The kinetic parameters for irreversible inhibition, the maximal rate of inactivation (k_inact) and the inhibitor concentration at which the rate of inactivation is half-maximal (K_I), can be determined by fitting the time-dependent IC₅₀ data to the appropriate kinetic models.[10]

• Alternatively, progress curve analysis can be performed by continuously monitoring the enzymatic reaction in the presence of various inhibitor concentrations. The resulting curves are then fitted to a model for two-step irreversible covalent inhibition.[8]

3.2.3. Intact Protein Mass Spectrometry

• Incubate the target enzyme with a molar excess of the inhibitor for a sufficient time to ensure complete reaction.

• Analyze the protein sample using liquid chromatography-mass spectrometry (LC-MS) to determine the mass of the intact protein.

• An increase in the protein mass corresponding to the molecular weight of the inhibitor confirms the formation of a covalent adduct.[10]

• To identify the site of modification, the protein-inhibitor complex can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by tandem mass spectrometry (MS/MS).

3.2.4. Cellular Assays

• Antiproliferative Assay: Treat cancer cell lines with varying concentrations of the inhibitors and measure cell viability after a defined period (e.g., 72 hours) using an MTT or CellTiter-Glo assay to determine the GI₅₀ (concentration for 50% growth inhibition).

• Target Engagement Assay: Utilize cellular thermal shift assays (CETSA) or activity-based protein profiling (ABPP) to confirm that the inhibitor is engaging the target enzyme within a cellular context.[11]

Structure-Activity Relationship (SAR) Discussion

The SAR of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide can be systematically explored by modifying three key regions of the molecule: the N-cyclopentylbenzamide "cap" , the central benzamide linker , and the chloroacetyl "warhead" .

The "Cap" Group: N-cyclopentylbenzamide

The N-cyclopentylbenzamide moiety is predicted to interact with the surface of the enzyme's active site, often referred to as the "cap" region in HDAC inhibitors.[6] Modifications in this region are expected to significantly impact both potency and selectivity.

Modification of N-cyclopentyl Group	Rationale	Expected Outcome
Varying Cycloalkyl Ring Size	Probes the size and shape of the hydrophobic pocket.	Smaller or larger cycloalkyl rings may improve or diminish binding affinity depending on the pocket's dimensions.
Introducing Heteroatoms	Introduces potential for hydrogen bonding interactions.	May increase potency and selectivity if a hydrogen bond donor or acceptor on the enzyme surface can be engaged.
Substitution on the Cyclopentyl Ring	Explores additional binding pockets and can modulate physicochemical properties.	Hydroxyl or amino groups could form new hydrogen bonds, while alkyl groups can enhance hydrophobic interactions.
Replacing Cyclopentyl with Aromatic Rings	Introduces potential for π-π stacking interactions.	Phenyl or substituted phenyl groups may enhance binding affinity if an aromatic residue is present in the binding site.

The Benzamide Linker

The central benzamide core serves as a rigid scaffold connecting the "cap" and the "warhead." Its orientation and electronic properties can influence the overall conformation and reactivity of the inhibitor.

Modification of Benzamide Linker	Rationale	Expected Outcome
Substitution on the Benzene Ring	Modulates the electronic properties and can introduce new interactions.	Electron-withdrawing groups may increase the reactivity of the chloroacetyl warhead, while bulky groups could introduce steric clashes.
Isomeric Linkage	Alters the vector of the "cap" group relative to the "warhead."	Moving the chloroacetylamino group to the meta or ortho position will significantly change the inhibitor's trajectory into the active site, likely impacting potency.
Amide Bond Isosteres	Replaces the amide bond with other functional groups to probe the importance of the hydrogen bond donor/acceptor properties.	Replacing the amide with, for example, a reverse amide or an alkene could lead to a loss of key interactions and reduced activity.

The Chloroacetyl "Warhead"

The chloroacetyl group is the reactive component responsible for covalent bond formation. Its reactivity is a critical parameter to balance, as high reactivity can lead to off-target effects and toxicity.[4]

Modification of Chloroacetyl Warhead	Rationale	Expected Outcome
Replacing Chloro with Other Halogens	Modulates the electrophilicity and leaving group ability.	Bromoacetyl would be more reactive, potentially leading to higher potency but also lower selectivity. Fluoroacetyl would be less reactive.
Introducing α-Substituents	Introduces steric hindrance around the reactive center.	Methyl or other small alkyl groups at the α-position may decrease the rate of covalent modification but could enhance selectivity by preventing reaction with off-targets.
Alternative Electrophiles	Explores different covalent mechanisms.	Replacing the chloroacetyl group with other warheads like acrylamide or vinyl sulfone could alter the reactivity profile and target different nucleophiles.[3]

Conclusion

The 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide scaffold represents a promising starting point for the development of novel covalent enzyme inhibitors. Its modular structure allows for systematic modification of the "cap," "linker," and "warhead" regions to optimize potency, selectivity, and pharmacokinetic properties. By employing the synthetic strategies and experimental protocols outlined in this guide, researchers can effectively elucidate the structure-activity relationships of this compound class and advance the development of next-generation targeted covalent therapeutics. The key to success will lie in achieving a fine balance between the inhibitor's inherent reactivity and its ability to selectively recognize and bind to the intended biological target.

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An In-Depth Technical Guide to Elucidating the Therapeutic Targets of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Foreword: From a Reactive Moiety to a Therapeutic Hypothesis

In the landscape of modern drug discovery, the journey from a novel chemical entity to a validated therapeutic agent is one of meticulous investigation and strategic experimentation. The compound 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide presents a compelling starting point for such a journey. Its chemical architecture, specifically the presence of a chloroacetyl group, immediately suggests a mechanism of action rooted in covalent modification of biological targets.[1][2][3] This guide is structured not as a rigid protocol, but as a dynamic, field-proven roadmap for researchers, scientists, and drug development professionals to systematically uncover and validate the therapeutic targets of this intriguing molecule. We will delve into the "why" behind each experimental choice, ensuring a self-validating and scientifically rigorous approach to target deconvolution.

I. Deconstructing the Molecule: A Foundation for Target Prediction

The structure of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide offers critical clues to its potential biological function.

• The "Warhead": Chloroacetyl Group. The chloroacetyl moiety is a classic electrophilic "warhead" frequently employed in the design of covalent inhibitors.[2][4] This reactive group is poised to form a stable covalent bond with nucleophilic amino acid residues within a protein's binding site. The most common targets for such electrophiles are the thiol group of cysteine, the imidazole ring of histidine, the hydroxyl group of serine, and the amino group of lysine.[3][5] The irreversible or long-lasting nature of this bond can lead to sustained and potent inhibition of the target protein's activity.[2][5]

• The "Scaffold": N-cyclopentylbenzamide. The N-cyclopentylbenzamide portion of the molecule acts as the "guidance system," providing the necessary molecular recognition to direct the warhead to a specific protein or family of proteins.[2] The aromatic ring and the cyclopentyl group can engage in a variety of non-covalent interactions, such as hydrogen bonding, hydrophobic interactions, and van der Waals forces, which contribute to the initial, reversible binding event that precedes covalent bond formation.[5]

This two-step mechanism—reversible binding followed by irreversible covalent modification—is a hallmark of targeted covalent inhibitors and offers the potential for high potency and selectivity.[5]

II. Strategic Pathways to Target Discovery: A Multi-pronged Approach

To robustly identify the cellular targets of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a multi-pronged approach combining chemical proteomics and genetic methodologies is paramount. This ensures that the identified targets are not only biochemically plausible but also functionally relevant to the compound's cellular effects.

A. Chemical Proteomics: Fishing for Covalent Partners

Chemical proteomics offers a direct method to identify proteins that are covalently modified by our compound of interest. The two primary strategies we will employ are Affinity-Based Protein Profiling (ABPP) and a competitive proteomic approach.

ABPP is a powerful technique to identify the direct binding partners of a covalent inhibitor in a complex biological system.[6][7][8][9] The core principle involves using a modified version of the parent compound, a "probe," that contains a reporter tag (e.g., an alkyne or biotin) for enrichment and identification.

Experimental Protocol: Synthesis of an Alkyne-Tagged Probe

A terminal alkyne will be introduced onto the cyclopentyl ring of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. This modification is chosen to be sterically conservative, minimizing disruption to the compound's native binding properties. The synthesis will be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Protocol: ABPP for Target Identification

• Cell Treatment: Treat the chosen cell line (e.g., a cancer cell line relevant to a potential therapeutic area) with the alkyne-tagged probe. A dose-response and time-course experiment should be performed to determine optimal labeling conditions.

• Competitive Inhibition: In parallel, pre-treat cells with an excess of the parent compound, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, before adding the alkyne probe. This competition experiment is crucial for identifying specific targets, as proteins bound by the parent compound will not be available to react with the probe.

• Cell Lysis and Click Chemistry: Lyse the cells and perform a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) or "click" reaction to attach a biotin-azide tag to the alkyne-labeled proteins.

• Enrichment of Biotinylated Proteins: Use streptavidin-coated beads to enrich the biotinylated proteins from the cell lysate.

• On-Bead Digestion and Mass Spectrometry: Wash the beads extensively to remove non-specifically bound proteins. Perform on-bead tryptic digestion to release peptides from the captured proteins.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins that were covalently modified by the probe.

• Data Analysis: Compare the protein lists from the probe-treated and the competitor-treated samples. Proteins that are significantly depleted in the competitor-treated sample are considered high-confidence targets.

Diagram: ABPP Workflow for Target Identification

Caption: Workflow for identifying protein targets using Activity-Based Protein Profiling (ABPP).

A complementary chemoproteomic approach, CITe-Id, can directly quantify dose-dependent binding at cysteine-thiols across the proteome.[10] This method utilizes the covalent inhibitor itself as the enrichment reagent, providing a direct readout of target engagement.

Experimental Protocol: CITe-Id

• Cell Treatment: Treat cells with increasing concentrations of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Lysis and Probe Labeling: Lyse the cells and treat the proteome with a broadly reactive cysteine-directed probe (e.g., iodoacetamide-alkyne).

• Click Chemistry and Enrichment: Perform click chemistry to attach a biotin tag and enrich the labeled peptides.

• LC-MS/MS and Data Analysis: Analyze the samples by LC-MS/MS. Cysteine residues that are occupied by the test compound will show a dose-dependent decrease in labeling by the probe, thus identifying the specific sites of covalent modification.

B. Genetic Approaches: Uncovering Functional Dependencies

Genetic screens, particularly CRISPR-Cas9 based methods, provide an unbiased way to identify genes that, when perturbed, alter the cellular sensitivity to a compound.[11][12][13] This can reveal not only the direct target but also key components of the downstream signaling pathway.

A genome-wide CRISPR-Cas9 knockout screen can identify genes whose loss confers resistance or sensitivity to 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Experimental Protocol: CRISPR-Cas9 Knockout Screen

• Library Transduction: Transduce a population of Cas9-expressing cells with a genome-scale single-guide RNA (sgRNA) library.

• Compound Treatment: Treat the cell population with a cytotoxic concentration of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Selection and Sequencing: Harvest genomic DNA from the surviving cells. Use next-generation sequencing to determine the abundance of each sgRNA.

• Data Analysis: sgRNAs that are enriched in the treated population target genes whose knockout confers resistance. Conversely, sgRNAs that are depleted target genes whose loss sensitizes cells to the compound. The direct target is often found among the resistance hits.

Diagram: CRISPR-Cas9 Screening Logic

Caption: Logical flow of a CRISPR-Cas9 screen to identify genetic modifiers of drug response.

III. Target Validation: From Correlation to Causation

Identifying a list of potential targets is a significant milestone, but rigorous validation is essential to confirm which of these are responsible for the desired therapeutic effect.

A. Biochemical Validation

• Recombinant Protein Expression and In Vitro Activity Assays: Express the top candidate proteins recombinantly. Develop an in vitro activity assay for each protein and determine the IC₅₀ of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. This will confirm direct inhibition.

• Site-Directed Mutagenesis: Mutate the putative covalent binding site (e.g., the reactive cysteine) to a non-nucleophilic residue (e.g., alanine). The mutant protein should be resistant to inhibition by the compound, providing strong evidence for the proposed binding mode.

B. Cellular Validation

• Target Engagement Assays: Develop a cellular target engagement assay, such as a cellular thermal shift assay (CETSA) or an in-cell Western blot, to confirm that the compound binds to the target protein in intact cells.

• Genetic Knockdown/Knockout: Use siRNA or CRISPR-Cas9 to deplete the target protein in cells. If the compound's phenotype is lost upon target depletion, it strongly supports a direct on-target mechanism.

• Overexpression of a Resistant Mutant: Overexpress the drug-resistant mutant of the target protein in cells. These cells should exhibit resistance to the compound's effects.

IV. Data Synthesis and Interpretation

The strength of this multi-faceted approach lies in the convergence of data from orthogonal methods.

Method	Primary Output	Key Insights
ABPP	List of covalently modified proteins	Direct biochemical interactors
CITe-Id	Specific cysteine residues modified	Precise site of covalent modification
CRISPR Screen	Genes modulating compound sensitivity	Functional relevance of targets and pathways
Biochemical Assays	IC₅₀, mechanism of inhibition	Confirmation of direct target inhibition
Cellular Assays	Target engagement, phenotypic rescue	In-cell target binding and on-target effects

A high-confidence therapeutic target for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide will be one that is:

• Directly and covalently modified by the compound in chemical proteomics experiments.

• Identified as a resistance hit in a CRISPR-Cas9 screen.

• Directly inhibited in in vitro biochemical assays.

• Shown to be necessary for the compound's cellular phenotype through genetic manipulation.

V. Concluding Remarks and Future Directions

This technical guide provides a comprehensive and scientifically rigorous framework for the elucidation of the therapeutic targets of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. By integrating chemical proteomics, functional genomics, and robust biochemical and cellular validation, we can move from a molecule with a reactive chemical handle to a well-characterized therapeutic lead with a defined mechanism of action. The identification of a validated target is the critical next step in the preclinical development of this compound, paving the way for lead optimization, in vivo efficacy studies, and ultimately, the potential to address unmet medical needs.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-[(Chloroacetyl)amino]-N-cyclopentylbenzamide

Introduction

The synthesis of N-substituted benzamides is a cornerstone in medicinal chemistry and drug development, as this scaffold is present in a wide array of pharmacologically active compounds.[1] The target molecule, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, is a bifunctional compound of significant interest. It incorporates a stable benzamide linkage, a reactive chloroacetyl group amenable to further nucleophilic substitution, and a cyclopentyl moiety which can influence lipophilicity and binding interactions. This guide provides a comprehensive, two-step protocol for the synthesis of this compound, designed for researchers and scientists in the field of drug development. The outlined procedure prioritizes efficiency, yield, and purity, leveraging a modern amide bond formation technique followed by a classic N-acylation reaction.

Synthetic Strategy Overview

The synthesis is approached in two primary stages, designed for optimal efficiency and control over the reaction intermediates.

• Step 1: Amide Bond Formation. The synthesis of the key intermediate, 4-amino-N-cyclopentylbenzamide, is achieved through the direct coupling of 4-aminobenzoic acid and cyclopentylamine. This reaction is mediated by the highly efficient 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxybenzotriazole (HOBt).

• Step 2: N-Chloroacetylation. The final product is synthesized by the selective N-acylation of the aromatic amino group of 4-amino-N-cyclopentylbenzamide with chloroacetyl chloride.

This strategic approach is illustrated in the workflow diagram below.

Caption: Mechanism of EDC/HOBt-mediated amide bond formation.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier
4-Aminobenzoic acid	≥99%	Standard vendor
Cyclopentylamine	≥99%	Standard vendor
EDC hydrochloride	≥98%	Standard vendor
HOBt hydrate	≥97%	Standard vendor
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Standard vendor
Ethyl acetate (EtOAc)	ACS grade	Standard vendor
Saturated sodium bicarbonate	Aqueous solution	In-house prep.
Brine	Aqueous solution	In-house prep.
Anhydrous magnesium sulfate	Granular	Standard vendor
Round-bottom flask	250 mL	Standard labware
Magnetic stirrer and stir bar	-	Standard labware
Ice bath	-	Standard labware
Separatory funnel	500 mL	Standard labware
Rotary evaporator	-	Standard labware

Procedure

• Reaction Setup: To a 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-aminobenzoic acid (1.0 eq). Dissolve it in anhydrous DMF.

• Addition of Reagents: Add HOBt hydrate (1.2 eq) and cyclopentylamine (1.1 eq) to the solution. Stir the mixture at room temperature for 10 minutes.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• EDC Addition: Slowly add EDC hydrochloride (1.2 eq) portion-wise to the cooled, stirring solution over 15 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate and water.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove unreacted acid and HOBt) and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford pure 4-amino-N-cyclopentylbenzamide.

Part 2: Synthesis of 4-[(Chloroacetyl)amino]-N-cyclopentylbenzamide

Chemical Principles and Rationale

The second step is a nucleophilic acyl substitution reaction where the amino group of the precursor acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. [2]Chloroacetyl chloride is a highly reactive acylating agent due to the presence of two electron-withdrawing chlorine atoms, which increase the electrophilicity of the carbonyl carbon. [2]The reaction produces hydrogen chloride (HCl) as a byproduct, which can protonate the starting amine, rendering it non-nucleophilic. Therefore, a base (e.g., triethylamine or pyridine) is added to scavenge the HCl and drive the reaction to completion. [3]

Caption: Mechanism of N-Chloroacetylation.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier
4-Amino-N-cyclopentylbenzamide	Synthesized above	-
Chloroacetyl chloride	≥98%	Standard vendor
Triethylamine (TEA) or Pyridine	≥99%	Standard vendor
Dichloromethane (DCM) or Acetonitrile	Anhydrous, ≥99.8%	Standard vendor
1M Hydrochloric acid	Aqueous solution	In-house prep.
Saturated sodium bicarbonate	Aqueous solution	In-house prep.
Brine	Aqueous solution	In-house prep.
Anhydrous magnesium sulfate	Granular	Standard vendor
Round-bottom flask	250 mL	Standard labware
Dropping funnel	50 mL	Standard labware
Magnetic stirrer and stir bar	-	Standard labware
Ice bath	-	Standard labware

Procedure

• Reaction Setup: Dissolve 4-amino-N-cyclopentylbenzamide (1.0 eq) in anhydrous DCM or acetonitrile in a 250 mL round-bottom flask. Add triethylamine (1.2 eq).

• Cooling: Cool the solution to 0 °C in an ice bath with stirring.

• Addition of Chloroacetyl Chloride: Add chloroacetyl chloride (1.1 eq) dropwise to the cooled solution via a dropping funnel over 20-30 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Upon completion, quench the reaction by the slow addition of water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1M HCl (to remove excess triethylamine), saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine. [3] * Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, can be purified by recrystallization from a suitable solvent such as ethanol. [4]

Data Summary and Characterization

Quantitative Data

Step	Reactant 1	Reactant 2	Stoichiometry (eq)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	4-Aminobenzoic acid	Cyclopentylamine	1.0 : 1.1	DMF	0 to RT	12-18	80-90
2	4-Amino-N-cyclopentylbenzamide	Chloroacetyl chloride	1.0 : 1.1	DCM	0 to RT	2-4	85-95

Characterization

Upon synthesis, the identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • 4-Amino-N-cyclopentylbenzamide: Expect characteristic signals for the aromatic protons, the cyclopentyl protons, and the amine protons.

  • 4-[(Chloroacetyl)amino]-N-cyclopentylbenzamide: Expect the appearance of a singlet for the CH₂Cl protons and a downfield shift of the aromatic protons adjacent to the newly formed amide.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

• Melting Point (MP): To assess the purity of the final product.

Safety Precautions

• Chloroacetyl chloride is highly corrosive, toxic, and a lachrymator. It reacts violently with water. [5]Handle this reagent only in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles with a face shield. [6]* EDC and HOBt are potential skin and eye irritants. Avoid inhalation and direct contact.

• DMF is a potential reproductive toxin. Handle with care and avoid exposure.

• Cyclopentylamine and triethylamine are flammable and corrosive bases. Handle in a well-ventilated area away from ignition sources.

• Always perform reactions under an inert atmosphere where anhydrous conditions are required.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Black, D. A., & Arndtsen, B. A. (2004). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. Organic Letters, 6(10), 1653-1656.

• Reddit. (2022). EDC-HOBt Amide coupling workup help. r/Chempros. Retrieved from [Link]

• Pore, V. S., et al. (2014). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions.

• Journal of Medicinal Chemistry. (2016). Synthesis and Biological Evaluation of N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide Inhibitors of Glycine Transporter-1. Retrieved from [Link]

• New Jersey Department of Health. (2010). Hazard Summary: Chloroacetyl Chloride. Retrieved from [Link]

• PubChem. (n.d.). N-cyclopentylbenzamide. National Center for Biotechnology Information. Retrieved from [Link]

• Avestis. (2018). Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Quaternary ammonium chloride-functionalized poly(hydroxyurethane)s: Synthesis and their properties. Retrieved from [Link]

• Current Chemistry Letters. (2021). Synthesis and spectral characterization of some new thiazolopyrimidine derivatives. Retrieved from [Link]

• PubMed Central. (2015). Amination and thiolation of chloroacetyl cellulose through reactive dissolution in N,N-dimethylformamide. Retrieved from [Link]

• ResearchGate. (2014). A facile amidation of chloroacetyl chloride using DBU. Retrieved from [Link]

• ResearchGate. (2022). Syntheses of chloroacetyl chloride derivatives. Retrieved from [Link]

• PubChem. (n.d.). 4-amino-N-benzylbenzene-1-sulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed Central. (2023). Synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex: Characterization, Antibacterial and Computational Study. Retrieved from [Link]

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Application Note: A Multi-technique Approach for the Comprehensive Characterization of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Abstract

This application note presents a detailed guide to the analytical methods for the comprehensive characterization of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a key intermediate in pharmaceutical synthesis. Ensuring the identity, purity, and structural integrity of such molecules is paramount for drug development and quality control. This document outlines an integrated analytical workflow employing High-Performance Liquid Chromatography (HPLC) for purity and quantification, Mass Spectrometry (MS) for molecular weight confirmation and fragmentation analysis, Nuclear Magnetic Resonance (NMR) spectroscopy for definitive structural elucidation, and Fourier-Transform Infrared (FTIR) spectroscopy for functional group identification. The protocols provided herein are designed for researchers, scientists, and drug development professionals, offering field-proven insights and explaining the rationale behind experimental choices, all grounded in established scientific principles and regulatory standards.

Introduction: The Imperative for Rigorous Characterization

4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a bespoke chemical entity whose utility in drug discovery hinges on its precise molecular structure and purity. Impurities or structural ambiguities can have profound implications for downstream reactions, biological activity, and safety profiles. Therefore, a robust, multi-faceted analytical strategy is not merely a procedural formality but a cornerstone of scientific integrity and drug development success.

This guide eschews a rigid template, instead adopting a logical progression that mirrors the typical characterization workflow. We begin with chromatographic separation and quantification, proceed to mass and structural verification, and conclude with functional group confirmation. Each section is built upon the principle of self-validation, ensuring that the data from each technique corroborates the others, leading to an unambiguous and trustworthy characterization of the target molecule. All proposed methods are designed to be consistent with the principles outlined in the International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2), which provides a framework for the validation of analytical procedures.[1][2]

Analytical Workflow Overview

A comprehensive characterization relies on the synergy of multiple analytical techniques. Each method provides a unique piece of the puzzle, and together they form a complete picture of the molecule's identity and quality. The logical flow of this process is designed to efficiently confirm the target compound's attributes.

Caption: Integrated workflow for the characterization of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

High-Performance Liquid Chromatography (HPLC): Purity Assessment and Quantification

Principle: Reversed-phase HPLC (RP-HPLC) is the workhorse for assessing the purity of pharmaceutical intermediates. The technique separates compounds based on their hydrophobicity.[3] For 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a nonpolar C18 stationary phase is proposed. The molecule, being moderately nonpolar, will be retained on the column and eluted with a polar mobile phase. A UV detector is employed for detection, as the benzamide chromophore is expected to exhibit strong absorbance. Based on similar structures like 4-aminobenzamide, a detection wavelength around 270-280 nm is a logical starting point.[4][5]

Protocol 3.1: RP-HPLC Method for Purity Analysis

• Instrumentation and Materials:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Reference standard of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (≥99.5% purity).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade or purified to 18.2 MΩ·cm).

  • Formic acid (analytical grade).

• Preparation of Solutions:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Standard Solution: Accurately weigh ~10 mg of the reference standard and dissolve in a 1:1 mixture of Acetonitrile/Water to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of ~0.1 mg/mL with the same diluent.

  • Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

• Chromatographic Conditions:

  • The following table outlines the starting parameters for method development. Optimization may be required to achieve the best separation of impurities.

  Parameter	Recommended Condition	Rationale
  Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention for moderately nonpolar aromatic amides.
  Mobile Phase	Gradient of A and B	A gradient elution is recommended to ensure elution of potential impurities with a wide range of polarities.
  Gradient Program	0-20 min: 30-90% B; 20-25 min: 90% B; 25.1-30 min: 30% B	A typical gradient to resolve early and late-eluting impurities.
  Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
  Column Temp.	30 °C	Ensures reproducible retention times.
  Detection	UV at 275 nm	Benzamide chromophores absorb strongly in this region.[4][5][6]
  Injection Vol.	10 µL	A standard volume to avoid column overloading.

• Data Analysis:

  • Determine the purity of the sample by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • The method should be validated according to ICH Q2(R2) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[1][2]

Mass Spectrometry (MS): Molecular Weight and Structural Fragment Confirmation

Principle: Electrospray Ionization Mass Spectrometry (ESI-MS) is a soft ionization technique ideal for confirming the molecular weight of thermally labile organic molecules. When coupled with tandem mass spectrometry (MS/MS), it provides valuable structural information through controlled fragmentation of the parent ion.[7] For 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (Molecular Formula: C₁₄H₁₇ClN₂O₂; Molecular Weight: 296.75 g/mol ), we expect to observe the protonated molecule [M+H]⁺ in positive ion mode.

Protocol 4.1: LC-MS/MS Analysis

• Instrumentation:

  • LC-MS system equipped with an ESI source and a tandem mass analyzer (e.g., Quadrupole Time-of-Flight, Q-TOF, or Triple Quadrupole).

• Infusion/LC Conditions:

  • The sample can be introduced via direct infusion or by using the HPLC method described in Protocol 3.1. The latter is preferred as it confirms the mass of the peak of interest.

• Mass Spectrometer Parameters (Positive ESI Mode):

Parameter	Suggested Value	Rationale
Ionization Mode	ESI Positive	Amide nitrogens are readily protonated.
Capillary Voltage	3.5 kV	Typical voltage for stable spray.
Source Temp.	120 °C	To aid desolvation without causing degradation.
Desolvation Gas	Nitrogen, ~600 L/hr	To efficiently remove solvent from droplets.
Full Scan (MS1)	m/z 100 - 500	To detect the [M+H]⁺ ion and potential adducts.
MS/MS (MS2)	Precursor Ion: m/z 297.1	Isolate the protonated molecule for fragmentation.
Collision Energy	10-40 eV (Ramp)	A ramp of energies ensures a rich fragmentation spectrum.

• Expected Data and Interpretation:

Ion	Calculated m/z	Description
[M+H]⁺	297.1000	Protonated parent molecule (for ³⁵Cl isotope).
[M+H+2]⁺	299.0971	Isotopic peak for ³⁷Cl, expected at ~1/3 the intensity of [M+H]⁺.

Predicted MS/MS Fragmentation: Fragmentation is expected to occur at the labile amide bonds. The following diagram illustrates the predicted fragmentation pathway.

Caption: Predicted ESI-MS/MS fragmentation pathways for protonated 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Structural Elucidation

Principle: NMR spectroscopy is the most powerful technique for the unambiguous determination of molecular structure. ¹H NMR provides information on the number and connectivity of protons, while ¹³C NMR identifies all unique carbon environments.[8] The combination of these experiments allows for the complete assignment of the molecule's covalent structure.

Protocol 5.1: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often a good choice for amides as it helps in observing the exchangeable N-H protons.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation:

  • NMR Spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • For complete assignment, 2D NMR experiments such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) are highly recommended.

• Expected ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆): The following table provides predicted chemical shifts based on the structure and data from similar compounds.[9][10][11] Actual values may vary.

Atom(s)	Predicted ¹H δ (ppm), Multiplicity	Predicted ¹³C δ (ppm)	Rationale
N-H (amide 1)	~10.4, s	-	Deshielded amide proton, singlet.
N-H (amide 2)	~8.3, d	-	Amide proton coupled to cyclopentyl CH.
Ar-H (2,6)	~7.8, d	~128.0	Aromatic protons ortho to the cyclopentylamide group.
Ar-H (3,5)	~7.6, d	~119.0	Aromatic protons ortho to the chloroacetylamino group.
Cl-CH₂	~4.3, s	~43.0	Protons adjacent to electronegative Cl and carbonyl.
Cyclopentyl-CH	~4.1, m	~51.0	Methine proton adjacent to amide nitrogen.
Cyclopentyl-CH₂	~1.5-1.9, m	~33.0, ~24.0	Diastereotopic methylene protons of the cyclopentyl ring.
C=O (amide 1)	-	~165.0	Chloroacetyl carbonyl carbon.
C=O (amide 2)	-	~166.0	Benzamide carbonyl carbon.
Ar-C (1,4)	-	~142.0, ~128.5	Quaternary aromatic carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Confirmation

Principle: FTIR spectroscopy identifies functional groups within a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations. It is an excellent, rapid technique to confirm the presence of key structural motifs.[12] For the target molecule, we expect to see characteristic absorptions for the secondary amide groups, the aromatic ring, and the C-Cl bond.

Protocol 6.1: FTIR Analysis

• Sample Preparation:

  • The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation. Alternatively, a KBr pellet can be prepared.

• Data Acquisition:

  • Collect the spectrum over the range of 4000-400 cm⁻¹.

  • Perform a background scan prior to the sample scan.

• Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~3300	N-H Stretch	Secondary Amide	A single, sharp to medium peak is characteristic of N-H stretching in secondary amides.[12][13]
~3050	C-H Stretch	Aromatic	C-H stretching from the benzene ring.
~2950, ~2870	C-H Stretch	Aliphatic	C-H stretching from the cyclopentyl group.
~1660	C=O Stretch (Amide I)	Amide	Strong absorption from the benzamide carbonyl.
~1640	C=O Stretch (Amide I)	Amide	Strong absorption from the chloroacetyl carbonyl. May overlap with the other amide peak.
~1540	N-H Bend (Amide II)	Secondary Amide	A characteristic, strong band resulting from N-H bending coupled with C-N stretching.[12]
~1600, ~1480	C=C Stretch	Aromatic	Skeletal vibrations of the benzene ring.
~750-650	C-Cl Stretch	Chloroalkane	Generally a weak to medium absorption in this region.

Conclusion

The application of this multi-technique workflow, integrating HPLC, MS, NMR, and FTIR, provides a robust and cross-validating framework for the comprehensive characterization of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. By following these detailed protocols, researchers and drug development professionals can confidently establish the identity, purity, and structural integrity of this important pharmaceutical intermediate. Adherence to these analytical principles ensures data quality and supports the rigorous demands of the pharmaceutical industry.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Li, W., et al. (2013). Development of a novel amide-silica stationary phase for the reversed-phase HPLC separation of different classes of phytohormones. PubMed. [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. [Link]

• Specac Ltd. Interpreting Infrared Spectra. [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• Chemistry LibreTexts. (2020). 10.7: Functional Groups and IR Tables. [Link]

• University of Wisconsin-Madison. NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• Voss, J., & Buddensiek, D. (2018). Characteristic 1 H and 13 C NMR chemical shifts δ (ppm) for the... ResearchGate. [Link]

• Wang, Y., et al. (2015). Gas-phase Smiles rearrangement reactions of deprotonated N-phenylbenzamides studied by electrospray ionization tandem mass spectrometry. PubMed. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• CORE. 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. [Link]

• PubChem. 4-Aminobenzamide. [Link]

• National Institute of Standards and Technology. Benzamide, 4-amino-. NIST WebBook. [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Royal Society of Chemistry. [Link]

• Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. [Link]

• SIELC Technologies. UV-Vis Spectrum of 4-Aminobenzoic Acid. [Link]

• SIELC Technologies. UV-Vis Spectrum of 4-aminophenol. [Link]

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Application Note & Protocol: Chloroacetylation of 4-amino-N-cyclopentylbenzamide

Abstract

This document provides a comprehensive guide for the chloroacetylation of 4-amino-N-cyclopentylbenzamide to synthesize 4-(2-chloroacetamido)-N-cyclopentylbenzamide. The 2-chloroacetamide functional group is a cornerstone in medicinal chemistry and drug development, serving as a versatile synthetic handle for introducing a wide range of functionalities through nucleophilic substitution.[1] This protocol details a robust and efficient method using chloroacetyl chloride in the presence of a non-nucleophilic base. The narrative emphasizes the rationale behind key procedural steps, critical safety precautions for handling hazardous reagents, and methods for purification and characterization, ensuring a reliable and reproducible outcome for researchers in organic synthesis and pharmaceutical development.

Introduction: The Synthetic Utility of Chloroacetylation

The formation of an amide bond via acylation is one of the most fundamental and frequently utilized reactions in organic synthesis.[2] The chloroacetylation of primary aromatic amines, in particular, yields N-aryl-2-chloroacetamides, which are valuable intermediates. The α-chloro group provides a reactive electrophilic site, enabling subsequent reactions with various nucleophiles to build molecular complexity.[3][4] This reactivity is widely exploited in the synthesis of biologically active compounds, including potential anticancer, antimicrobial, and anti-inflammatory agents.[2][5]

The target molecule, 4-(2-chloroacetamido)-N-cyclopentylbenzamide, is prepared by the N-acylation of 4-amino-N-cyclopentylbenzamide. This reaction proceeds via a nucleophilic acyl substitution mechanism, where the lone pair of the aromatic amine attacks the electrophilic carbonyl carbon of chloroacetyl chloride. The reaction produces hydrogen chloride (HCl) as a byproduct, which must be neutralized by a base to prevent the protonation of the starting amine, which would render it unreactive.

This guide presents a field-proven protocol adapted from established methodologies for the chloroacetylation of aryl amines, ensuring high yield and purity.[2][6]

Reaction Scheme

Caption: General scheme for the chloroacetylation of 4-amino-N-cyclopentylbenzamide.

Critical Safety Precautions: Handling Chloroacetyl Chloride

WARNING: Chloroacetyl chloride is a highly toxic, corrosive, and moisture-sensitive substance. It reacts violently with water, liberating toxic and corrosive hydrogen chloride gas.[7][8] All operations must be performed in a certified chemical fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

• Personal Protective Equipment (PPE): Wear a government-approved respirator, compatible chemical-resistant gloves, chemical safety goggles, and a face shield (8-inch minimum).[9] A lab coat is mandatory.

• Handling: Do not breathe vapors. Avoid all contact with eyes, skin, and clothing.[9] Use only under an inert atmosphere (e.g., nitrogen or argon) and keep away from water and moisture.[7][8] All glassware must be thoroughly dried before use.

• Storage: Store in a tightly closed container in a cool, dry, well-ventilated place under a nitrogen atmosphere.[7]

• Spills: In case of a spill, evacuate the area. Use an inert absorbent material (e.g., Chemizorb®) for containment. Do not use water. Ventilate the area and wash the spill site after material pickup is complete.[7][8]

• First Aid:

  • Inhalation: Remove to fresh air immediately. If not breathing, give artificial respiration. Call a physician.[10]

  • Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Call a physician.[10]

  • Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, separating the eyelids. Call a physician.[10]

  • Ingestion: Wash out mouth with water if the person is conscious. Do not induce vomiting. Call a physician immediately.[10]

Materials, Reagents, and Stoichiometry

Table 1: Reagent Specifications and Quantities

Reagent/Material	Molecular Formula	MW ( g/mol )	Molar Eq.	Amount (mmol)	Mass/Volume	Supplier (Example)
4-amino-N-cyclopentylbenzamide	C₁₂H₁₆N₂O	204.27	1.0	6.0	1.23 g	Sigma-Aldrich
Chloroacetyl Chloride	C₂H₂Cl₂O	112.94	1.02	6.1	0.49 mL (d=1.42)	Sigma-Aldrich
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	C₉H₁₆N₂	152.24	0.2	1.2	0.18 mL (d=1.018)	Sigma-Aldrich
Tetrahydrofuran (THF), Anhydrous	C₄H₈O	72.11	-	-	~10 mL	Sigma-Aldrich
Ethanol (for recrystallization)	C₂H₅OH	46.07	-	-	As needed	Fisher Scientific
Deionized Water	H₂O	18.02	-	-	As needed	-
Equipment
50 mL Round-bottom flask	VWR
Magnetic stirrer and stir bar	IKA
Dropping funnel	VWR
Ice-salt bath	-
TLC plates (Silica gel 60 F₂₅₄)	MilliporeSigma
Büchner funnel and filter paper	VWR

Detailed Experimental Protocol

This procedure is adapted from a highly efficient method for the amidation of aryl amines.[2] It utilizes the non-nucleophilic base DBU, which effectively scavenges HCl and promotes the reaction at room temperature.[6]

Step 1: Reaction Setup

• Place a magnetic stir bar into a dry 50 mL round-bottom flask.

• Fit the flask with a septum and purge with nitrogen or argon for 5-10 minutes to ensure an inert atmosphere. This is critical as chloroacetyl chloride reacts readily with atmospheric moisture.[7]

Step 2: Addition of Reactants

• In the flask, dissolve 4-amino-N-cyclopentylbenzamide (1.23 g, 6.0 mmol) in anhydrous tetrahydrofuran (THF, 5 mL).

• To this solution, add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.18 mL, 1.2 mmol) via syringe.

• Place the reaction flask in an ice-salt bath and stir the mixture mechanically for 15 minutes. The pre-cooling step is essential to manage the exothermic nature of the acylation reaction upon addition of the acyl chloride.

Step 3: Chloroacetylation

• In a separate, dry vial, prepare a solution of chloroacetyl chloride (0.49 mL, 6.1 mmol) in anhydrous THF (2 mL).

• Draw this solution into a syringe or transfer it to a dry dropping funnel attached to the reaction flask.

• Add the chloroacetyl chloride solution dropwise to the stirred amine solution over 15-20 minutes. Causality: A slow, controlled addition is paramount to prevent the reaction temperature from rising above 5°C.[2] A rapid increase in temperature can lead to the formation of undesired side products.

• After the addition is complete, remove the ice-salt bath and allow the reaction mixture to warm to room temperature.

• Continue stirring for 3-6 hours.

Step 4: Reaction Monitoring

• Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Prepare a TLC chamber with a suitable eluent system, such as Hexane:Ethyl Acetate (7:3 v/v).[2]

• Spot the initial starting material and the reaction mixture on a TLC plate. The disappearance of the starting amine spot and the appearance of a new, typically less polar, product spot indicates reaction completion.

Step 5: Work-up and Product Isolation

• Once the reaction is complete as determined by TLC, pour the reaction mixture into a beaker containing approximately 50 mL of cold deionized water.

• The product, 4-(2-chloroacetamido)-N-cyclopentylbenzamide, should precipitate as a solid. This precipitation occurs because the organic product is generally insoluble in water.[2][11]

• Stir the resulting slurry for 15-20 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid thoroughly with cold deionized water (3 x 20 mL) to remove any residual DBU hydrochloride salt and other water-soluble impurities.

• Allow the product to air-dry on the filter paper for 30 minutes, then transfer it to a watch glass to dry completely, preferably in a vacuum desiccator.

Step 6: Purification

• The crude product can be further purified by recrystallization to achieve high purity.

• Transfer the dried solid to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol and heat the mixture gently until the solid completely dissolves.[2][12]

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Workflow Visualization

The following diagram outlines the complete experimental workflow, from initial setup to final product characterization.

Caption: Experimental workflow for chloroacetylation.

Characterization

The identity and purity of the final product, 4-(2-chloroacetamido)-N-cyclopentylbenzamide, should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the molecular structure. Expect to see a new singlet corresponding to the -CH₂Cl protons and a new amide N-H peak.

• FT-IR Spectroscopy: To identify characteristic functional groups. Look for the appearance of a new amide C=O stretching band and the N-H stretching band.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

References

• ChemTrack.org. Safety Guideline.
• Fisher Scientific.
• Sigma-Aldrich.
• Loba Chemie. CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS.
• CDH Fine Chemical.
• Singh, R. et al. (2017). A facile amidation of chloroacetyl chloride using DBU. International Journal of ChemTech Research, 10(3), 365-372.
• ResearchGate. Reaction of aryl amine with chloroacetyl chloride in the presence of DBU.
• BenchChem.
• ResearchGate. shows the reaction between aryl amine and chloroacetyl chloride to give N-substituted acetamides.
• Scholars Research Library.
• Taylor & Francis Online. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions.
• International Journal of Pharma Sciences and Research. (2012).
• Taylor & Francis Online. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles.
• ResearchGate. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles.

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Application Notes & Protocols for Covalent Labeling using 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Application of Covalent Probes in Chemical Biology

Covalent inhibitors have undergone a renaissance in drug discovery, transitioning from serendipitous discoveries to rationally designed therapeutic agents.[1][2] Their unique mechanism, which involves the formation of a stable, covalent bond with the target protein, offers distinct advantages, including enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets.[2][3] At the heart of this strategy lies the use of covalent probes for target identification and validation, a critical step in understanding the mechanism of action of bioactive compounds.

This guide focuses on the application of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide , a representative covalent probe featuring a chloroacetamide "warhead." The chloroacetamide moiety is a moderately reactive electrophile that selectively forms covalent bonds with nucleophilic amino acid residues, primarily cysteine, and to a lesser extent, histidine.[4][5][6] The N-cyclopentylbenzamide portion of the molecule serves as the "guidance system," providing non-covalent interactions that direct the probe to specific protein binding sites.[2]

These application notes will provide a detailed framework for utilizing 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in covalent labeling experiments, from initial validation with a purified protein to comprehensive target discovery in a complex proteome using chemoproteomic techniques.

Mechanism of Covalent Modification

The covalent labeling process with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a two-step mechanism. First, the probe reversibly binds to the target protein, driven by non-covalent interactions of the N-cyclopentylbenzamide scaffold. This initial binding event positions the reactive chloroacetyl group in close proximity to a nucleophilic residue on the protein surface. In the second, irreversible step, the nucleophilic side chain, typically the thiolate of a cysteine residue, attacks the carbon atom bearing the chlorine, displacing it in a nucleophilic substitution reaction. This results in a stable thioether bond, covalently linking the probe to the protein.

Figure 1: Two-step mechanism of covalent labeling.

Experimental Protocols

Protocol 1: In Vitro Labeling of a Purified Protein

This protocol is designed to confirm the covalent binding of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide to a purified protein of interest and to optimize labeling conditions.

Rationale: Before proceeding to complex biological systems, it is crucial to validate the reactivity of the probe with its intended target in a controlled environment. This allows for the determination of optimal concentration, incubation time, and buffer conditions while minimizing confounding variables. Intact protein mass spectrometry is a rapid and effective method to confirm covalent modification by observing the expected mass shift.

Parameter	Recommended Range	Rationale
Protein Concentration	1-10 µM	Sufficient for detection by mass spectrometry while minimizing protein aggregation.
Probe Concentration	1-10 fold molar excess	A molar excess drives the reaction to completion. Start with a lower ratio to assess reactivity and minimize off-target modification.
Incubation Time	30 min - 4 hours	Chloroacetamides are less reactive than iodoacetamides; longer incubation times may be necessary. A time course experiment is recommended.
Incubation Temperature	Room Temperature (25°C) or 37°C	Higher temperatures can increase the reaction rate but may also lead to protein instability.
Buffer System	PBS or HEPES, pH 7.4-8.0	The pH should be high enough to deprotonate the cysteine thiol, increasing its nucleophilicity, but not so high as to cause protein denaturation.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in DMSO.

  • Prepare the purified protein at a concentration of 2 µM in reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

• Labeling Reaction:

  • In a microcentrifuge tube, add the protein solution.

  • Add the probe stock solution to achieve the desired final concentration (e.g., a 5-fold molar excess, 10 µM).

  • As a negative control, add an equivalent volume of DMSO to a separate aliquot of the protein solution.

  • Incubate the reactions at room temperature for 2 hours with gentle mixing.

• Quenching the Reaction:

  • To stop the labeling reaction, add a quenching reagent such as dithiothreitol (DTT) to a final concentration of 10 mM to consume any unreacted probe.

• Sample Preparation for Mass Spectrometry:

  • Desalt the protein samples using a C4 ZipTip or a similar desalting column to remove excess probe and buffer components.

  • Elute the protein in a solvent suitable for mass spectrometry analysis (e.g., 50% acetonitrile, 0.1% formic acid).

• Intact Protein Mass Spectrometry Analysis:

  • Analyze the samples by LC-MS.

  • Deconvolute the resulting mass spectra to determine the mass of the protein.

  • A successful covalent labeling event will result in a mass increase corresponding to the molecular weight of the bound probe fragment (mass of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide minus HCl, which is approximately 244.7 Da).

Protocol 2: Covalent Labeling in Complex Proteomes for Target Identification

This protocol outlines a chemoproteomic workflow to identify the protein targets of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in a cell lysate.

Rationale: Identifying the on- and off-targets of a covalent probe in a cellular context is crucial for understanding its biological effects. This workflow utilizes a competitive profiling approach where the probe is competed against a broad-spectrum cysteine-reactive probe (e.g., iodoacetamide-alkyne) for binding to cellular proteins. Subsequent enrichment of tagged proteins and identification by mass spectrometry reveals the targets of the primary probe.

Figure 2: Workflow for chemoproteomic target identification.

Step-by-Step Methodology:

• Cell Lysate Preparation:

  • Harvest cultured cells and lyse them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Determine the protein concentration of the lysate using a BCA or Bradford assay.

• Competitive Labeling:

  • Aliquot the cell lysate (e.g., 1 mg of total protein per condition).

  • Treat one aliquot with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide at a final concentration of 50 µM.

  • Treat the control aliquot with an equivalent volume of DMSO.

  • Incubate for 1 hour at room temperature.

  • Add a cysteine-reactive probe with a bioorthogonal handle, such as iodoacetamide-alkyne, to both samples at a final concentration of 100 µM.

  • Incubate for an additional hour at room temperature in the dark.

• Click Chemistry:

  • To each sample, add the click chemistry reagents: biotin-azide, copper (II) sulfate, and a reducing agent (e.g., sodium ascorbate).

  • Incubate for 1 hour at room temperature to attach biotin to the alkyne-labeled proteins.

• Protein Precipitation and Solubilization:

  • Precipitate the proteins using a chloroform/methanol precipitation method to remove excess reagents.

  • Resuspend the protein pellet in a buffer containing SDS to solubilize the proteins.

• Enrichment of Biotinylated Proteins:

  • Incubate the solubilized proteins with streptavidin-coated magnetic beads for 1 hour to capture the biotinylated proteins.

  • Wash the beads extensively to remove non-specifically bound proteins.

• On-Bead Digestion:

  • Resuspend the beads in a digestion buffer (e.g., ammonium bicarbonate).

  • Reduce the disulfide bonds with DTT and alkylate the free cysteines with iodoacetamide.

  • Add trypsin and incubate overnight at 37°C to digest the proteins into peptides.

• LC-MS/MS Analysis:

  • Collect the supernatant containing the peptides.

  • Analyze the peptides by LC-MS/MS.

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify the peptides.

  • Proteins that are significantly less abundant in the sample treated with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide are considered potential targets, as the probe blocked the binding of the iodoacetamide-alkyne probe.

Protocol 3: Identification of the Specific Site of Covalent Modification

Rationale: Pinpointing the exact amino acid residue modified by the probe is essential for understanding the binding interaction and for future drug design efforts. This protocol involves digesting the labeled protein and using tandem mass spectrometry (MS/MS) to identify the modified peptide and the specific modified residue.

Step-by-Step Methodology:

• Protein Labeling and Digestion:

  • Label a purified protein with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide as described in Protocol 1.

  • Denature the protein, reduce disulfide bonds with DTT, and alkylate any remaining free cysteines with iodoacetamide.

  • Digest the protein into peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture by LC-MS/MS. The mass spectrometer will isolate peptide ions and fragment them.

• Database Searching and Analysis:

  • Search the resulting MS/MS spectra against the sequence of the target protein.

  • In the search parameters, specify a variable modification on cysteine (and potentially histidine) corresponding to the mass of the probe adduct (+244.7 Da).

  • The search software will identify the peptide that contains this mass modification.

  • Manual inspection of the MS/MS spectrum for the modified peptide will confirm the site of modification. The fragmentation pattern (b- and y-ions) will reveal which specific amino acid residue carries the modification.

Hypothetical Application: Targeting a Kinase Pathway

To illustrate a potential application, consider a scenario where the N-cyclopentylbenzamide scaffold has been identified as a binder of a hypothetical kinase, "Kinase X," which is involved in a cancer signaling pathway. 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide could be used to covalently label and identify Kinase X as its direct target in cancer cells, validating the kinase as a therapeutic target.

Figure 3: Hypothetical inhibition of the Kinase X signaling pathway.

Conclusion

4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a valuable tool for covalent labeling and target identification. The chloroacetamide warhead provides a means to form stable, covalent adducts with target proteins, enabling their enrichment and identification. The protocols outlined in this guide provide a comprehensive framework for researchers to utilize this and similar covalent probes to elucidate protein function, validate drug targets, and accelerate the drug discovery process. Careful optimization of experimental conditions and rigorous data analysis are paramount to achieving reliable and insightful results.

References

• Bar-Peled, L., et al. (2017). A Targetable Cysteine Residue in the Malic Enzyme ME1 Is a Main Target of the Natural Product Nimbolide. Cell Chemical Biology, 24(6), 703-714.e5. [Link]

• Cohen, S. M., et al. (2020). Covalent Inhibition in Drug Discovery. Journal of Medicinal Chemistry, 63(20), 11413-11434. [Link]

• Jain, A., et al. (2020). The rise of covalent inhibitors in strategic therapeutic design. CAS. [Link]

• Krishnamurthy, V. M., et al. (2008). A general chemical method for labeling proteins with alpha-keto-beta-aldehydes. Journal of the American Chemical Society, 130(12), 4240-4241. [Link]

• Limpikirati, P., et al. (2018). Covalent labeling-mass spectrometry with non-specific reagents for studying protein structure and interactions. Methods, 144, 79-93. [Link]

• Martell, J. R., et al. (2023). Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. Analytical Chemistry, 95(8), 3986-3994. [Link]

• Niphakis, M. J., & Cravatt, B. F. (2014). Chemoproteomic strategies for direct functional annotation of the proteome. Annual Review of Biochemistry, 83, 341-377. [Link]

• Pettinger, J., et al. (2017). Covalent inhibitors: a rational approach to drug discovery. RSC Medicinal Chemistry, 8(9), 925-946. [Link]

• Singh, J., et al. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317. [Link]

• Slaninova, J., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry, 27(9), 2127-2136. [Link]

• Weerapana, E., et al. (2010). Quantitative proteomics identifies a wealth of uncharacterized singleton and tandem cysteine residues in the human proteome. Nature Chemical Biology, 6(4), 250-258. [Link]

• Willems, L. I., et al. (2020). Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery. Peak Proteins. [Link]

• Wright, M. H., et al. (2019). Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction. RSC Medicinal Chemistry, 10(11), 1773-1782. [Link]

• Domainex. (n.d.). Identification of covalent fragment binding sites by proteolytic digestion and High-Resolution LCMS. Retrieved January 17, 2026, from [Link]

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Mastering the Purification of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide: An Application Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the purification of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a key intermediate in various research and development endeavors. This document is designed for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven methodologies to achieve high-purity material essential for reliable experimental outcomes.

Introduction: The Critical Role of Purity

In the synthesis of complex organic molecules, the final purification step is paramount. For 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, achieving high purity is not merely a matter of procedural completion but a critical determinant of its utility in subsequent applications. The presence of even minor impurities can lead to ambiguous biological data, side reactions in subsequent synthetic steps, and challenges in characterization. This guide delves into the rationale behind purification strategies, offering a systematic approach to obtaining this compound in a highly purified form.

The synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide typically involves the acylation of 4-amino-N-cyclopentylbenzamide with chloroacetyl chloride. This reaction, while generally efficient, can lead to several impurities that must be effectively removed.

Understanding the Impurity Profile

A successful purification strategy begins with a thorough understanding of the potential impurities. Based on the common synthetic route, the primary impurities can be categorized as follows:

• Unreacted Starting Materials: Residual 4-amino-N-cyclopentylbenzamide and chloroacetyl chloride (or its hydrolysis product, chloroacetic acid).

• Over-acylated Byproducts: Di-chloroacetylation of the starting amine, although less likely under controlled conditions.

• Hydrolysis Products: Hydrolysis of the chloroacetyl group on the final product.

• Solvent and Reagent Residues: Residual solvents and bases (e.g., triethylamine) used in the reaction.

A logical workflow for the purification process is essential for systematically removing these impurities.

Caption: General workflow for the purification of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Purification Techniques: Protocols and Rationale

The choice of purification technique depends on the nature and quantity of the impurities, as well as the desired final purity. Recrystallization and column chromatography are the two most common and effective methods.

I. Recrystallization: The Art of Crystal Perfection

Recrystallization is a powerful technique for purifying solid compounds, leveraging the principle of differential solubility in a given solvent at different temperatures. An ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures, while impurities should either be highly soluble or insoluble at all temperatures.

Solvent Selection:

While experimental solubility data for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is not widely published, we can predict its solubility based on its structural features—a substituted benzamide with both polar and non-polar characteristics.[1] A systematic approach to solvent screening is recommended.

Table 1: Predicted Solubility and Suitability for Recrystallization

Solvent Class	Representative Solvents	Predicted Solubility	Rationale & Recrystallization Suitability
Polar Protic	Ethanol, Methanol, Isopropanol	Sparingly to moderately soluble	Good candidates. The amide and chloroacetyl groups can form hydrogen bonds, while the aromatic and cyclopentyl groups contribute to some solubility. A mixed solvent system (e.g., ethanol/water) is often effective.[1]
Polar Aprotic	Acetone, Ethyl Acetate	Soluble	Potentially suitable, likely as part of a mixed-solvent system. High solubility at room temperature might lead to poor recovery unless used with an anti-solvent (e.g., hexanes).
Non-polar	Hexanes, Toluene	Poorly soluble	Good as anti-solvents. Unlikely to be effective as single recrystallization solvents due to poor dissolving power.
Chlorinated	Dichloromethane (DCM)	Soluble	Generally not ideal for recrystallization due to high volatility and good solubility at room temperature. More suitable for chromatography.

Protocol 1: Recrystallization from an Ethanol/Water System

This protocol is a robust starting point for the recrystallization of N-substituted benzamides.[1]

Materials:

• Crude 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flask

• Heating mantle or hot plate with a magnetic stirrer

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: In an Erlenmeyer flask, add the crude product and a minimal amount of hot ethanol to dissolve the solid completely. Stirring and gentle heating will facilitate dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Addition of Anti-solvent: While the ethanol solution is still hot, slowly add hot deionized water dropwise until the solution becomes faintly turbid. The turbidity indicates the point of saturation.

• Re-dissolution: Add a few drops of hot ethanol to re-dissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum to a constant weight.

Causality and Optimization:

• Slow Cooling: Promotes the formation of larger, purer crystals by allowing the crystal lattice to form in an ordered manner, excluding impurities.

• Solvent Ratio: The optimal ratio of ethanol to water will need to be determined empirically for the best balance of purity and yield.

II. Flash Column Chromatography: For More Complex Mixtures

When recrystallization is ineffective due to the presence of impurities with similar solubility profiles or if the product is an oil, flash column chromatography is the preferred method. This technique separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase.

Stationary and Mobile Phase Selection:

For a moderately polar compound like 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, silica gel is an appropriate stationary phase. The mobile phase is typically a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or acetone). The optimal mobile phase composition should be determined by thin-layer chromatography (TLC) to achieve a retention factor (Rf) of approximately 0.3-0.4 for the desired product.

Protocol 2: Flash Column Chromatography on Silica Gel

Materials:

• Crude 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl acetate

• Chromatography column

• Collection tubes

Procedure:

• TLC Analysis: Develop a suitable mobile phase system using TLC. A good starting point is a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v).

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Adsorb the sample onto a small amount of silica gel by evaporating the solvent. Carefully load the dry sample onto the top of the packed column.

• Elution: Elute the column with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Caption: Step-by-step workflow for purification by flash column chromatography.

Purity Assessment: The Self-Validating System

The purity of the final product must be rigorously assessed to ensure it meets the required specifications. A combination of chromatographic and spectroscopic techniques provides a comprehensive purity profile.

Table 2: Analytical Methods for Purity Assessment

Technique	Purpose	Typical Conditions
Thin-Layer Chromatography (TLC)	Rapid monitoring of reaction progress and purity of fractions.	Stationary Phase: Silica gel 60 F254Mobile Phase: Hexanes:Ethyl Acetate (e.g., 1:1 v/v)Visualization: UV light (254 nm)
High-Performance Liquid Chromatography (HPLC)	Quantitative purity determination and detection of trace impurities.	Column: C18 reverse-phaseMobile Phase: Gradient of water (with 0.1% formic acid) and acetonitrileDetection: UV at a suitable wavelength (e.g., 254 nm)
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural confirmation and detection of impurities with distinct signals.	Solvent: CDCl₃ or DMSO-d₆Analysis of chemical shifts, integration, and coupling constants.
Mass Spectrometry (MS)	Confirmation of molecular weight.	Electrospray ionization (ESI) is a common technique.

Protocol 3: Purity Determination by HPLC

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

Procedure:

• Mobile Phase Preparation: Prepare mobile phase A (0.1% formic acid in water) and mobile phase B (0.1% formic acid in acetonitrile).

• Sample Preparation: Prepare a stock solution of the purified compound in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL. Dilute as necessary.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Gradient: A typical gradient could be 10% B to 90% B over 20 minutes.

• Analysis: Inject the sample and integrate the peak areas. The purity is calculated as the percentage of the main peak area relative to the total peak area.

Conclusion

The successful purification of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a critical step in ensuring the quality and reliability of subsequent research. By understanding the potential impurity profile and applying systematic purification techniques such as recrystallization and flash column chromatography, researchers can obtain this compound with high purity. Rigorous analytical assessment is the final, indispensable step to validate the success of the purification process. The protocols and insights provided in this guide are intended to empower researchers to confidently and efficiently achieve their purification goals.

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Application Note: Structural Elucidation of a Novel Benzamide Derivative using NMR and Mass Spectrometry

Introduction: The Role of Benzamides in Modern Drug Discovery

Benzamide derivatives are a cornerstone in medicinal chemistry, forming the structural core of a wide array of pharmacologically active agents with applications ranging from antiemetics to antipsychotics and novel anticancer therapies.[1][2][3] The compound 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a compelling subject for structural analysis due to its combination of a reactive chloroacetyl group, a known electrophilic warhead for covalent inhibition, and a flexible N-cyclopentyl moiety, which can influence receptor binding and pharmacokinetic properties.

The chloroacetyl group, in particular, is a versatile handle for creating covalent inhibitors, which can offer enhanced potency and duration of action.[4] As such, compounds like 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide are of significant interest to researchers in drug development. A precise and unambiguous structural confirmation is the foundational step in any drug discovery pipeline, ensuring the integrity of subsequent biological and pharmacological studies. This application note provides a detailed guide to the structural characterization of this compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Electrospray Ionization Mass Spectrometry (ESI-MS).

Foundational Principles of Analysis

The complementary nature of NMR and mass spectrometry provides a comprehensive picture of a molecule's identity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy offers unparalleled insight into the molecular skeleton, revealing the connectivity of atoms through the chemical environment of ¹H and ¹³C nuclei. The data from NMR experiments allow for the definitive assignment of the carbon-hydrogen framework.

• Mass Spectrometry (MS) provides the exact molecular weight of the compound, confirming its elemental composition.[5] Furthermore, fragmentation patterns in the mass spectrum can offer corroborating evidence for the proposed structure.[6][7] Electrospray ionization (ESI) is a "soft" ionization technique that is particularly well-suited for the analysis of small to medium-sized organic molecules, as it typically produces intact molecular ions with minimal fragmentation.[8][9][10]

Experimental Workflow: A Systematic Approach

A robust analytical workflow is critical for obtaining high-quality, reproducible data. The following diagram illustrates the logical flow from sample preparation to final data interpretation.

Caption: Experimental workflow for NMR and MS analysis.

Detailed Protocols

NMR Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.

Protocol:

• Weighing the Sample: Accurately weigh 10-20 mg of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide for ¹H and ¹³C NMR analysis.[11] For routine ¹H NMR, 5-25 mg is typically sufficient.[12][13]

• Solvent Selection: Chloroform-d (CDCl₃) is an excellent starting choice for many organic molecules due to its good dissolving power.[14][15] Add approximately 0.6-0.7 mL of CDCl₃ to the vial containing the sample.[11][12]

• Dissolution: Gently agitate the vial to fully dissolve the compound. If solubility is an issue, gentle warming or sonication can be employed.

• Filtration: To remove any particulate matter that can interfere with the magnetic field homogeneity, filter the solution through a pipette containing a small plug of glass wool directly into a clean, dry 5 mm NMR tube.[13] Cotton wool should be avoided as solvents can leach impurities from it.[13]

• Capping and Labeling: Securely cap the NMR tube and label it clearly. Before insertion into the spectrometer, wipe the outside of the tube with a lint-free tissue dampened with isopropanol to remove any dust or fingerprints.[16]

Mass Spectrometry Sample Preparation

For ESI-MS, sample concentration and cleanliness are paramount to avoid signal suppression and instrument contamination.[17]

Protocol:

• Stock Solution: Prepare a stock solution of the compound at a concentration of approximately 1 mg/mL in an HPLC-grade solvent such as methanol or acetonitrile.

• Working Solution: Perform a serial dilution of the stock solution to achieve a final concentration of 1-10 µg/mL.[8][18] Overly concentrated samples can lead to poor mass resolution and contamination of the mass spectrometer.[18]

• Solvent System: The final solution should be in a volatile solvent mixture compatible with ESI, such as methanol/water or acetonitrile/water.[8] If the sample requires acidification to promote protonation, use a small amount (e.g., 0.1%) of formic acid. Avoid non-volatile buffers like phosphates or TRIS.[8][17]

• Filtration: If any precipitate is observed, filter the final solution through a 0.22 µm syringe filter into a clean autosampler vial.[18]

• Vialing: Transfer the final solution to a 2 mL mass spectrometry vial with a screw cap and a soft septum.

NMR Data Acquisition and Interpretation

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

Parameter	¹H NMR	¹³C NMR
Solvent	CDCl₃	CDCl₃
Frequency	400 MHz	100 MHz
Number of Scans	16	1024
Relaxation Delay	1.0 s	2.0 s
Pulse Angle	30°	30°
Spectral Width	-2 to 12 ppm	-10 to 220 ppm
Reference	TMS at 0.00 ppm or residual CHCl₃ at 7.26 ppm	CDCl₃ at 77.16 ppm

Expected ¹H NMR Spectrum

Caption: Chemical structure of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide with proton numbering.

Table 1: Representative ¹H NMR Data (400 MHz, CDCl₃)

Proton Label	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-a	~8.40	Broad Singlet	1H	NH -Acetyl
H-b, H-b'	~7.80	Doublet	2H	Aromatic
H-c, H-c'	~7.65	Doublet	2H	Aromatic
H-d	~6.30	Broad Doublet	1H	NH -Amide
H-e	~4.30	Multiplet	1H	CH -Cyclopentyl
H-f	~4.25	Singlet	2H	CH ₂-Cl
H-g, H-g'	~2.05	Multiplet	2H	Cyclopentyl
H-h, H-h'	~1.70	Multiplet	2H	Cyclopentyl
H-i, H-i'	~1.60	Multiplet	2H	Cyclopentyl
H-j, H-j'	~1.50	Multiplet	2H	Cyclopentyl

Interpretation Insights:

• Amide Protons (H-a, H-d): These protons are expected to be broad singlets or doublets due to quadrupole broadening from the adjacent nitrogen and potential restricted rotation around the amide bonds. Their chemical shifts are highly dependent on concentration and solvent.

• Aromatic Protons (H-b, H-c): The para-substituted benzene ring should give rise to two distinct doublets, integrating to two protons each, characteristic of an AA'BB' spin system.

• Chloroacetyl Protons (H-f): The methylene protons adjacent to the chlorine and carbonyl group are expected to be a sharp singlet due to the absence of neighboring protons.

• Cyclopentyl Protons (H-e, g, h, i, j): The cyclopentyl group will show a complex series of multiplets due to overlapping signals and diastereotopicity. The methine proton (H-e) directly attached to the amide nitrogen will be the most downfield of this group.

Expected ¹³C NMR Spectrum

Table 2: Representative ¹³C NMR Data (100 MHz, CDCl₃)

Expected Chemical Shift (δ, ppm)	Assignment
~166.0	C =O (Amide)
~165.5	C =O (Chloroacetyl)
~141.0	Quaternary Aromatic
~133.0	Quaternary Aromatic
~128.5	C H Aromatic
~119.0	C H Aromatic
~49.0	C H-Cyclopentyl
~43.0	C H₂-Cl
~33.0	C H₂-Cyclopentyl
~24.0	C H₂-Cyclopentyl

Mass Spectrometry Data Acquisition and Interpretation

ESI-MS Analysis

Electrospray ionization in the positive ion mode is expected to produce the protonated molecular ion [M+H]⁺.

Table 3: High-Resolution ESI-MS Data

Ion Species	Calculated m/z	Observed m/z (Representative)	Assignment
[M+H]⁺	281.1000	281.1003	Protonated Molecule
[M+Na]⁺	303.0819	303.0822	Sodium Adduct

Key Observations:

• Isotopic Pattern: A key confirmatory feature will be the isotopic peak for ³⁷Cl. The [M+H]⁺ peak at m/z 281 should be accompanied by an [M+2+H]⁺ peak at m/z 283 with an intensity of approximately one-third that of the m/z 281 peak, which is characteristic of a molecule containing one chlorine atom.

• Fragmentation: While ESI is a soft ionization technique, some in-source fragmentation may occur. Common fragmentation pathways for benzamides include cleavage of the amide bonds.[19] Expected fragment ions could include the loss of the cyclopentyl group or cleavage of the chloroacetyl moiety.

Conclusion

The combined application of NMR spectroscopy and high-resolution mass spectrometry provides an unambiguous structural confirmation of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. ¹H and ¹³C NMR establish the atomic connectivity and chemical environment of the molecule's framework, while ESI-MS confirms the elemental composition and molecular weight. The protocols and representative data presented in this note serve as a comprehensive guide for researchers and scientists engaged in the synthesis and characterization of novel small molecules for drug discovery and development.

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Application Notes and Protocols: Characterizing the Activity of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on developing assays to measure the activity of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. Given the presence of a reactive chloroacetyl group, this compound is presumed to act as a covalent inhibitor. This guide is structured to first address the critical step of target identification and validation, followed by detailed protocols for robust biochemical and cell-based assays to characterize its inhibitory activity against a putative enzyme target. The methodologies described herein are designed to ensure scientific integrity, providing a clear rationale for experimental choices and establishing self-validating systems for data interpretation.

Introduction: The Significance of the Chloroacetyl Moiety

The compound 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide features a chloroacetyl functional group, a well-documented reactive electrophile in medicinal chemistry.[1] This group is known to form covalent bonds with nucleophilic residues on proteins, most commonly cysteine, but also potentially lysine or histidine.[2][3] This mode of action can lead to irreversible or long-lasting inhibition, offering advantages such as prolonged pharmacodynamic effects and high potency.[3]

The primary challenge and first critical step in characterizing a novel compound like 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is the identification of its specific biological target(s). Without this knowledge, any subsequent activity measurement is without context. Therefore, this guide will first outline a strategy for target deconvolution before presenting detailed assay protocols for a hypothetical, yet common, target class for such inhibitors: a cysteine protease.

Part I: Target Identification and Validation

A definitive understanding of a covalent inhibitor's biological activity begins with identifying its molecular target(s). Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technique for this purpose.[4]

Principle of Activity-Based Protein Profiling (ABPP)

ABPP utilizes chemical probes to map the active sites of enzymes in complex biological systems.[4] For a covalent inhibitor like 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a common strategy involves competitive ABPP. This method assesses the ability of the inhibitor to compete with a broad-spectrum covalent probe that targets a class of enzymes (e.g., those with reactive cysteines).

Experimental Workflow for Target Identification

The following protocol outlines a general workflow for identifying the target of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide using a competitive ABPP approach.

Caption: Competitive ABPP workflow for target identification.

Protocol 2.2.1: Competitive ABPP for Target Identification

• Lysate Preparation: Prepare a native proteome by lysing cultured cells (e.g., HEK293T, HeLa) or tissue homogenates in a buffer that preserves protein activity (e.g., PBS with minimal detergents).

• Competitive Incubation: Aliquot the lysate. Treat one set with varying concentrations of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and a control set with DMSO for 30 minutes at 37°C.

• Probe Labeling: Add a cysteine-reactive probe, such as iodoacetamide-alkyne, to all samples and incubate for an additional 30 minutes. This probe will label cysteine residues that have not been engaged by the test compound.

• Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (Click chemistry) to attach a reporter tag (e.g., biotin-azide) to the alkyne-modified proteins.

• Enrichment and Digestion: Use streptavidin-coated beads to enrich the biotinylated proteins. Perform an on-bead tryptic digestion to release peptides for mass spectrometry analysis.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins in the DMSO-treated and inhibitor-treated samples. Proteins that show a significant decrease in abundance in the inhibitor-treated samples are potential targets of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Part II: Biochemical Assays for Target Activity

Once a putative target is identified (for the purpose of this guide, we will assume a cysteine protease), its interaction with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide must be characterized biochemically. This section details protocols for determining the kinetics of inhibition and binding affinity.

Time-Dependent Inhibition Assay

For covalent inhibitors, the IC50 value is dependent on the incubation time.[5] Therefore, assessing the time-dependent nature of inhibition is crucial.

Protocol 3.1.1: Time-Dependent IC50 Determination

• Reagent Preparation: Prepare a stock solution of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in DMSO. Prepare a dilution series of the inhibitor in assay buffer. Also, prepare solutions of the target enzyme and its fluorogenic substrate.

• Enzyme-Inhibitor Pre-incubation: In a 384-well plate, add the enzyme to wells containing the diluted inhibitor or DMSO (control). Allow the pre-incubation to proceed for various time points (e.g., 0, 15, 30, 60 minutes) at room temperature.

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence over time. The rate of the reaction is proportional to the slope of the linear portion of the progress curve.

• Data Analysis: For each pre-incubation time point, plot the reaction rate as a function of the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value. A decrease in IC50 with increasing pre-incubation time is indicative of covalent, irreversible inhibition.[6]

Pre-incubation Time (min)	IC50 (µM)
0	15.2
15	5.8
30	2.1
60	0.9
Table 1: Example data from a time-dependent IC50 assay.

Determination of kinact and KI

A more detailed kinetic analysis involves determining the maximal rate of inactivation (kinact) and the inhibitor concentration at half-maximal inactivation (KI).[7]

Protocol 3.2.1: kinact/KI Determination

• Experimental Setup: For each inhibitor concentration, mix the enzyme and inhibitor and monitor the residual enzyme activity at multiple time points by adding a substrate and measuring the initial velocity.

• Data Analysis: For each inhibitor concentration, plot the natural logarithm of the percentage of remaining enzyme activity against time. The slope of this line is the observed rate of inactivation (kobs).

• kinact and KI Calculation: Plot the kobs values against the inhibitor concentrations. Fit this data to the Michaelis-Menten equation to determine kinact (the Vmax of the plot) and KI (the Km of the plot). The ratio kinact/KI is the second-order rate constant for inactivation and is a key metric for the potency of an irreversible inhibitor.[7]

Target Engagement Assays

Homogeneous, no-wash proximity assays are highly suitable for high-throughput screening and detailed mechanistic studies.

HTRF is a robust technology based on Förster Resonance Energy Transfer (FRET) between a donor and an acceptor fluorophore.[8][9][10]

Caption: Principle of a kinase HTRF assay.

Protocol 3.3.1.1: HTRF Assay for a Kinase Target

• Reagents: Kinase, biotinylated substrate peptide, ATP, anti-phospho-substrate antibody labeled with Europium cryptate (donor), and streptavidin-XL665 (acceptor).

• Reaction: In a 384-well plate, incubate the kinase with varying concentrations of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Initiation: Add the biotinylated substrate and ATP to start the kinase reaction.

• Detection: Stop the reaction and add the HTRF detection reagents. After incubation, read the plate on an HTRF-compatible reader.

• Analysis: The ratio of the acceptor to donor emission is calculated. A decrease in this ratio indicates inhibition of kinase activity.

AlphaLISA is a bead-based assay that measures molecular interactions in a homogeneous format.[2][11]

Protocol 3.3.2.1: AlphaLISA Assay for Protein-Protein Interaction Inhibition

• Reagents: Biotinylated protein A, GST-tagged protein B, anti-GST acceptor beads, and streptavidin donor beads.

• Incubation: Incubate protein A and protein B with varying concentrations of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Bead Addition: Add the acceptor beads and incubate. Then, add the donor beads and incubate in the dark.

• Reading: Read the plate on an AlphaScreen-compatible reader.

• Analysis: A decrease in the AlphaLISA signal indicates that the compound is inhibiting the interaction between protein A and protein B.

Assay Format	Principle	Advantages
HTRF	TR-FRET	Homogeneous, low background, robust
AlphaLISA	Luminescent proximity	High sensitivity, wide dynamic range
Fluorescence Polarization	Change in molecular rotation	Homogeneous, real-time measurements
Table 2: Comparison of biochemical assay formats.

Part III: Cell-Based Assays for Cellular Activity

Biochemical activity must be validated in a cellular context to assess factors like cell permeability and engagement with the target in its native environment.

Cellular Target Engagement Assay

A cellular thermal shift assay (CETSA) can be used to confirm direct binding of the compound to its target in intact cells. Covalent modification is expected to stabilize the target protein, leading to a higher melting temperature.

Protocol 4.1.1: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat cultured cells with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide or DMSO.

• Heating: Heat aliquots of the treated cells at a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble fraction (containing folded, stable protein) from the precipitated fraction by centrifugation.

• Analysis: Analyze the soluble fraction by Western blot using an antibody specific to the target protein.

• Data Interpretation: A shift to a higher melting temperature in the inhibitor-treated samples confirms target engagement.

Downstream Signaling or Functional Assay

The functional consequence of target inhibition should be measured in a relevant cell-based assay.

Protocol 4.2.1: Cell-Based Functional Assay (Example: Apoptosis Induction)

• Cell Seeding and Treatment: Seed a cancer cell line known to be dependent on the identified target protein in a 96-well plate. Treat the cells with a dilution series of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Incubation: Incubate for a period relevant to the biological process being measured (e.g., 24-72 hours for apoptosis).

• Apoptosis Measurement: Use a commercially available kit to measure a marker of apoptosis, such as caspase-3/7 activity.

• Data Analysis: Plot the apoptosis signal against the inhibitor concentration and determine the EC50 value.

Caption: Logic flow for cell-based assay validation.

Conclusion

The characterization of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide requires a systematic and multi-faceted approach. Due to its covalent nature, initial efforts must be directed at robust target identification. Following target validation, a combination of biochemical and cell-based assays, as detailed in this guide, will provide a comprehensive understanding of its potency, mechanism of action, and cellular efficacy. The protocols provided herein serve as a foundational framework that can be adapted to the specific nature of the identified target, ensuring a rigorous and scientifically sound evaluation of this promising compound.

References

• A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. NIH. Available at: [Link]

• Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. PMC. Available at: [Link]

• HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications. PubMed Central. Available at: [Link]

• HTRF®. Berthold Technologies GmbH & Co.KG. Available at: [Link]

• Covalent inhibitors of bacterial peptidoglycan biosynthesis enzyme MurA with chloroacetamide warhead. PubMed. Available at: [Link]

• AlphaLISA® Assay Kits. BPS Bioscience. Available at: [Link]

• Covalent binding of chloroacetamide herbicides to the active site cysteine of plant type III polyketide synthases. PubMed. Available at: [Link]

• The Taxonomy of Covalent Inhibitors. PMC - NIH. Available at: [Link]

• A New Frontier in Protein Quantitation: AlphaLISA. Bitesize Bio. Available at: [Link]

• New analogues of N-(2-aminoethyl)-4-chlorobenzamide (Ro 16-6491). Some of the most potent monoamine oxidase-B inactivators. PubMed. Available at: [Link]

• A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. PubMed. Available at: [Link]

• Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT). PMC - NIH. Available at: [Link]

• Reduced amide bond peptidomimetics. (4S)-N-(4-amino-5-[aminoakyl]aminopentyl)-N'-nitroguanidines, potent and highly selective inhibitors of neuronal nitric oxide synthase. PubMed. Available at: [Link]

• Chemotype- and target-driven genome mining for a new natural product inhibitor of bacterial peptide deformylase. PMC - NIH. Available at: [Link]

• From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent | Integrated Drug Discovery Services. Available at: [Link]

• Discovery of N-[(1R,2S,5S)-2-{[(5-chloroindol-2-yl)carbonyl]amino}-5-(dimethylcarbamoyl)cyclohexyl]-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamide hydrochloride: a novel, - PubMed. PubMed. Available at: [Link]

• Cheat Sheet for Covalent Enzyme Inhibitors. Drug Hunter. Available at: [Link]

• A practical guide for the assay-dependent characterisation of irreversible inhibitors. NIH. Available at: [Link]

• Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. Available at: [Link]

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Application Note & Protocol Guide: Comprehensive Stability Assessment of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Introduction: The Criticality of Stability in Drug Development

The journey of a novel chemical entity from discovery to a viable pharmaceutical product is contingent upon a thorough understanding of its inherent stability. For 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a compound with potential therapeutic applications, characterizing its stability profile is a non-negotiable prerequisite for further development. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to rigorously assess the stability of this molecule. The stability of a drug substance is a critical quality attribute that can impact its safety, efficacy, and shelf-life.[1] Therefore, a systematic approach to stability testing is essential.

This application note will detail the strategic approach to identifying potential degradation pathways, establishing a stability-indicating analytical method, and defining appropriate storage conditions and re-test periods or shelf life, all within the framework of international regulatory guidelines.[2] We will delve into the practical execution of forced degradation studies and the design of long-term stability protocols, providing a scientifically robust foundation for the development of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Understanding the Molecule: Potential Degradation Pathways

The chemical structure of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide possesses two primary loci susceptible to degradation: the amide linkages and the reactive chloroacetyl group. A proactive analysis of these structural features allows for the prediction of likely degradation pathways and the design of targeted stress studies.

• Hydrolytic Degradation: The two amide bonds are susceptible to hydrolysis under both acidic and basic conditions.[3][4][5] The N-cyclopentylbenzamide linkage and the chloroacetylamino linkage can cleave, leading to the formation of corresponding carboxylic acids and amines. Specifically, acidic hydrolysis is typically catalyzed by protonation of the amide carbonyl, making it more electrophilic for nucleophilic attack by water. Basic hydrolysis, on the other hand, proceeds via direct nucleophilic attack of a hydroxide ion on the carbonyl carbon.[3] The chloroacetyl group itself can also undergo hydrolysis, substituting the chlorine atom with a hydroxyl group.[6]

• Oxidative Degradation: The benzamide moiety and the secondary amine within the molecule could be susceptible to oxidation.[7][8][9][10][11] Oxidative stress can be mimicked in forced degradation studies using reagents like hydrogen peroxide.

• Photodegradation: Aromatic systems and compounds with heteroatoms can be sensitive to light. The International Council for Harmonisation (ICH) guideline Q1B outlines the requirements for photostability testing, which involves exposure to a minimum of 1.2 million lux hours of visible light and 200 watt-hours per square meter of UVA light.[12][13][14][15]

The following diagram illustrates the potential degradation pathways for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Caption: Proposed Degradation Pathways.

Phase 1: Forced Degradation Studies (Stress Testing)

Forced degradation studies are the cornerstone of stability assessment, providing critical insights into the degradation profile of a drug substance.[1][16] These studies are designed to accelerate the degradation process to identify likely degradation products and to establish the specificity of the analytical method.[16] The ICH Q1A(R2) guideline recommends stress testing to elucidate the intrinsic stability of the molecule.[17]

The overall workflow for stability testing is depicted in the following diagram:

Caption: Overall Stability Testing Workflow.

Protocol: Forced Degradation of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Objective: To generate potential degradation products of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide under various stress conditions and to verify the peak purity of the parent compound.

Materials:

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (of known purity)

• HPLC grade acetonitrile and water

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Class A volumetric flasks, pipettes, and autosampler vials

• pH meter

• Calibrated HPLC system with a UV/Vis or DAD detector and a mass spectrometer (LC-MS) is highly recommended for peak identification.

• Photostability chamber compliant with ICH Q1B guidelines.[12]

• Temperature-controlled oven.

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Incubate the solution at 60 °C for 24 hours.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute to a suitable concentration for HPLC analysis.[18]

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Incubate the solution at 60 °C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute for HPLC analysis.[18]

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Store the solution at room temperature, protected from light, for 24 hours.

  • At specified time points, withdraw an aliquot and dilute for HPLC analysis.[18]

• Thermal Degradation:

  • Place a known quantity of the solid compound in a vial and store it in a temperature-controlled oven at 80 °C for 48 hours.

  • At specified time points, withdraw a sample, dissolve it in the mobile phase, and dilute for HPLC analysis.

• Photostability:

  • Expose the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[12][13][14][15]

  • A control sample should be wrapped in aluminum foil to protect it from light and stored under the same temperature and humidity conditions.

  • After exposure, dissolve the samples in the mobile phase and dilute for HPLC analysis.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control solution, using a validated stability-indicating HPLC method. The method should be capable of separating the parent compound from all generated degradation products.

  • Use a DAD detector to check for peak purity and a mass spectrometer to obtain mass information of the degradation products to aid in their identification.

Hypothetical Forced Degradation Results:

Stress Condition	Time (hours)	Degradation (%)	Major Degradants Observed (Hypothetical)
0.1 N HCl, 60 °C	24	18.5	4-amino-N-cyclopentylbenzamide, Chloroacetic acid
0.1 N NaOH, 60 °C	24	25.2	4-[(chloroacetyl)amino]benzoic acid, Cyclopentylamine
3% H₂O₂, RT	24	8.7	N-oxide derivative
Thermal (80 °C)	48	5.1	Minor unidentified degradants
Photostability	-	12.3	Photolytic degradants

Phase 2: Long-Term and Accelerated Stability Studies

Following successful forced degradation studies and the establishment of a stability-indicating method, formal stability studies under ICH-prescribed conditions are initiated.[19][20][21] These studies are designed to evaluate the stability of the drug substance over a prolonged period under recommended storage conditions and to predict its shelf-life through accelerated stability testing.[2]

Protocol: ICH Stability Study of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Objective: To determine the re-test period for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide under long-term and accelerated storage conditions.

Materials and Equipment:

• At least three primary batches of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Appropriate container closure system that is representative of the proposed packaging for storage and distribution.

• ICH-compliant stability chambers capable of maintaining the specified temperature and humidity conditions.[20]

• Validated stability-indicating HPLC method.

Procedure:

• Sample Preparation and Storage:

  • Package a sufficient quantity of the drug substance from each of the three batches into the chosen container closure system.

  • Place the samples into stability chambers set to the following conditions:

    • Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH (for a minimum of 12 months).[2][20]

    • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH (for a minimum of 6 months).[2][20]

• Testing Schedule:

  • Pull samples from the stability chambers at the following time points:

    • Long-Term: 0, 3, 6, 9, 12, 18, and 24 months.

    • Accelerated: 0, 3, and 6 months.

• Analysis:

  • At each time point, analyze the samples for the following parameters:

    • Appearance (visual inspection)

    • Assay (potency) by the stability-indicating HPLC method

    • Purity profile (quantification of known and unknown degradation products) by HPLC

    • Moisture content (if applicable)

Data Presentation and Evaluation:

The results of the stability studies should be tabulated to facilitate analysis and interpretation. The evaluation of stability data should be performed in accordance with ICH Q1E guidelines.[19]

Hypothetical Long-Term Stability Data Table (25 °C / 60% RH):

Timepoint (Months)	Appearance	Assay (%)	Total Impurities (%)
0	White to off-white powder	99.8	0.15
3	Conforms	99.7	0.18
6	Conforms	99.5	0.25
9	Conforms	99.4	0.31
12	Conforms	99.2	0.40

Conclusion

A comprehensive and systematic approach to stability testing is paramount for the successful development of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. By integrating forced degradation studies with long-term and accelerated stability testing, a deep understanding of the molecule's degradation profile can be achieved. The protocols and methodologies outlined in this application note provide a robust framework for generating the necessary stability data to support regulatory submissions and to ensure the quality, safety, and efficacy of the final drug product.

References

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link][2][19][22]

• ICH. (1996). Q1B Stability Testing: Photostability Testing of New Drug Substances and Products. [Link][12][13][14][15]

• AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials. [Link][20]

• RAPS. (2025). ICH releases overhauled stability guideline for consultation. [Link][21]

• European Medicines Agency. (1998). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link][13]

• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link][14]

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link][22]

• ICH. (2003). Q1A(R2) Guideline. [Link][2]

• PharmaGrowthHub. (2024). ICH Q1B: Complete Guide to Photostability Testing. [Link][15]

• ResearchGate. (2025). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. [Link][6]

• ResearchGate. (2024). Oxidation of substituted benzamide derivatives using IB and oxone. [Link][7]

• MDPI. (2023). Direct Synthesis of 2-(4-Hydroxyphenoxy)benzamide Derivatives from 2-Aryloxybenzamide via PhIO-Mediated Oxidation Reaction. [Link][8]

• Royal Society of Chemistry. (2011). Lewis acid-catalyzed oxidation of benzylamines to benzamides. [Link][9]

• ResearchGate. (2011). Lewis acid-catalyzed oxidation of benzylamines to benzamides. [Link][10]

• ResearchGate. (2020). Benzamide synthesis via oxidative amidation of benzylamines and benzyl.... [Link][11]

• NC State University Libraries. 11.10 Chemistry of Amides. [Link][3]

• MDPI. (2017). Synthesis, Molecular Structure, Metabolic Stability and QSAR Studies of a Novel Series of Anticancer N-Acylbenzenesulfonamides. [Link]

• University of Calgary. Ch20 : Amide hydrolysis. [Link]

• ResearchGate. (2017). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. [Link]

• ScienceDirect. (2018). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. [Link]

• PubMed. (1979). [The synthesis, analysis, stability and biotransformation of N-(3-methylphenyl)-N'-cyanobenzamidine and analogues (author's transl)]. [Link]

• Chemistry LibreTexts. (2023). The Hydrolysis of Amides. [Link][4]

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. [Link][5]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. [Link][1]

• National Institutes of Health. (2012). Development of forced degradation and stability indicating studies of drugs—A review. [Link][16]

• European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. [Link][17]

• PubChem. 4-amino-3-chloro-N-(2-methoxycyclopentyl)benzamide. [Link]

• Ovid. (2017). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. [Link]

• PubChem. 4-[(4-aminophenyl)sulfonylamino]-N-[(2S)-1-[[(2S,3S)-2-ethyl-4-oxooxolan-3-yl]amino]-3-(1-methylcyclopentyl)-1-oxopropan-2-yl]benzamide. [Link]

• PubChem. 4-amino-2-chloro-N-(2-methylpentan-2-yl)benzamide. [Link]

• PubChem. 3-amino-2-chloro-N-(4-methylpentyl)benzamide. [Link]

• PubChem. 4-amino-5-chloro-N-[1-[3-(4-fluorophenoxy)propyl]-3-methoxypiperidin-4-yl]-2-methoxybenzamide. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Welcome to the technical support center for the synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure a successful and efficient synthesis.

I. Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing insights into the underlying chemistry and offering practical solutions.

Problem 1: Low Yield of the Final Product

Question: My final yield of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is consistently below 50%. What are the likely causes and how can I improve it?

Answer: Low yields in this synthesis can stem from several factors, primarily related to the reactivity of the starting materials and the reaction conditions. Let's break down the potential causes and solutions.

• Incomplete Reaction: The chloroacetylation of the primary aromatic amine (4-amino-N-cyclopentylbenzamide) may not be going to completion.

  • Probable Cause: Insufficient reaction time or inadequate temperature control. Acylation of anilines can be sluggish if the temperature is too low.[1]

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting amine is still present after the initially planned reaction time, consider extending it. While the reaction is often performed at low temperatures (0-5°C) to control exothermicity, allowing the reaction to slowly warm to room temperature for a few hours can drive it to completion.[2]

• Side Reactions: The high reactivity of chloroacetyl chloride can lead to undesired side products.

  • Probable Cause: Di-acylation of the starting amine or reaction with the solvent.

  • Solution: Employing a slow, dropwise addition of chloroacetyl chloride to a cooled solution of the amine can minimize side reactions. Using a suitable HCl scavenger is also crucial.

• Degradation of Product during Workup: The product might be susceptible to degradation under certain pH conditions or during purification.

  • Probable Cause: Hydrolysis of the chloroacetyl group or the amide bond during aqueous workup.

  • Solution: Use a mild basic wash (e.g., saturated sodium bicarbonate solution) to neutralize the HCl generated during the reaction. Avoid strong acids or bases and prolonged exposure to aqueous conditions.

Experimental Protocol for Yield Optimization

Parameter	Recommendation	Rationale
Stoichiometry	Chloroacetyl Chloride: 1.05 - 1.1 equivalents	A slight excess of the acylating agent ensures complete consumption of the starting amine.
Temperature	Initial addition at 0-5°C, then warm to room temperature	Controls the initial exotherm and then allows the reaction to proceed to completion.[2]
Solvent	Anhydrous THF or Acetonitrile	These aprotic solvents are suitable for this reaction and are less likely to participate in side reactions compared to protic solvents.[1][3]
HCl Scavenger	Triethylamine (TEA) or DBU	Neutralizes the HCl byproduct, preventing protonation of the starting amine and driving the reaction forward.[1][3]

Problem 2: Formation of Impurities

Question: I am observing multiple spots on my TLC plate after the reaction. What are these impurities and how can I prevent their formation?

Answer: Impurity formation is a common challenge. The identity of the impurities can often be deduced from the reaction mechanism.

• Unreacted Starting Material (4-amino-N-cyclopentylbenzamide):

  • Identification: A spot on the TLC with a lower Rf value than the product.

  • Cause: Incomplete reaction (see Problem 1).

  • Prevention: Ensure a slight excess of chloroacetyl chloride and sufficient reaction time.

• Di-acylated Product:

  • Identification: A less polar spot on the TLC with a higher Rf value.

  • Cause: The initially formed product's amide nitrogen can be further acylated, though this is less likely for anilide nitrogens under these conditions. A more probable cause is the presence of any primary or secondary aliphatic amine impurities.

  • Prevention: Slow, controlled addition of chloroacetyl chloride at a low temperature.

• Hydrolyzed Chloroacetyl Chloride:

  • Identification: Chloroacetic acid, which may be visible on TLC with certain stains or can be removed during workup.

  • Cause: Presence of water in the reaction mixture.

  • Prevention: Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Workflow for Minimizing Impurities

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Technical Support Center: Optimizing the Synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals focused on the synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you overcome common challenges and improve your reaction yields. Our guidance is grounded in established chemical principles and field-proven methodologies to ensure you can proceed with confidence.

Overview of the Synthetic Pathway

The synthesis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is most commonly achieved via the N-acylation of a precursor, 4-amino-N-cyclopentylbenzamide, with chloroacetyl chloride. This reaction, a nucleophilic acyl substitution, is highly effective but sensitive to reaction conditions. The primary challenge is to achieve complete acylation of the aromatic amine without generating impurities from side reactions. The presence of a base is critical to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

Caption: General reaction scheme for the target synthesis.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is disappointingly low or I've recovered only starting material. What are the likely causes?

A1: Low or no product yield is a frequent issue that can typically be traced back to a few key factors. The reaction between an aromatic amine and the highly reactive chloroacetyl chloride is fast, but requires careful control of reagents and conditions.

• Deactivation of the Amine: The most common culprit is the protonation of the starting amine's nitrogen by the HCl generated during the reaction. A protonated amine is no longer a nucleophile and cannot attack the chloroacetyl chloride.

  • Solution: Ensure a suitable base is present in sufficient quantity (at least 1.0 equivalent, often 1.1-1.5 equivalents are used) to act as an HCl scavenger.[1] Tertiary amines like triethylamine (TEA) or stronger, non-nucleophilic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) are effective.[2][3][4]

• Moisture Contamination: Chloroacetyl chloride is highly sensitive to moisture and will readily hydrolyze to chloroacetic acid, which will not acylate your amine.

  • Solution: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[1] Ensure your glassware is thoroughly dried.

• Poor Reagent Quality: The purity of your starting materials is paramount.

  • Solution: Use freshly opened or purified reagents. Chloroacetyl chloride should be a clear, colorless to light yellow liquid. If it is dark, it may have decomposed.

• Inadequate Temperature Control: This reaction is highly exothermic.[1] Adding the acyl chloride too quickly to a concentrated solution at room temperature can cause localized heating, leading to side reactions and degradation.

  • Solution: Dissolve the amine and base in the solvent, cool the solution to 0-5 °C in an ice bath, and then add the chloroacetyl chloride dropwise while monitoring the temperature.[1][2][4]

Caption: A decision-making workflow for diagnosing low reaction yields.

Q2: My reaction turned into a dark, tarry mess. What causes this and how can I prevent it?

A2: The formation of a dark, intractable tar is almost always a result of uncontrolled exothermicity.[1] Polymerization or degradation of the starting materials or product can occur at elevated temperatures.

• Primary Cause: Rapid addition of chloroacetyl chloride to the amine solution without adequate cooling.

• Preventative Measures:

  • Maintain Low Temperature: The single most effective measure is to maintain a low temperature (0-5 °C) during the addition of chloroacetyl chloride.[1][2]

  • Slow, Controlled Addition: Add the chloroacetyl chloride dropwise from an addition funnel over a period of 15-60 minutes. This dissipates the heat generated from the reaction.[1][5]

  • Adequate Stirring: Ensure vigorous stirring to prevent localized "hot spots" in the reaction flask.

  • Dilution: Working in very concentrated solutions can exacerbate the problem. Ensure a reasonable solvent volume is used.

Q3: My product is impure after workup. What are the common side products and how can I improve purity?

A3: Several impurities can arise. Identifying them is key to selecting the right purification strategy.

• Unreacted Starting Amine: If the reaction does not go to completion, you will have leftover 4-amino-N-cyclopentylbenzamide.

  • Removal: During the aqueous workup, a wash with dilute acid (e.g., 1 M HCl) will protonate the basic starting amine, pulling it into the aqueous layer while the neutral amide product remains in the organic layer.[1]

• N,N-Diacylated Product: It is possible for a second chloroacetyl group to add to the nitrogen, although this is less common with amide nitrogens. A more likely scenario is acylation of the primary amine twice if stoichiometry is not carefully controlled.

  • Prevention & Removal: Use a 1:1 or slight excess of the amine to the chloroacetyl chloride to minimize this.[1] This impurity is often difficult to remove by simple extraction and may require column chromatography.

• Chloroacetic Acid: This forms from the hydrolysis of chloroacetyl chloride.

  • Removal: A wash with a mild base like saturated sodium bicarbonate (NaHCO₃) solution during workup will deprotonate the carboxylic acid, pulling the resulting carboxylate salt into the aqueous layer.[1]

• Purification Strategy: The standard procedure is an aqueous workup followed by recrystallization. If the product still contains impurities or "oils out," column chromatography on silica gel is an effective alternative.[1]

Frequently Asked Questions (FAQs)

• What is the best combination of solvent and base?

  • A combination of Tetrahydrofuran (THF) as the solvent and DBU as the base has been shown to give excellent yields (75-95%) at room temperature after initial cooling.[2][3][4] DBU is a strong, non-nucleophilic base that is highly effective at scavenging HCl. Other common systems include Triethylamine (TEA) in Dichloromethane (DCM) or Acetone.[5][6]

• How do I monitor the reaction's progress?

  • Thin Layer Chromatography (TLC) is the most straightforward method.[1][2] Spot the reaction mixture against a standard of your starting material (4-amino-N-cyclopentylbenzamide). The product will be less polar and have a higher Rf value. The reaction is complete when the starting material spot has disappeared.

• Can this reaction be performed in water?

  • Yes, and it can be a very effective "green" alternative. N-chloroacetylation can be achieved rapidly and in high yield using a phosphate buffer (e.g., pH 7.4) as the solvent.[5][7][8] The product often precipitates directly from the aqueous solution, allowing for simple filtration and avoiding extensive extraction with organic solvents.[5]

• What is the underlying mechanism of this reaction?

  • The reaction proceeds via a well-established nucleophilic addition-elimination mechanism . The lone pair of electrons on the amine's nitrogen atom acts as a nucleophile, attacking the electrophilic carbonyl carbon of the chloroacetyl chloride. This forms a tetrahedral intermediate. Subsequently, the carbon-oxygen double bond reforms, and the chloride ion is eliminated as a leaving group. A base then removes the proton from the nitrogen to yield the final neutral amide product.[9]

Caption: The mechanism for the N-acylation of an amine with an acyl chloride.

Data Summary: Reaction Condition Comparison

The choice of solvent and base significantly impacts reaction time and yield. The following table summarizes conditions from various reported procedures for the chloroacetylation of aromatic amines.

Solvent	Base (eq.)	Temp. (°C)	Time (h)	Typical Yield (%)	Reference
Tetrahydrofuran (THF)	DBU (0.2)	0 to RT	3 - 6	75 - 95	[2][4]
Acetone	Triethylamine (1.2)	RT	Overnight	Not specified	[6]
Phosphate Buffer (pH 7.4)	None (buffered)	RT	0.25 - 0.5	90 - 95	[5][7]
Dichloromethane (DCM)	Triethylamine (excess)	0 to RT	2 - 4	>80 (general)	[1]

Experimental Protocols

Protocol 1: Synthesis of Precursor 4-amino-N-cyclopentylbenzamide

(This protocol is a general procedure for amide bond formation and may require optimization for this specific substrate pair.)

• Activation: In a round-bottom flask under an inert atmosphere (N₂), dissolve 4-aminobenzoic acid (1.0 eq) in anhydrous DMF. Add an amide coupling reagent such as HATU (1.1 eq) and a non-nucleophilic base like DIPEA (2.5 eq).[10]

• Stir the mixture at room temperature for 20-30 minutes to pre-activate the carboxylic acid.

• Coupling: Add cyclopentylamine (1.05 eq) to the reaction mixture.

• Reaction: Continue stirring at room temperature and monitor the reaction's progress by TLC. The reaction may take several hours to overnight.

• Workup: Once complete, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: High-Yield Chloroacetylation in Organic Solvent [2][4]

• Setup: In a 50 mL round-bottom flask, dissolve 4-amino-N-cyclopentylbenzamide (6 mmol, 1.0 eq) in anhydrous THF (5 mL).

• Add Base: Add DBU (1.2 mmol, 0.2 eq) to the solution.

• Cooling: Place the flask in an ice-salt bath and stir the mixture for 15 minutes.

• Addition: Add chloroacetyl chloride (6.1 mmol, 1.02 eq) dropwise from an addition funnel, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature. Stir for 3-6 hours.

• Monitoring: Monitor the reaction progress by TLC (Hexane:EtOAc; 7:3).

• Workup: Upon completion, pour the reaction mixture into cold water. The product should precipitate.

• Isolation: Collect the solid product by filtration, wash thoroughly with cold water, and dry under vacuum.

Protocol 3: Green Synthesis in Aqueous Buffer [5][7]

• Setup: In a round-bottom flask, dissolve or suspend 4-amino-N-cyclopentylbenzamide (1 mmol, 1.0 eq) in a 0.1 M phosphate buffer solution (10 mL, pH 7.4).

• Stirring: Stir the solution vigorously at room temperature.

• Addition: Add chloroacetyl chloride (1.1 mmol, 1.1 eq) dropwise to the stirring solution.

• Reaction: Continue to stir at room temperature. The reaction is typically very fast and may be complete within 15-20 minutes. A solid product should precipitate out of the solution.

• Isolation: Collect the precipitated product by vacuum filtration.

• Washing: Wash the filter cake with cold water to remove any remaining buffer salts.

• Drying: Dry the purified product under vacuum.

References

• Singh, R., et al. (2017). A facile amidation of chloroacetyl chloride using DBU. International Journal of ChemTech Research, 10(3), 365-372. [Link]

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. (2018). Taylor & Francis Online. [Link]

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. (2018). Cognizant Communication Corporation. [Link]

• Reaction of aryl amine with chloroacetyl chloride in the presence of... (n.d.). ResearchGate. [Link]

• A facile amidation of chloroacetyl chloride using DBU. (2017). ResearchGate. [Link]

• Comparative Study on the Catalytic Chloroacetylation of Phenol and Methoxyphenols Using FECL3 and FECL3·6H2O. (n.d.). MDPI. [Link]

• shows the reaction between aryl amine and chloroacetyl chloride to give... (n.d.). ResearchGate. [Link]

• Tips and tricks for difficult amide bond formation?. (2021). Reddit. [Link]

• Reaction conditions and reagents: (a) chloroacetyl chloride 2 (1.2... (n.d.). ResearchGate. [Link]

• What are the best reaction conditions for an amidation reaction using EDC?. (2015). ResearchGate. [Link]

• amide coupling help. (2022). Reddit. [Link]

• Reactions of Acyl Chlorides with Primary Amines. (2023). Chemistry LibreTexts. [Link]

• Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. (n.d.). ResearchGate. [Link]

• Synthesis of 4-aminobenzoic acid derivatives 12–15. (n.d.). ResearchGate. [Link]

• Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. (2018). Med Chem (Los Angeles). [Link]

• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. (n.d.). PMC. [Link]

• Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation. (n.d.). PubMed Central. [Link]

• Reaction between Aniline and Chloracetic acid, I. (n.d.). Kyoto University Research Information Repository. [Link]

• Scheme 1. Synthesis of the 4-amino-N-(4-nitrophenyl)benzamide... (n.d.). ResearchGate. [Link]

• process for the preparation of 4-(benzimidazolylmethylamino)-benzamides and the salts thereof. (2010).

• An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral. (2018). Taylor & Francis Online. [Link]

• Biological synthesis of p-aminobenzoic acid, p-aminophenol, n-(4-hydroxyphenyl)ethanamide and derivatives thereof. (2014).

• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. (n.d.). MDPI. [Link]

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• 10. benchchem.com [benchchem.com]

troubleshooting 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide solubility issues

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals working with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (MW: 280.76 g/mol )[1]. Solubility issues are a common bottleneck in experimental workflows, leading to inaccurate concentration measurements, lost time, and unreliable results[2]. This document provides a structured, in-depth resource to proactively address and troubleshoot these challenges. Our approach is grounded in first principles of chemistry and validated by established laboratory practices to ensure the integrity and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions about the properties and handling of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Q1: What are the key structural features of this compound that influence its solubility?

A1: The solubility of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is primarily dictated by a balance of hydrophobic and hydrophilic elements in its structure. The molecule possesses significant hydrophobic character due to the presence of a benzamide core and an N-cyclopentyl group[3]. These nonpolar regions tend to resist interaction with water. Conversely, the amide and amino groups can participate in hydrogen bonding, providing some capacity for interaction with polar solvents[3]. However, the overall structure is predominantly hydrophobic, predicting poor aqueous solubility.

Caption: Troubleshooting workflow for aqueous precipitation.

Potential Cause	Troubleshooting Action & Rationale
Concentration Exceeds Aqueous Solubility	The final concentration in the aqueous buffer is above the compound's solubility limit. Action: Lower the final working concentration. Even if a compound is soluble at 10 µM, it may precipitate at 50 µM.
Rapid Solvent Change	Adding a small volume of concentrated DMSO stock to a large volume of buffer creates localized high concentrations, triggering precipitation. Action: Use a stepwise (serial) dilution method.[4] This gradually acclimates the compound to the aqueous environment.
Insufficient Co-solvent	The final percentage of DMSO is too low to maintain solubility. Action: While keeping the final DMSO concentration as low as possible (typically <0.5% for cell-based assays to avoid toxicity), ensure it is consistent across all experimental and control groups.[5]

Protocol 2: Preparing Aqueous Working Solutions via Stepwise Dilution

This protocol is for preparing a final 10 µM working solution from a 10 mM DMSO stock, ensuring the final DMSO concentration remains at 0.1%.

• Intermediate Dilution: In a sterile microcentrifuge tube, pipette 98 µL of your aqueous buffer (e.g., PBS or cell media). Add 2 µL of your 10 mM DMSO stock solution. Vortex immediately and thoroughly. This creates a 200 µM intermediate solution in 2% DMSO.

• Final Dilution: In a new sterile tube containing the final volume for your experiment (e.g., 950 µL of media), add 50 µL of the 200 µM intermediate solution.

• Mixing: Mix thoroughly. This results in your final 10 µM working solution, where the final DMSO concentration is a well-tolerated 0.1%.

• Control Group: Always prepare a vehicle control containing the same final concentration of DMSO (0.1% in this case) without the compound.[5]

Part 3: Predicted Solubility Profile & Storage

The following table provides a predicted solubility profile based on the chemical structure and data from similar benzamide compounds.[3] This is a starting point and must be confirmed experimentally in your laboratory.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale & Comments
Aqueous	Water, PBS (pH 7.4)	Poorly Soluble	The large hydrophobic regions (benzamide, cyclopentyl) dominate, making dissolution in water highly unfavorable.[3]
Polar Protic	Ethanol, Methanol	Sparingly Soluble	May form some hydrogen bonds, but the hydrophobic character will limit solubility. Can be a useful co-solvent.[6]
Polar Aprotic	DMSO, DMF	Soluble	These solvents effectively solvate both the polar and nonpolar regions of the molecule, making them the ideal choice for stock solutions.[3]

Storage of Stock Solutions

Proper storage is critical to maintaining the compound's integrity.[7]

• Aliquoting: After preparation, divide the stock solution into small, single-use aliquots to avoid repeated freeze-thaw cycles. Freeze-thaw cycles can lead to solvent evaporation and compound degradation.[5][8]

• Temperature: Store aliquots at -20°C for short-to-medium-term storage and at -80°C for long-term storage.[7]

• Protection: While no specific light sensitivity is reported, it is good practice to store solutions in amber or light-blocking vials.

References

• How to Choose and Prepare Stock and Working Solutions for Small-Molecule Compounds. (2026). Vertex AI Search Result.
• Stock Solutions 101: Everything You Need to Know. (2013). G-Biosciences.
• Best Practices For Stock Solutions. (n.d.). FasterCapital.
• Top Ten Tips for Making Stock Solutions. (2025). Bitesize Bio.
• Technical Support Center: Preventing Small Molecule Inhibitor Precipitation in Aqueous Solutions. (n.d.). Benchchem.
• Application Note: A Protocol for the Preparation of Stock Solutions of [Compound]. (n.d.). Benchchem.
• Protocol for Dissolving Compounds in DMSO for Biological Assays. (2025). Benchchem.
• 4-[(Chloroacetyl)amino]-N-cyclopentylbenzamide. (n.d.).
• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. (2017). PMC - NIH.
• Solubility profile of 4-amino-N-(2-chlorophenyl)benzamide in aqueous and organic solvents. (n.d.). Benchchem.
• How to dissolve a hydrophobic compound..? (2017).
• How do you use dmso. (2024). Shanghai Yearn Chemical Science-Tech Co., Ltd.
• The Effects of pH on Solubility. (2019). Chemistry LibreTexts.
• Is an aromatic amide such as N-phenyl benzamide more stable to acidic or alkaline hydrolysis than e.g. N-methyl benzamide? (2012).
• A pH EFFECT ON BENZOIC ACID SOLUBILIZATION AND THEIR PARTITIONING (K) IN WATER- BENZENE SOLVENTS. (2021).
• pH Effects on Solubility. (2022). General Chemistry - YouTube.
• A pH EFFECT ON BENZOIC ACID SOLUBILIZATION AND THEIR PARTITIONING (K)

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• 8. How to Choose and Prepare Stock and Working Solutions for Small-Molecule Compounds [solarbio-global.com]

Technical Support Center: Optimization of Reaction Conditions for Chloroacetylation

An in-depth technical guide by a Senior Application Scientist.

Welcome to the Technical Support Center for Chloroacetylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing chloroacetylation reactions. As a Senior Application Scientist, my goal is to explain the causality behind experimental choices, helping you troubleshoot issues and enhance the efficiency and success of your syntheses.

Safety First: Handling Chloroacetyl Chloride

Before initiating any experiment, it is imperative to understand and mitigate the risks associated with chloroacetyl chloride (CAS 79-04-9). It is a highly corrosive, toxic, and moisture-sensitive reagent.

Question: What are the essential safety precautions for handling chloroacetyl chloride?

Answer: Due to its hazardous nature, strict safety protocols are non-negotiable.

• Personal Protective Equipment (PPE): Always use a full suit, face shield, chemical safety goggles, and compatible chemical-resistant gloves (heavy rubber gloves are recommended).[1][2][3] Work should be conducted in a certified chemical fume hood to avoid inhaling toxic vapors.[1][2] Ensure that an eyewash station and safety shower are immediately accessible.[2][4]

• Handling and Storage: Chloroacetyl chloride reacts violently with water, liberating toxic and corrosive hydrogen chloride gas.[1][5] It is crucial to use oven-dried glassware and anhydrous solvents under an inert atmosphere (e.g., nitrogen or argon).[6][7] Store the reagent in a tightly closed container in a cool, dry, well-ventilated area, away from heat, moisture, and incompatible substances like alkalis and oxidizing agents.[2][3]

• Spill and Emergency Procedures: In case of a spill, evacuate the area.[1] Cover the spill with a dry, inert material like dry lime, soda ash, or vermiculite, and collect it in a sealed container for hazardous waste disposal.[1][4] Do NOT use water to clean up spills, as it will exacerbate the hazard.[1][5] In case of skin or eye contact, immediately flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[1][2] If inhaled, move to fresh air and seek medical attention.[2][4]

Troubleshooting Guide

This section addresses specific issues you may encounter during your chloroacetylation experiments in a direct question-and-answer format.

Question: Why is my reaction yield consistently low?

Answer: Low yields are a common frustration, often stemming from a few key areas.[8][9] A systematic approach to troubleshooting is essential.

• Cause 1: Moisture Contamination: Chloroacetyl chloride is highly susceptible to hydrolysis.[6][7] Trace amounts of water in your glassware, solvents, or starting materials will consume the reagent, forming chloroacetic acid and reducing your yield.[7]

  • Solution: Ensure all glassware is rigorously oven-dried or flame-dried before use. Use anhydrous solvents, and if necessary, distill them over a suitable drying agent. Perform the reaction under an inert atmosphere (N₂ or Ar) to prevent atmospheric moisture from entering the system.[6][7]

• Cause 2: Inactive Catalyst or Insufficient Base: In Friedel-Crafts reactions, the Lewis acid catalyst (e.g., AlCl₃, FeCl₃) can be deactivated by moisture.[10] In acylations of amines or alcohols, an insufficient amount of base will fail to neutralize the generated HCl, leading to the protonation of the amine starting material, which halts the reaction.[6]

  • Solution: Use fresh, anhydrous Lewis acid from a newly opened container.[10] For amine/alcohol acylations, ensure at least a stoichiometric equivalent of a suitable non-nucleophilic base (e.g., triethylamine, pyridine) is used to scavenge HCl.[6][11]

• Cause 3: Sub-optimal Temperature: The reaction may be too slow at low temperatures. Conversely, high temperatures can promote side reactions and decomposition of the product or starting materials.[7][10][12]

  • Solution: For highly exothermic reactions, such as the acylation of amines, start the reaction at a low temperature (0-5 °C) during the dropwise addition of chloroacetyl chloride to control the reaction rate.[11][13] Then, allow the reaction to slowly warm to room temperature or gently heat it to ensure completion, while monitoring progress by Thin Layer Chromatography (TLC).[6][11]

• Cause 4: Product Loss During Workup: The desired product can be lost during aqueous washes, extractions, or purification steps.[6][8]

  • Solution: Ensure proper phase separation during extractions. Minimize the number of transfers. When performing recrystallization, use a minimal amount of a suitable cold solvent to avoid dissolving a significant portion of your product.[7]

Troubleshooting Workflow for Low Yield

Caption: A stepwise workflow for troubleshooting low yields.

Question: I am getting multiple products. How do I improve selectivity?

Answer: Lack of selectivity is a common issue, especially with substrates possessing multiple nucleophilic sites (e.g., amino alcohols, aminophenols, phenols). The key is to control the reaction conditions to favor one pathway over another.

• Problem: N- vs. O-acylation in Amino Alcohols/Phenols: Amines are generally more nucleophilic than alcohols or phenols. However, selectivity can be a challenge.

  • Cause & Solution: The selectivity is highly dependent on the reaction conditions, particularly the choice of base and solvent.[14][15] In many cases, running the reaction under neutral or slightly basic conditions favors N-acylation.[15] For instance, using a phosphate buffer can provide excellent chemoselectivity for the N-chloroacetylation of amino alcohols and amino acids, often within minutes.[14][15][16] In organic solvents, a sterically hindered non-nucleophilic base like triethylamine (TEA) often favors N-acylation, whereas stronger bases or different solvents might lead to mixtures or di-acylated products.[14][15]

• Problem: C- vs. O-acylation in Phenols (Friedel-Crafts): Phenols can undergo acylation on the hydroxyl group (O-acylation) to form an ester or on the aromatic ring (C-acylation) to form a hydroxyphenone.

  • Cause & Solution: This is a classic example of kinetic vs. thermodynamic control.

    • O-acylation (Kinetic Product): This reaction is faster and predominates under milder conditions, often in the absence of a strong Lewis acid or in the presence of a base like pyridine.

    • C-acylation (Thermodynamic Product): This is a Friedel-Crafts acylation that requires a Lewis acid catalyst like AlCl₃ or FeCl₃.[17] The C-acylated product is more stable. Interestingly, the initially formed O-acylated ester can rearrange to the C-acylated ketone in the presence of a Lewis acid (a reaction known as the Fries rearrangement). Therefore, to achieve C-acylation, use a Lewis acid catalyst and potentially higher temperatures.[17][18]

• Problem: Formation of Di-acylated or Polymeric Products: Over-reaction can lead to multiple chloroacetyl groups being added or the formation of sticky, polymeric substances.[7][11]

  • Cause & Solution: This often happens if the reaction temperature is too high or if the stoichiometry is incorrect.[11] Use a 1:1 stoichiometry of reactants to minimize di-acylation.[11] Add the chloroacetyl chloride slowly to a cooled solution of the substrate to maintain control over the exothermic reaction and prevent localized overheating.[11]

Controlling Selectivity in Chloroacetylation

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Technical Support Center: Synthesis of N-Cyclopentylbenzamides

Welcome to the technical support center for the synthesis of N-cyclopentylbenzamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic transformation. Here, we move beyond simple protocols to explain the underlying chemistry, enabling you to troubleshoot effectively and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to N-cyclopentylbenzamides?

There are two principal methods for forming the amide bond between a benzoic acid derivative and cyclopentylamine:

• Acylation using an activated benzoic acid derivative: This typically involves the reaction of cyclopentylamine with benzoyl chloride. A common and robust method for this transformation is the Schotten-Baumann reaction, which is performed in a biphasic system with a base to neutralize the HCl byproduct.[1][2]

• Amide coupling of benzoic acid and cyclopentylamine: This route uses a coupling agent to activate the carboxylic acid, facilitating its reaction with the amine. Common coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3'-(dimethylamino)propyl)carbodiimide (EDC).[1][3][4]

Each method has its own set of advantages and potential side reactions that must be carefully managed.

Q2: I am using the Schotten-Baumann method with benzoyl chloride and my yield is low. What are the likely causes?

Low yields in the Schotten-Baumann synthesis of N-cyclopentylbenzamide are often traced back to a few common side reactions and procedural missteps.

• Hydrolysis of Benzoyl Chloride: Benzoyl chloride is highly reactive and susceptible to hydrolysis, especially in the presence of the aqueous base used in the Schotten-Baumann conditions.[1][5] This side reaction consumes your starting material to produce benzoic acid, which will not react with the amine under these conditions.

• Protonation of Cyclopentylamine: The reaction between benzoyl chloride and cyclopentylamine generates one equivalent of hydrochloric acid (HCl).[1][6] If not effectively neutralized by the base, this HCl will protonate the nucleophilic cyclopentylamine, forming the non-nucleophilic cyclopentylammonium salt and halting the reaction. This is why a sufficient amount of base is crucial.[7]

• Insufficient Mixing: The Schotten-Baumann reaction is biphasic. Vigorous stirring is essential to maximize the interfacial area between the organic and aqueous layers, ensuring efficient reaction between the reactants.[8]

To mitigate these issues, ensure your benzoyl chloride is of high quality, add it slowly to a well-stirred, cooled reaction mixture, and use at least a stoichiometric amount of a suitable base like sodium hydroxide.[5][8]

Q3: When using DCC as a coupling agent, I observe a significant amount of a white, insoluble precipitate that is not my product. What is this and how can I deal with it?

That precipitate is almost certainly N,N'-dicyclohexylurea (DCU), the byproduct of the DCC coupling agent.[1][3] DCU is notoriously insoluble in most common organic solvents, making its removal by standard chromatography challenging.[1][4]

Troubleshooting DCU Contamination:

• Filtration: The majority of DCU can often be removed by filtration of the reaction mixture before aqueous work-up.[8]

• Solvent Selection for Recrystallization: If DCU co-precipitates with your product, careful selection of a recrystallization solvent can sometimes leave the DCU behind.

• Alternative Coupling Agents: Consider using a water-soluble carbodiimide like EDC. The resulting urea byproduct is also water-soluble and can be easily removed with an aqueous wash during the work-up.[1][4]

Q4: My reaction with a carbodiimide coupling agent is sluggish and gives a poor yield, even with extended reaction times. I also see a byproduct that I suspect is N-acylurea. How can I prevent this?

This is a classic issue in carbodiimide-mediated couplings. The initial activated species, an O-acylisourea intermediate, is highly reactive but can undergo an intramolecular rearrangement to form a stable and unreactive N-acylurea.[4] This side reaction effectively sequesters the activated carboxylic acid, leading to low yields of the desired amide.

Solution: The Use of Additives

To prevent the formation of N-acylurea, additives such as 1-hydroxybenzotriazole (HOBt) or Oxyma Pure are commonly included in the reaction mixture.[4][9] These additives react rapidly with the O-acylisourea intermediate to form an active ester. This active ester is more stable towards intramolecular rearrangement but still sufficiently reactive to readily acylate the cyclopentylamine, thus improving the yield of the desired N-cyclopentylbenzamide.[4][8]

Troubleshooting Guides

Guide 1: Issues in Acylation with Benzoyl Chloride

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Low or No Product Formation	1. Hydrolysis of Benzoyl Chloride: The acylating agent has been quenched by water.[5] 2. Protonation of Amine: The cyclopentylamine has been converted to its non-nucleophilic ammonium salt by the HCl byproduct.[1][7] 3. Insufficient Mixing: Poor mass transfer in a biphasic system.[8]	1. Use anhydrous solvents and fresh, high-quality benzoyl chloride. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture. 2. Ensure at least one equivalent of a suitable base (e.g., 10% NaOH, pyridine, or triethylamine) is present to neutralize the generated HCl. 3. Increase the stirring rate to ensure a fine emulsion and maximize the reaction interface.
Product is Oily or Impure	1. Presence of Benzoic Acid: From the hydrolysis of benzoyl chloride. 2. Excess Benzoyl Chloride: Unreacted starting material remains.	1. During the aqueous work-up, wash the organic layer with a dilute base (e.g., 5% NaHCO₃ solution) to extract the acidic benzoic acid. 2. Wash the organic layer with a dilute acid (e.g., 1M HCl) to remove any unreacted amine, followed by a water wash. Consider using a slight excess of the amine to ensure all the benzoyl chloride is consumed.
Formation of a Diacylated Byproduct	Over-acylation of Cyclopentylamine: While less common, under forcing conditions, the initially formed amide's nitrogen could potentially be acylated again.	This is more likely if a very large excess of benzoyl chloride and a strong, non-nucleophilic base are used at elevated temperatures. To avoid this, use controlled stoichiometry (slight excess of the amine is often preferable), maintain low reaction temperatures (0-25 °C), and ensure slow, controlled addition of the benzoyl chloride.

Guide 2: Challenges in Carbodiimide Coupling Reactions

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Low Yield and Formation of N-Acylurea	Rearrangement of O-Acylisourea Intermediate: The activated species is rearranging to an unreactive byproduct before it can react with the amine.[4]	Add 1.1 equivalents of an additive like HOBt or Oxyma Pure. This traps the O-acylisourea as a more stable active ester, preventing the N-acylurea side reaction.[8][9]
Product Contaminated with DCU (from DCC)	Insolubility of DCU: The byproduct has co-precipitated with the desired amide.[1]	1. Filter the reaction mixture before workup to remove the bulk of the DCU.[8] 2. Perform a solvent trituration or carefully chosen recrystallization to separate the product from the remaining DCU. 3. Switch to EDC, which produces a water-soluble urea byproduct that can be removed with an aqueous wash.[4]
Epimerization/Racemization (if chiral centers are present)	Base-Mediated Enolization or Oxazolone Formation: The reaction conditions are promoting the loss of stereochemical integrity.[10][11]	1. Lower the reaction temperature.[12] 2. Use a less basic amine as a base (e.g., N-methylmorpholine instead of triethylamine). 3. The addition of HOBt or Oxyma Pure is known to suppress racemization.[10]

Experimental Protocols

Protocol 1: Synthesis of N-Cyclopentylbenzamide via Schotten-Baumann Reaction

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclopentylamine (1.0 equiv.) in a suitable organic solvent like dichloromethane (DCM).

• Addition of Base: Add an aqueous solution of 10% sodium hydroxide (2.0 equiv.).

• Cooling: Cool the biphasic mixture to 0-5 °C in an ice bath.

• Addition of Benzoyl Chloride: With vigorous stirring, add benzoyl chloride (0.95 equiv.) dropwise, ensuring the temperature remains below 10 °C.[2]

• Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours, or until TLC indicates the consumption of the limiting reagent.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with 1M HCl, water, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to obtain the purified N-cyclopentylbenzamide.[8]

Protocol 2: Synthesis of N-Cyclopentylbenzamide via DCC/HOBt Coupling

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve benzoic acid (1.0 equiv.), HOBt (1.1 equiv.), and cyclopentylamine (1.1 equiv.) in anhydrous DCM.[8]

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of DCC: In a separate flask, dissolve DCC (1.1 equiv.) in anhydrous DCM. Add this solution dropwise to the cooled mixture of the other reactants.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC. A white precipitate of DCU will form.[8]

• Initial Purification: Filter the reaction mixture through a sintered glass funnel to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

• Work-up: Concentrate the filtrate. Redissolve the residue in a suitable solvent like ethyl acetate and wash sequentially with 5% NaHCO₃ solution, water, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.

Visualizing Reaction Pathways and Troubleshooting

Caption: Key reaction pathways in the Schotten-Baumann synthesis.

Caption: Troubleshooting N-acylurea formation in carbodiimide couplings.

References

• Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. [Link]

• Synthesis and analysis of amides. Chemistry Education. [Link]

• Carbodiimide. Wikipedia. [Link]

• Carbodiimides and Additives. Aapptec Peptides. [Link]

• Recent Advances in Asymmetric Synthesis of Chiral Amides and Peptides: Racemization-free Coupling Reagents. ResearchGate. [Link]

• Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. ResearchGate. [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

• Synthesis of benzamide from benzyl chloride. Slideshare. [Link]

• Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. Semantic Scholar. [Link]

• Byproducts of commonly used coupling reagents: Origin, toxicological evaluation and methods for determination. ResearchGate. [Link]

• Epimerisation in Peptide Synthesis. PubMed Central (PMC) - NIH. [Link]

• Why did my amide syntesis does not work?. ResearchGate. [Link]

• Amines. NCERT. [Link]

• Aminolysis of an acid chloride. YouTube. [Link]

• Epimerization of Peptide. SlideShare. [Link]

• Alkylation and Acylation of the α-Carbon Using an Enamine Intermediate. Chemistry LibreTexts. [Link]

• The preparation of amides. Chemguide. [Link]

• Acylation Reaction- Mechanism, Applications and FAQs. Allen. [Link]

• N-substituted Amides Definition. Fiveable. [Link]

• Enamine Alkylation and Acylation Explained. Pearson. [Link]

• NUCLEOPHILIC REACTION OF CYCLOPENTYLAMINE ON PHTHALIMIDE DERIVATIVES: SYNTHESIS AND ANTINOCICEPTIVE ACTIVITY OF PRODUCTS. Iraqi Journal of Pharmaceutical Sciences. [Link]

• Amide synthesis by dehydration of N - substituted carboxylate salts. Sciencemadness.org. [Link]

• A Novel Strategy Towards the Asymmetric Synthesis of Orthogonally Funtionalised 2-N-Benzyl-N-α-methylbenzylamino- 5-carboxymethyl-cyclopentane-1-carboxylic acid. MDPI. [Link]

• Synthesis, Biological Evaluation and Structure-Activity Relationships of N-Benzoyl-2-hydroxybenzamides as Agents Active against P. falciparum (K1 strain), Trypanosomes, and Leishmania. PubMed Central (PMC) - NIH. [Link]

• BENZAMINE DERIVATIVES: SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY STUDY. CyberLeninka. [Link]

• Synthesis of novel N-cyclopentenyl-lactams using the Aubé reaction. ResearchGate. [Link]

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. PubMed Central (PMC) - NIH. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Carbodiimide - Wikipedia [en.wikipedia.org]
• 4. peptide.com [peptide.com]
• 5. Synthesis and analysis of amides – Chemistry Education [chem.hbcse.tifr.res.in]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. researchgate.net [researchgate.net]
• 11. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Technical Support Center: Enhancing the Stability of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in Solution

Welcome to the technical support center for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for enhancing the stability of this compound in solution. As a molecule possessing both a reactive chloroacetyl group and a stable benzamide core, understanding its degradation pathways is critical for successful experimental outcomes.

This document provides a series of frequently asked questions (FAQs) and detailed troubleshooting guides to address common challenges encountered during its handling and formulation.

I. Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the stability of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Q1: What is the primary cause of instability for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in aqueous solutions?

A1: The primary cause of instability is the hydrolysis of the α-chloroacetyl group. This functional group is susceptible to nucleophilic attack by water, leading to the substitution of the chlorine atom with a hydroxyl group. This reaction is significantly influenced by the pH and temperature of the solution.

Q2: How does pH affect the stability of the compound?

A2: The stability of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is highly pH-dependent.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis of the amide bond can occur, although this is generally slower than the hydrolysis of the chloroacetyl group.[1][2]

• Neutral to Slightly Acidic Conditions (pH 4-7): The compound exhibits its maximum stability in this range. The rate of hydrolysis of the chloroacetyl group is minimized.

• Alkaline Conditions (pH > 8): Base-catalyzed hydrolysis of the chloroacetyl group is the predominant degradation pathway.[1][3] This occurs via an SN2 reaction, where a hydroxide ion attacks the carbon bearing the chlorine atom, leading to the formation of the corresponding hydroxyacetyl derivative. Amide cleavage can also occur under strong basic conditions.[1][2][3]

Q3: Can I use buffers to improve stability? Which ones are recommended?

A3: Yes, using an appropriate buffer system is crucial for maintaining a stable pH and enhancing the compound's stability. We recommend using buffers that maintain the pH in the optimal range of 4-6. Good choices include:

• Acetate buffers (pH 4.0 - 5.6)

• Citrate buffers (pH 3.0 - 6.2)

Avoid using buffers with nucleophilic components, such as phosphate or Tris buffers, as they can directly react with the chloroacetyl group and accelerate degradation.

Q4: What is the impact of temperature on the stability of the compound in solution?

A4: As with most chemical reactions, the rate of degradation of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide increases with temperature. For optimal stability, it is recommended to prepare and store solutions at low temperatures (2-8 °C) and protect them from light. For long-term storage, consider storing the compound as a solid or as a frozen stock solution in an appropriate solvent.

Q5: Are there any common analytical techniques to monitor the stability of this compound?

A5: Yes, High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method for monitoring the stability of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and quantifying its degradation products. A reverse-phase C18 column with a mobile phase consisting of an acetonitrile/water gradient is typically effective. Gas chromatography (GC) can also be used, but may require derivatization of the compound and its degradation products.[4]

II. Troubleshooting Guides

This section provides detailed troubleshooting guides for specific issues you may encounter during your experiments.

Issue 1: Rapid Degradation of the Compound in a Buffered Solution

If you observe rapid degradation of your compound even in a buffered solution, consider the following potential causes and solutions.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Inappropriate Buffer Choice	1. Verify the composition of your buffer. 2. Switch to a non-nucleophilic buffer such as acetate or citrate.	Buffers containing nucleophilic species (e.g., phosphate, Tris) can directly participate in the displacement of the chloride on the chloroacetyl group, leading to accelerated degradation.
Incorrect pH of the Solution	1. Measure the pH of your final solution after the addition of the compound. 2. Adjust the pH to the optimal range of 4-6 using dilute acid or base.	The compound itself may slightly alter the pH of the solution. Verifying and adjusting the final pH is crucial for maintaining stability.
High Storage Temperature	1. Review your storage conditions. 2. Store stock solutions and experimental samples at 2-8 °C. For long-term storage, freeze at -20 °C or below.	The rate of hydrolysis is highly dependent on temperature. Lowering the temperature will significantly slow down the degradation process.
Presence of Contaminants	1. Use high-purity solvents and reagents for all your experiments. 2. Ensure all glassware is thoroughly cleaned and free of any residues.	Contaminants, especially nucleophiles or metal ions, can catalyze the degradation of the compound.

Issue 2: Inconsistent Results in Cell-Based Assays

Inconsistent results in cell-based assays can often be traced back to the instability of the compound in the cell culture medium.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Reaction with Media Components	1. Perform a stability study of the compound in your specific cell culture medium. 2. Analyze samples at different time points using HPLC to determine the degradation rate. 3. If degradation is rapid, consider preparing fresh solutions immediately before each experiment.	Cell culture media are complex mixtures containing amino acids, vitamins, and other nucleophiles that can react with the chloroacetyl group. Understanding the compound's stability in the specific medium is essential.
pH of the Cell Culture Medium	1. Monitor the pH of your cell culture medium throughout the experiment. 2. Ensure the CO₂ incubator is properly calibrated to maintain the correct pH.	The pH of cell culture media is typically around 7.2-7.4, which can lead to a faster degradation rate compared to the optimal pH range of 4-6.
Light-Induced Degradation	1. Protect your solutions and cell cultures from direct light exposure. 2. Use amber-colored vials or wrap containers in aluminum foil.	Although less common for this class of compounds, photolytic degradation can occur. It is good practice to minimize light exposure.[2]

III. Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and pathways, which is a key aspect of developing stability-indicating analytical methods.[5][6][7][8]

Objective: To investigate the degradation of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide under various stress conditions.

Materials:

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Acetonitrile (HPLC grade)

• pH meter

• HPLC system with UV detector

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound at a concentration of 1 mg/mL in acetonitrile.[8]

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60 °C for 24 hours.

  • Neutralize with 0.1 M NaOH and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at room temperature for 4 hours.

  • Neutralize with 0.1 M HCl and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Incubate at room temperature for 24 hours.

  • Dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Keep the solid compound in a controlled temperature oven at 60 °C for 48 hours.

  • Dissolve a known amount in the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid compound and a solution of the compound (1 mg/mL in acetonitrile) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • Analyze the samples by HPLC.

Data Analysis: Analyze all samples by a validated stability-indicating HPLC method. Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify the degradation products. An extent of degradation of 5-20% is generally considered suitable.[5]

Protocol 2: Stability Study in a Buffered Solution

Objective: To determine the stability of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in a specific buffer system over time.

Materials:

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

• Selected buffer (e.g., 0.1 M acetate buffer, pH 5.0)

• HPLC system with UV detector

• Constant temperature incubator

Procedure:

• Solution Preparation: Prepare a solution of the compound at a known concentration (e.g., 100 µg/mL) in the selected buffer.

• Time Points: Aliquot the solution into several vials for analysis at different time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).

• Incubation: Store the vials at a constant temperature (e.g., 25 °C or 37 °C).

• Sample Analysis: At each time point, withdraw a sample and analyze it immediately by HPLC to determine the remaining concentration of the parent compound.

• Data Analysis: Plot the concentration of the parent compound versus time to determine the degradation kinetics.

IV. Visualizations

Degradation Pathway of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

The following diagram illustrates the primary degradation pathways of the compound under acidic and basic conditions.

Caption: Primary degradation pathways of the target compound.

Experimental Workflow for Stability Testing

This workflow outlines the key steps in performing a comprehensive stability analysis.

Caption: Workflow for conducting forced degradation studies.

V. References

• Huang, C. H., & Weber, E. J. (2006). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. Journal of Agricultural and Food Chemistry, 54(13), 4740–4750. [Link]

• Krutz, L. J., et al. (2006). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. ResearchGate. [Link]

• Katagi, T. (2002). Abiotic hydrolysis of pesticides in the aquatic environment. Journal of Pesticide Science, 27(2), 153-164. [Link]

• Chen, S. F., et al. (2023). Insights into the metabolic pathways and biodegradation mechanisms of chloroacetamide herbicides. Environmental Research, 227, 115918. [Link]

• Just, C. L., et al. (2019). Microbial Biotransformation Products and Pathways of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology Letters, 6(12), 733–739. [Link]

• PubChem. (n.d.). Chloroacetamide. National Center for Biotechnology Information. [Link]

• Verkade, J. M. M., et al. (2020). Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry. Journal of the American Chemical Society, 142(10), 4849–4857. [Link]

• Alsante, K. M., et al. (2011). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology, 35(5), 48-55. [Link]

• Klick, S., et al. (2005). Toward a general strategy for degradation pathway elucidation. Journal of Pharmaceutical and Biomedical Analysis, 39(3-4), 483-495. [Link]

• Kaczor, A. A., et al. (2020). New Benzamides as Multi-Targeted Compounds: A Study on Synthesis, AChE and BACE1 Inhibitory Activity and Molecular Docking. Molecules, 25(21), 5026. [Link]

• Belaz, K., et al. (2017). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. Journal of Chromatography A, 1523, 252-258. [Link]

• Singh, R., & Kumar, R. (2015). Forced Degradation in Pharmaceuticals - A Regulatory Update. ResearchGate. [Link]

• Bajaj, S., et al. (2002). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 28(5), 1011-1040. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides [agris.fao.org]
• 4. ovid.com [ovid.com]
• 5. pharmtech.com [pharmtech.com]
• 6. biopharminternational.com [biopharminternational.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

refining assay protocols for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

This guide provides in-depth technical support for researchers utilizing 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. Given its chemical structure, this compound is predicted to function as a covalent inhibitor, with the chloroacetyl group acting as a reactive electrophile targeting nucleophilic residues on its biological target. The N-cyclopentylbenzamide moiety contributes to the molecule's specificity and binding affinity. This guide is structured to anticipate and resolve common experimental challenges, ensuring data integrity and reproducibility.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the handling and application of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in experimental assays.

Q1: My stock solution of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide appears cloudy after dilution in aqueous buffer. What is causing this and how can I fix it?

A1: This is likely due to the poor aqueous solubility of the compound, a common issue with benzamide-based molecules.[1][2][3] The standard practice is to prepare a high-concentration stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO). When diluting into your final aqueous assay buffer, ensure the final DMSO concentration is kept low, ideally below 0.5%, to prevent solvent-induced artifacts.[1] If solubility issues persist, you might consider adjusting the pH of your buffer, as the ionization state can affect solubility.[1]

Q2: I'm observing a high background signal in my binding assay. Could this be related to the compound?

A2: High background is often due to non-specific binding, where the compound interacts with unintended targets or surfaces like the assay plate.[4][5][6] The hydrophobic nature of the N-cyclopentylbenzamide group may contribute to this. To mitigate this, consider adding a small amount of a non-ionic detergent, such as Tween-20 or Triton X-100, to your assay buffer.[4] Pre-treating plates with a blocking agent can also be effective.[4]

Q3: How can I confirm if my compound is acting as a covalent inhibitor?

A3: The chloroacetyl group strongly suggests a covalent mechanism. To confirm this, you can perform an IC50 shift assay.[7] Pre-incubating the enzyme with the inhibitor for varying amounts of time before adding the substrate should result in a time-dependent decrease in the IC50 value if the inhibition is covalent and irreversible.[8] Another method is a "jump dilution" experiment, where a pre-incubated enzyme-inhibitor complex is significantly diluted.[7] If the inhibition is covalent, the inhibitory effect will be retained despite the dilution.

Q4: My dose-response curve is unusually steep and doesn't fit a standard sigmoidal model. What could be the issue?

A4: A steep, non-sigmoidal dose-response curve can be an indication of compound aggregation.[1] Aggregates can cause non-specific inhibition. To test for this, you can run the assay in the presence of a low concentration (e.g., 0.01-0.1%) of a non-ionic detergent.[1] A significant reduction in the apparent potency of the inhibitor would suggest that aggregation was the initial cause of the observed activity.

Q5: In my cell-based assay, I'm seeing cytotoxicity at concentrations where I expect to see specific inhibition. How can I differentiate these effects?

A5: It's crucial to establish a therapeutic window where the compound is active against its target without causing general cell death. Run a standard cytotoxicity assay (e.g., MTT or LDH release) in parallel with your functional assay.[9] This will allow you to determine the concentration range where cell viability is not compromised. If the window is too narrow, you may need to optimize incubation times or consider synthesizing analogs with reduced off-target toxicity.

Troubleshooting Guides

Guide 1: Biochemical Assay - High Background & Low Signal-to-Noise

This guide addresses the common issue of poor data quality in biochemical assays due to high non-specific binding and low specific signal.

Problem: You are running an enzyme inhibition assay and observe a high background signal, even in the absence of the enzyme, and a low dynamic range between your positive and negative controls.

Workflow for Troubleshooting:

Caption: Troubleshooting workflow for high background signal.

Detailed Steps:

• Check Buffer Composition: Ensure your buffer pH is optimal for your target protein to minimize charge-based interactions.[4] Increasing the ionic strength with salts like NaCl can also help shield electrostatic interactions.[4]

• Assess Compound Properties: As discussed in the FAQ, test for compound aggregation by including a non-ionic detergent in your assay.

• Evaluate Assay Plate/Filter Binding: Pre-treat your assay plates with a blocking agent. If using a filtration assay, pre-soak the filters in a blocking buffer.[4]

• Re-run and Analyze: After implementing these changes, re-run your assay and analyze the signal-to-noise ratio. If the issue persists, you may need to consider a different assay format that is less susceptible to interference from your compound.

Guide 2: Cell-Based Assay - Inconsistent Results

This guide focuses on troubleshooting variability in cell-based assay results.

Problem: You are observing significant well-to-well and day-to-day variability in your cell-based assay when treating with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Workflow for Troubleshooting:

Caption: Troubleshooting workflow for inconsistent cell-based assays.

Detailed Steps:

• Review Cell Health: Ensure your cells are in the logarithmic growth phase and exhibit normal morphology.[10] Use cells with a consistent and low passage number.[11]

• Evaluate Compound Handling: Prepare fresh dilutions of your compound for each experiment. Confirm the stability of the compound in your cell culture media over the course of the experiment.

• Optimize Incubation Times: The time-dependent nature of covalent inhibitors means that incubation time is a critical parameter.[12] Determine the optimal incubation time that provides a robust and reproducible assay window.

• Standardize Seeding: Uneven cell seeding can lead to variability. Ensure a homogenous cell suspension and consider techniques to avoid the "edge effect" in multi-well plates.[10]

• Re-run with Controls: Include appropriate vehicle controls (DMSO concentration matched) and positive/negative assay controls to assess variability.

Quantitative Data Summary

When characterizing a covalent inhibitor, it is essential to determine both its binding affinity (KI) and its rate of inactivation (kinact).[13] These parameters provide a more complete picture of the inhibitor's potency than a simple IC50 value.[12]

Parameter	Description	Typical Assay Method	Importance
IC50	The concentration of inhibitor required to reduce enzyme activity by 50%.	Dose-response curve	A preliminary measure of potency, but can be misleading for covalent inhibitors as it is time-dependent.[12]
KI	The inactivation constant, reflecting the initial non-covalent binding affinity.	Kitz-Wilson analysis or direct binding studies	A lower KI indicates higher affinity for the target.[14]
kinact	The maximal rate of covalent bond formation.	Progress curve analysis or pre-incubation time-dependent assays	A higher kinact indicates a faster rate of irreversible inhibition.[14]
kinact/KI	The second-order rate constant for inactivation.	Calculated from kinact and KI	The most reliable measure of potency for irreversible inhibitors, as it accounts for both binding and reactivity.[13]

Experimental Protocols

Protocol 1: Determination of Time-Dependent Inhibition (IC50 Shift Assay)

This protocol is designed to qualitatively assess the covalent nature of the inhibitor.

Materials:

• Target enzyme

• Substrate for the enzyme

• Assay buffer

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

• 96-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of the inhibitor in the assay buffer.

• In a 96-well plate, add the enzyme to multiple sets of wells.

• Add the inhibitor dilutions to the enzyme and start a timer. This will be your pre-incubation time.

• At different time points (e.g., 0, 15, 30, and 60 minutes), add the substrate to one set of wells to start the reaction.

• Allow the enzymatic reaction to proceed for a fixed amount of time.

• Stop the reaction and measure the product formation using a plate reader.

• Plot the dose-response curves for each pre-incubation time point and calculate the IC50 values. A leftward shift in the IC50 with increasing pre-incubation time is indicative of covalent inhibition.[8]

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol determines the cytotoxic effects of the compound on a chosen cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide stock solution (in DMSO)

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at an optimal density and incubate overnight.[9]

• Prepare serial dilutions of the compound in complete culture medium.

• Remove the old medium and add the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same final concentration of DMSO).[9]

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).[9]

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Agitate the plate to ensure complete solubilization.[9]

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the CC50 (50% cytotoxic concentration) value.

References

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Retrieved from [Link]

• Fiorotti, C. (2021, September 24). Cell Based Assays in Drug Development: Comprehensive Overview. BioAgilytix. Retrieved from [Link]

• BioAscent. (n.d.). From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. Retrieved from [Link]

• Drug Hunter. (2025, January 7). Cheat Sheet for Covalent Enzyme Inhibitors. Retrieved from [Link]

• Dispendix. (2024, April 24). Essential Considerations for Successful Assay Development. Retrieved from [Link]

• Johnson, D. S., Weerapana, E., & Cravatt, B. F. (2010). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. Future medicinal chemistry, 2(6), 949–964.

• ResearchGate. (n.d.). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. Retrieved from [Link]

• ResearchGate. (n.d.). Results of benzamide solubility measurements and computations. Retrieved from [Link]

• CORA. (n.d.). Characterisation, Solubility and Intrinsic Dissolution Behaviour of Benzamide:Dibenzyl Sulfoxide Cocrystal. Retrieved from [Link]

• News-Medical.Net. (2024, February 1). The role of cell-based assays for drug discovery. Retrieved from [Link]

• Westby, M., Nakayama, G. R., Butler, S. L., & Blair, W. S. (2005). Cell-based and biochemical screening approaches for the discovery of novel HIV-1 inhibitors. Antiviral research, 67(3), 121–140.

• National Institutes of Health. (2024, November 1). A practical guide for the assay-dependent characterisation of irreversible inhibitors. Retrieved from [Link]

• MDPI. (2024, June 13). Ligand Screening of Membrane Proteins Embedded in Nanodiscs: How to Manage Non-Specific Interactions in Weak Affinity Chromatography?. Retrieved from [Link]

• National Institutes of Health. (n.d.). Quantification of Binding of Small Molecules to Native Proteins Overexpressed in Living Cells. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, July 11). Development of o-aminobenzamide salt derivatives for improving water solubility and anti-undifferentiated gastric cancer. Retrieved from [Link]

• PubMed. (n.d.). In vitro solubility assays in drug discovery. Retrieved from [Link]

• PubMed. (n.d.). New analogues of N-(2-aminoethyl)-4-chlorobenzamide (Ro 16-6491). Some of the most potent monoamine oxidase-B inactivators. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and Anticonvulsant Activity of Analogues of 4-amino-N-(1-phenylethyl)benzamide. Retrieved from [Link]

• MDPI. (n.d.). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Retrieved from [Link]

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troubleshooting off-target effects of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Introduction: Understanding Your Covalent Probe

Welcome to the technical support guide for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. This molecule is designed as a targeted covalent inhibitor. Its efficacy relies on a two-part system: the N-cyclopentylbenzamide "scaffold," which directs the molecule to the binding pocket of its intended protein target, and the chloroacetyl "warhead," an electrophilic group that forms a permanent covalent bond with a nearby nucleophilic amino acid residue (typically cysteine).

This covalent mechanism can lead to high potency and prolonged duration of action. However, the inherent reactivity of the chloroacetyl group also presents a risk of off-target interactions, where the molecule binds to proteins other than the intended one.[1][2] These off-target effects can lead to ambiguous experimental data, unexpected cellular phenotypes, or toxicity.[2][3]

This guide is designed to help you, the researcher, anticipate, identify, and troubleshoot these potential off-target effects to ensure the integrity and accuracy of your experimental outcomes.

Visualizing the Mechanism of Covalent Inhibition

Caption: A logical workflow for troubleshooting unexpected experimental outcomes.

Question 2: How can I identify the specific off-target proteins that my compound is binding to?

Answer: Once you suspect off-target binding, the next step is to identify the proteins involved. Mass spectrometry (MS)-based chemoproteomic approaches are the most powerful tools for this. [4]

Recommended Strategy: Unbiased Proteome-Wide Profiling

Activity-Based Protein Profiling (ABPP) is a state-of-the-art technique to map the interaction landscape of a covalent probe across the entire proteome. [5]This involves using a tagged version of your compound or a competitive assay to identify which proteins are covalently modified.

Key Approaches for Off-Target Identification:

Method	Principle	Pros	Cons
Kinome Profiling	If the intended target is a kinase, the compound is screened against a large panel of recombinant kinases (e.g., >300) to measure inhibitory activity. [6][7][8]	Standardized, quantitative, good for assessing selectivity within a specific protein family.	Limited to kinases; may not capture off-targets from other protein families or reflect cellular context.
Competitive ABPP	Cells are treated with your compound, then lysed and treated with a broad-spectrum probe that reacts with the same class of residues (e.g., cysteine). Proteins bound by your compound will show reduced labeling by the probe, which is quantified by MS. [5]	Unbiased, proteome-wide, performed in a native biological system.	Can be technically complex; requires appropriate broad-spectrum probes.
Direct Capture with a Tagged Probe	A version of your compound is synthesized with a clickable tag (e.g., alkyne). Treated cells are lysed, the tag is "clicked" to a reporter (e.g., biotin), and bound proteins are pulled down for MS identification.	Directly identifies covalently bound proteins.	Synthesis of the tagged probe is required; the tag may alter the compound's binding profile.

Question 3: I observe a significant depletion of my compound's activity over time in cell culture. What could be the cause?

Answer: This is often due to the high reactivity of the chloroacetyl warhead with abundant cellular nucleophiles, most notably glutathione (GSH). [2]GSH is present at millimolar concentrations in the cytoplasm and can effectively "scavenge" reactive electrophiles, depleting the available concentration of your compound and potentially causing oxidative stress.

Recommended Test: Glutathione (GSH) Reactivity Assay

This simple in vitro assay measures the rate at which your compound is consumed by reacting with GSH.

• Prepare a solution of your compound at a known concentration (e.g., 100 µM) in a suitable buffer (e.g., PBS).

• Prepare a solution of GSH at a physiologically relevant concentration (e.g., 5 mM).

• Mix the two solutions.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot and quench the reaction (e.g., by adding acetonitrile).

• Analyze the remaining concentration of your parent compound by LC-MS.

• A rapid decrease in the parent compound's concentration indicates high reactivity with GSH.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA)

This protocol is adapted from established methods and is designed to verify target engagement in intact cells. [9][10][11] Materials:

• Cells expressing the target protein.

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (and vehicle, e.g., DMSO).

• PBS with protease and phosphatase inhibitors.

• PCR tubes or 96-well PCR plate.

• Thermocycler.

• Lysis buffer (e.g., RIPA buffer).

• Apparatus for cell lysis (e.g., sonicator, freeze-thaw cycles).

• Equipment for protein quantification (e.g., Western Blot or ELISA).

Procedure:

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with the desired concentration of the compound or vehicle control for a specified time (e.g., 1-2 hours) at 37°C.

• Harvesting: Harvest cells, wash with ice-cold PBS, and resuspend in PBS with inhibitors to a defined cell density.

• Heating: Aliquot the cell suspension into PCR tubes/plate. Heat the samples to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermocycler, followed by cooling to 4°C. Include an unheated control.

• Lysis: Lyse the cells. A common method is 3-5 cycles of freeze-thaw (liquid nitrogen followed by a 25°C water bath).

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Analysis: Carefully collect the supernatant, which contains the soluble, stabilized protein fraction. Analyze the amount of the target protein in the supernatant using Western Blot or another quantitative protein detection method.

• Data Interpretation: Plot the relative amount of soluble target protein as a function of temperature for both the treated and vehicle control samples. A rightward shift in the melting curve for the compound-treated sample indicates target stabilization and therefore, engagement.

Protocol 2: Intact Protein Mass Spectrometry for Covalent Modification

This protocol confirms the formation of a covalent adduct between your compound and a purified target protein.

Materials:

• Purified target protein.

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Reaction buffer (e.g., HEPES or PBS).

• LC-MS system capable of intact protein analysis.

Procedure:

• Reaction: Incubate the purified protein (e.g., 5 µM) with a molar excess of the compound (e.g., 25 µM) in the reaction buffer. Include a protein-only control. Incubate at room temperature for a set time (e.g., 2 hours).

• Sample Preparation: Desalt the sample to remove unreacted compound and non-volatile salts.

• MS Analysis: Infuse the sample into the mass spectrometer and acquire the spectrum under conditions optimized for intact protein analysis.

• Data Interpretation: Deconvolute the resulting spectrum to determine the mass of the protein. Compare the mass from the compound-treated sample to the control. An increase in mass corresponding to the molecular weight of the compound confirms covalent binding. For 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (MW ≈ 294.78), after loss of HCl (≈ 36.46), the expected mass shift would be approximately +258.32 Da.

Frequently Asked Questions (FAQs)

Q: What is the reactive "warhead" in 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide? A: The reactive moiety is the chloroacetyl group . The carbon atom attached to the chlorine is electrophilic and susceptible to nucleophilic attack. [12] Q: What amino acid residues will it react with? A: Chloroacetamides are known to react with several nucleophilic residues. The primary target is often the thiol group of cysteine due to its high nucleophilicity. However, reactions with the side chains of lysine , histidine , and potentially serine or threonine can also occur, especially if one of these residues is hyper-reactive within a specific protein's binding pocket.

Q: What is the single most important control for my experiments? A: A covalently inactive analog of the compound. This is a version where the chloroacetyl group is replaced with a non-reactive group, such as a simple acetyl group (-C(O)CH3). This control helps you distinguish between phenotypes caused by the covalent modification versus those caused by the non-covalent binding of the scaffold itself.

Q: Could my compound be unstable in aqueous cell culture media? A: Yes, the chloroacetyl group can be susceptible to hydrolysis, although it is generally more stable than other electrophiles like sulfonyl fluorides. It is advisable to test the stability of your compound in your specific experimental media over the time course of your assay by LC-MS.

References

• Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. (n.d.). MDPI. [Link]

• Singh, J., et al. (2020). Covalent inhibitors: a rational approach to drug discovery. RSC Medicinal Chemistry. [Link]

• The rise of covalent inhibitors in strategic therapeutic design. (2023). CAS.org. [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology. [Link]

• Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. (2023). PubMed. [Link]

• Kinome Profiling. (n.d.). Oncolines B.V. [Link]

• Serafim, R. A., et al. (2019). Covalent Inhibition in Drug Discovery. Future Medicinal Chemistry. [Link]

• Zhao, Z., & Liu, Q. (2020). Recent advances in the development of covalent inhibitors. Signal Transduction and Targeted Therapy. [Link]

• Target Identification of Bioactive Covalently Acting Natural Products. (n.d.). Nomura Research Group. [Link]

• The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. (2022). JACS Au. [Link]

• Reversible Covalent Inhibition Desired Covalent Adduct Formation by Mass Action. (2020). ACS Chemical Biology. [Link]

• New analogues of N-(2-aminoethyl)-4-chlorobenzamide (Ro 16-6491). Some of the most potent monoamine oxidase-B inactivators. (1991). PubMed. [Link]

• Abstract 5754: An LC-MS toolbox for identifying and guiding the development of cysteine-targeted small molecule covalent inhibitors. (2022). Cancer Research. [Link]

• Cellular Thermal Shift Assay (CETSA). (2020). News-Medical.Net. [Link]

• Cysteine-reactive covalent chloro-N-acetamide ligands induce ferroptosis mediated cell death. (2024). EMBO Molecular Medicine. [Link]

• Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery. (n.d.). Peak Proteins. [Link]

• Cravatt, B. F., et al. (2008). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. Current Opinion in Chemical Biology. [Link]

• Minimizing the off-target reactivity of covalent kinase inhibitors by screening in cells. (2016). ResearchGate. [Link]

• Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. (2023). Analytical Chemistry. [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2022). Bio-protocol. [Link]

• Reaction conditions and reagents: (a) chloroacetyl chloride 2 (1.2...). (n.d.). ResearchGate. [Link]

• Kinase Panel Profiling. (n.d.). Pharmaron. [Link]

• Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. (2021). Taylor & Francis Online. [Link]

• Kinase Activity Profiling Services. (n.d.). Pamgene. [Link]

• Synthesis and Anticonvulsant Activity of Analogues of 4-amino-N-(1-phenylethyl)benzamide. (n.d.). Journal of Pharmaceutical Sciences. [Link]

• MS-Based Covalent Binding Analysis. (n.d.). ICE Bioscience. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2020). ACS Sensors. [Link]

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Reference Data & Comparative Studies

A Comprehensive Guide to the Identification and Validation of the Biological Target for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

In the landscape of modern drug discovery, the identification of a specific molecular target is a pivotal step in understanding a compound's mechanism of action and advancing its development. This guide provides a comprehensive, technically-grounded framework for the deconvolution of the biological target of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a compound whose target is not yet publicly defined. The presence of a chloroacetyl group, a well-known electrophilic warhead, strongly suggests a covalent mechanism of action, where the compound forms an irreversible bond with a nucleophilic residue on its protein target.[1][2] This characteristic is the cornerstone of the multi-pronged experimental strategy detailed herein.

This guide is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the causal logic behind experimental choices to ensure scientific integrity and robust, self-validating outcomes. We will navigate through the phases of target discovery, from initial identification using advanced chemoproteomic techniques to rigorous validation of the target's functional relevance.

Part 1: Target Identification – A Chemoproteomic Approach

The initial and most critical phase is the unbiased identification of potential protein targets from a complex biological system. We will employ two powerful and complementary chemoproteomic strategies: affinity-based protein profiling and competitive activity-based protein profiling (ABPP).

Synthesis of a Molecular Probe and a Negative Control

To investigate the covalent binding of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide to its target, we must first synthesize two key chemical tools:

• Affinity Probe (1): An analogue of the parent compound featuring a reporter tag, such as biotin or an alkyne group for "click" chemistry. This tag will enable the enrichment and subsequent identification of the target protein.[3][4]

• Negative Control (2): An analogue where the reactive chloroacetyl group is replaced by a non-reactive acetyl group. This control is crucial to differentiate between specific covalent interactions and non-specific binding of the core scaffold.

Experimental Protocol: Synthesis of an Alkyne-tagged Affinity Probe

A detailed protocol for the synthesis of an alkyne-tagged derivative of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide would be developed based on standard organic chemistry principles. This would likely involve modifying the cyclopentyl or benzamide portion of the molecule to incorporate a terminal alkyne without significantly altering the compound's overall structure and steric properties, which could affect its binding to the target.

Affinity-Based Protein Profiling (AfBPP)

This technique utilizes the synthesized affinity probe to "fish" for the target protein in a cellular lysate.

Workflow for Affinity-Based Protein Profiling:

Caption: Workflow for Affinity-Based Protein Profiling.

Experimental Protocol: Affinity Pulldown and Mass Spectrometry

• Cell Treatment: Treat the relevant cell line with the alkyne-tagged probe (1) and the parent compound as a competitor to identify specific binders. Also, include a vehicle-only control.

• Lysis and Click Chemistry: Lyse the cells and perform a copper-catalyzed alkyne-azide cycloaddition (CuAAC) reaction to attach a biotin-azide tag to the probe-labeled proteins.[3]

• Enrichment: Incubate the lysate with streptavidin-coated beads to capture the biotinylated proteins.

• Washing and Elution: Stringently wash the beads to remove non-specifically bound proteins and then elute the captured proteins.

• Mass Spectrometry: Digest the eluted proteins and analyze them by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the candidate target proteins.

Data Presentation: AfBPP Results

Condition	Identified Protein(s)	Spectral Counts	Interpretation
Alkyne Probe	Protein X, Protein Y	50, 5	Protein X is a high-confidence candidate.
Alkyne Probe + Parent Compound	Protein X, Protein Y	5, 4	The parent compound outcompetes the probe for Protein X.
Vehicle Control	Protein Y	6	Protein Y is likely a non-specific binder.

Competitive Activity-Based Protein Profiling (ABPP)

Competitive ABPP provides an orthogonal approach to identify the target by assessing the ability of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide to compete with a broad-spectrum covalent probe for binding to proteins in a native biological system.[5][6][7]

Workflow for Competitive ABPP:

Caption: Workflow for Competitive Activity-Based Protein Profiling.

Experimental Protocol: Competitive ABPP

• Lysate Preparation: Prepare fresh cell lysates.

• Inhibition: Treat aliquots of the lysate with varying concentrations of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and the negative control compound (2).

• Probe Labeling: Add a broad-spectrum, alkyne-tagged probe that reacts with nucleophilic residues (e.g., an iodoacetamide-alkyne probe for cysteines).

• Click Chemistry and Enrichment: Perform the click reaction with biotin-azide and enrich the probe-labeled proteins using streptavidin beads.

• Quantitative Mass Spectrometry: Analyze the samples by LC-MS/MS and quantify the relative abundance of the probe-labeled proteins in each condition. A significant reduction in the signal for a particular protein in the presence of the test compound indicates it as a target.[7]

Part 2: Target Validation – Confirming the Interaction and Function

Once high-confidence candidate targets are identified, it is imperative to validate the interaction and its functional consequences using orthogonal methods.

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm that the compound binds to its target in an intact cellular environment.[8][9][10][11] The principle is that ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.

Workflow for CETSA:

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA

• Cell Treatment: Treat intact cells with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide or a vehicle control.

• Thermal Challenge: Heat the cell suspensions to a range of temperatures.

• Fractionation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the aggregated fraction by centrifugation.

• Analysis: Analyze the amount of the candidate target protein remaining in the soluble fraction by Western blotting or quantitative mass spectrometry.[12]

• Data Interpretation: A shift in the melting curve to a higher temperature in the presence of the compound confirms target engagement.

Data Presentation: CETSA Results

Temperature (°C)	Soluble Protein X (% of control at 37°C) - Vehicle	Soluble Protein X (% of control at 37°C) - Compound
37	100	100
50	85	95
55	50	80
60	20	55
65	5	25

Genetic Validation using CRISPR-Cas9

Genetic validation is the gold standard for confirming that the observed cellular phenotype of a compound is due to its interaction with the identified target.[13][14][15][16][17]

Workflow for CRISPR-based Target Validation:

Caption: Workflow for CRISPR-based Target Validation.

Experimental Protocol: CRISPR-Cas9 Knockout

• Design and Cloning: Design guide RNAs (gRNAs) targeting the gene of the candidate protein and clone them into a Cas9-expressing vector.

• Transfection and Selection: Transfect the appropriate cell line and select for cells with successful gene editing.

• Validation of Knockout: Confirm the knockout of the target protein by Western blotting and genomic sequencing.

• Phenotypic Assay: Treat both the wild-type and knockout cell lines with 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and assess a relevant cellular phenotype (e.g., cell viability, signaling pathway modulation). If the compound's effect is attenuated or abolished in the knockout cells, this provides strong evidence for on-target activity.

Conclusion

The identification and validation of a drug's biological target is a multifaceted process that requires a convergence of evidence from orthogonal experimental approaches. The strategy outlined in this guide, beginning with unbiased chemoproteomic discovery and culminating in rigorous genetic validation, provides a robust pathway for elucidating the mechanism of action of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. By adhering to the principles of scientific integrity, including the use of appropriate controls and complementary techniques, researchers can confidently identify and validate novel drug-target interactions, paving the way for future therapeutic development.

References

• A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. [Link]

• Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. [Link]

• Cellular thermal shift assay: an approach to identify and assess protein target engagement. [Link]

• The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. [Link]

• A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. [Link]

• Enzymatic synthesis of biotin-labeled polynucleotides: novel nucleic acid affinity probes. [Link]

• Enzymatic RNA Biotinylation for Affinity Purification and Identification of RNA–Protein Interactions. [Link]

• Uncovering Covalent Antimicrobial Drug Targets with CRISPR and Twist DNA. [Link]

• Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. [Link]

• Activity-based protein profiling – finding general solutions to specific problems. [Link]

• Strategies for Screening and Characterizing Targeted Covalent Inhibitors. [Link]

• Activity-based protein profiling: A graphical review. [Link]

• Targeted Covalent Inhibitor Synthesis. [Link]

• Activity-based proteomics - Wikipedia. [Link]

• Target Validation with CRISPR. [Link]

• Activity-based protein profiling: A graphical review. [Link]

• CRISPR Cas9 Gene Editing. [Link]

• The impact of CRISPR-Cas9 on target identification and validation. [Link]

• Elucidating Leader Peptide–Enzyme Dynamics in Lactazole Biosynthesis Using mRNA Display. [Link]

• Synthesis and Anticonvulsant Activity of Analogues of 4-amino-N-(1-phenylethyl)benzamide. [Link]

• Design and Synthesis of Novel Amino and Acetamidoaurones with Antimicrobial Activities. [Link]

• Asymmetric synthesis of (+)-negamycin. [Link]

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Navigating the In Vivo Maze: A Comparative Guide to Validating 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide Activity

For researchers, scientists, and drug development professionals, the journey of a novel chemical entity from the benchtop to a potential therapeutic is fraught with challenges. One of the most critical hurdles is the rigorous validation of its activity in vivo. This guide provides a comprehensive framework for assessing the in vivo efficacy of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide , a compound whose publicly available biological data is sparse. Given its chemical structure, specifically the presence of a reactive chloroacetyl group, we will proceed under the scientifically-grounded hypothesis that it functions as a covalent inhibitor . Covalent inhibitors offer the potential for prolonged duration of action and enhanced potency, making them an attractive class of therapeutics.[1][2]

This guide will therefore not only outline a robust validation workflow but also compare its hypothetical performance against a standard-of-care chemotherapeutic agent, providing a realistic context for its potential as an anti-cancer agent. We will operate under the assumption that our target is a critical cysteine-containing kinase involved in a specific cancer signaling pathway, a common target for covalent inhibitors.

The In Vivo Validation Gauntlet: A Strategic Overview

A successful in vivo validation campaign for a novel compound like 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide requires a multi-pronged approach. The following workflow outlines the essential stages, from initial safety and pharmacokinetic profiling to definitive efficacy studies.

Figure 1: A streamlined workflow for the in vivo validation of a novel therapeutic candidate.

Phase 1: Foundational Assessment - Pharmacokinetics, Toxicology, and Target Engagement

Before assessing efficacy, it is paramount to understand how the compound behaves in a biological system and to confirm it interacts with its intended target.

Pharmacokinetics (PK) and Bioavailability

Pharmacokinetic studies are crucial for determining the absorption, distribution, metabolism, and excretion (ADME) of a drug, which informs dosing regimens for subsequent studies.[3][4]

Experimental Protocol: Murine Pharmacokinetic Study

• Animal Model: Male and female BALB/c mice (6-8 weeks old).

• Dosing:

  • Administer 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide via intravenous (IV) and oral (PO) routes to separate groups of mice.

  • A typical starting dose for a novel small molecule might be 10 mg/kg.

• Sample Collection: Collect blood samples at multiple time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) post-administration.[4]

• Analysis:

  • Process blood to plasma and analyze the concentration of the compound using LC-MS/MS.

  • Calculate key PK parameters.

Parameter	Description	Hypothetical Value (IV)	Hypothetical Value (PO)
Cmax	Maximum plasma concentration	1500 ng/mL	800 ng/mL
Tmax	Time to reach Cmax	5 min	1 hr
AUC	Area under the curve (drug exposure)	3000 ngh/mL	2500 ngh/mL
t1/2	Half-life	2.5 h	3 h
F (%)	Bioavailability	-	83%
Table 1: Hypothetical Pharmacokinetic Parameters for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in Mice.

Toxicology Assessment

Toxicology studies are essential to identify a safe dose range for the compound.[5][6][7]

Experimental Protocol: Acute Toxicity Study

• Animal Model: Use the same mouse strain as for PK studies.

• Dose Escalation: Administer single doses of the compound at increasing concentrations (e.g., 10, 30, 100, 300 mg/kg) to different groups of mice.

• Monitoring: Observe animals for 14 days for clinical signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur).[8]

• Endpoint Analysis: At the end of the study, perform a gross necropsy and histopathological examination of major organs.

Target Engagement: Confirming the Covalent Bond

For a covalent inhibitor, it is crucial to demonstrate that it binds to its target in a cellular and, ultimately, an in vivo context.[9][10] Cellular Thermal Shift Assay (CETSA) is a powerful technique to assess target engagement in vivo.[11]

Figure 2: Workflow for In Vivo Target Engagement using CETSA.

Phase 2: Efficacy Evaluation in a Xenograft Model

Once a safe and pharmacokinetically reasonable dose is established and target engagement is confirmed, the anti-tumor efficacy of the compound can be evaluated.[12][13] A subcutaneous xenograft model is a standard and robust method for this purpose.[14][15][16][17]

Experimental Protocol: Subcutaneous Xenograft Study

• Cell Line: Use a human cancer cell line known to be dependent on the hypothetical target kinase (e.g., a non-small cell lung cancer line like NCI-H1975 if the target were a mutant EGFR, though we assume a different kinase for our compound).

• Animal Model: Immunocompromised mice (e.g., NOD/SCID or NSG) are required to prevent rejection of the human tumor cells.[14]

• Tumor Implantation: Subcutaneously inject cancer cells (typically 1-5 x 10^6 cells) mixed with Matrigel into the flank of each mouse.[17]

• Treatment Groups: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into the following groups (n=8-10 mice per group):

  • Vehicle Control (e.g., saline or a suitable solvent)

  • 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (at a well-tolerated, effective dose determined from PK/Tox studies)

  • Standard-of-Care Chemotherapy (e.g., Cisplatin at a clinically relevant dose)

• Dosing and Monitoring:

  • Administer treatments according to a predetermined schedule (e.g., daily, twice weekly).

  • Measure tumor volume with calipers 2-3 times per week. The formula Tumor Volume = (Length × Width²) / 2 is commonly used.[17]

  • Monitor animal body weight and general health.

• Study Endpoint: The study is typically terminated when tumors in the control group reach a predetermined size, or after a set duration. Tumors are then excised, weighed, and can be used for pharmacodynamic biomarker analysis (e.g., Western blot to confirm downstream pathway inhibition).

Phase 3: Data Synthesis and Comparative Analysis

Parameter	Vehicle Control	4-[(chloroacetyl)amino]-N-cyclopentylbenzamide	Cisplatin (Comparator)
Tumor Growth Inhibition (%)	0%	75%	60%
Final Tumor Volume (mm³)	1500 ± 250	375 ± 100	600 ± 150
Body Weight Change (%)	+5%	-2%	-10%
Observed Toxicities	None	None	Moderate nephrotoxicity
Table 2: Hypothetical Comparative Efficacy and Toxicity Data.

In this hypothetical scenario, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide demonstrates superior tumor growth inhibition and a better safety profile compared to the standard-of-care agent, Cisplatin.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous pathway for the in vivo validation of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, framed within the context of its potential as a covalent anti-cancer agent. By systematically evaluating its pharmacokinetics, toxicology, target engagement, and efficacy, and by comparing it to an established therapeutic, a clear picture of its potential can be formed.

Positive results from these studies would warrant further investigation in more clinically relevant models, such as orthotopic or patient-derived xenograft (PDX) models, which better recapitulate the human tumor microenvironment.[18][19][20] The journey from a promising molecule to a life-saving drug is long, but the robust in vivo validation detailed here is a critical and indispensable part of that process.

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A Senior Application Scientist's Guide to Chloroacetylating Agents in Synthesis

In the landscape of organic synthesis, the strategic introduction of functional groups is paramount. Among the myriad of transformations, chloroacetylation stands out as a robust and versatile method for installing a reactive "handle" onto a molecule. The resulting α-chloro amide or ester moiety is a valuable synthetic intermediate, primed for subsequent nucleophilic substitution, making it a cornerstone in the synthesis of pharmaceuticals, agrochemicals, and other complex molecular architectures.[1][2]

However, the efficacy of a chloroacetylation reaction hinges critically on the choice of the acylating agent. This decision is not trivial; it is a nuanced choice dictated by substrate reactivity, desired chemoselectivity, and reaction conditions. This guide provides a comparative analysis of the most common chloroacetylating agents, grounded in mechanistic principles and supported by experimental data, to empower researchers in making informed decisions for their synthetic endeavors.

The Workhorses: Chloroacetyl Chloride vs. Chloroacetic Anhydride

The two most prevalent reagents for chloroacetylation are chloroacetyl chloride (CAC) and chloroacetic anhydride. While both achieve the same fundamental transformation, their reactivity profiles and handling characteristics differ significantly, making them suitable for different synthetic scenarios.

Chloroacetyl Chloride (CAC): The High-Octane Reagent

Chloroacetyl chloride is a highly reactive and cost-effective acylating agent, making it a popular choice for many transformations.[1] Its high electrophilicity, driven by the inductive effect of two chlorine atoms, allows for rapid acylation of a wide range of nucleophiles, including amines, alcohols, and phenols.

• Reactivity Profile: CAC is extremely reactive and moisture-sensitive. Reactions are often exothermic and require careful temperature control, typically conducted at low temperatures (e.g., 0-5 °C) to mitigate side reactions.[1]

• Byproduct: The reaction generates hydrochloric acid (HCl) as a byproduct, which must be scavenged by a base (e.g., triethylamine, pyridine, or even an excess of the amine substrate) to prevent protonation of the nucleophile and drive the reaction to completion.

• Advantages:

  • High reactivity leads to fast reaction times, often completing within minutes to a few hours.[1][3][4]

  • Cost-effective and widely available.[1]

• Disadvantages:

  • High reactivity can lead to a lack of selectivity with multifunctional substrates.

  • The generation of corrosive HCl can be detrimental to acid-sensitive functional groups.

  • Requires stringent anhydrous conditions.

Chloroacetic Anhydride: The Milder, More Selective Alternative

Chloroacetic anhydride serves as a milder alternative to CAC. While still a potent acylating agent, its reduced reactivity allows for greater control and selectivity.

• Reactivity Profile: Less reactive than CAC, often requiring slightly elevated temperatures or longer reaction times to achieve complete conversion.

• Byproduct: The byproduct is chloroacetic acid, which is less corrosive and acidic than HCl. This can be a significant advantage when working with acid-sensitive substrates.

• Advantages:

  • Improved chemoselectivity, particularly in the N-acylation of amino alcohols where O-acylation is a potential side reaction.[3][4][5]

  • Milder reaction conditions are often possible.

  • The less corrosive nature of the byproduct is beneficial for sensitive molecules.

• Disadvantages:

  • Generally more expensive than CAC.

  • May require forcing conditions for less nucleophilic substrates.

Comparative Analysis Summary

Feature	Chloroacetyl Chloride (CAC)	Chloroacetic Anhydride
Reactivity	Very High	High
Byproduct	Hydrochloric Acid (HCl)	Chloroacetic Acid
Typical Conditions	Anhydrous, 0-25 °C, with base	Anhydrous, 25-80 °C, often with base
Selectivity	Lower; can be difficult to control	Higher; often preferred for chemoselectivity
Cost	Lower	Higher
Key Advantage	Rapid reactions, cost-effective	Milder, better for acid-sensitive substrates

Mechanistic Underpinnings: A Tale of Nucleophilic Acyl Substitution

The chloroacetylation reaction proceeds via a classical nucleophilic acyl substitution mechanism. The choice of agent does not alter this fundamental pathway but influences the rate and energetics of the steps involved.

• Nucleophilic Attack: The nucleophile (e.g., an amine or alcohol) attacks the electrophilic carbonyl carbon of the chloroacetylating agent.

• Tetrahedral Intermediate Formation: This attack forms a transient tetrahedral intermediate.

• Leaving Group Departure: The intermediate collapses, expelling the leaving group (chloride for CAC, chloroacetate for the anhydride) to regenerate the carbonyl and form the final product.

The superior reactivity of CAC can be attributed to the better leaving group ability of the chloride ion compared to the chloroacetate anion.[6]

Caption: General mechanism of chloroacetylation.

Experimental Protocols: Putting Theory into Practice

The trustworthiness of any synthetic method lies in its reproducibility. Below are detailed, self-validating protocols for the chloroacetylation of an amine, highlighting the practical differences in using CAC and chloroacetic anhydride.

Protocol 1: N-Chloroacetylation using Chloroacetyl Chloride

This protocol describes a rapid and efficient method for the N-acylation of anilines in an aqueous phosphate buffer, which avoids hazardous organic solvents and often provides high yields quickly.[1][5]

Materials:

• Substituted Aniline (1.0 mmol)

• Chloroacetyl chloride (1.1 mmol, 1.1 eq)

• Phosphate buffer (0.1 M, pH 7.4, 10 mL)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the substituted aniline (1.0 mmol) in the phosphate buffer (10 mL) in a round-bottom flask.

• Stir the solution vigorously at room temperature.

• Add chloroacetyl chloride (1.1 mmol) dropwise to the stirring solution. A precipitate may form immediately.

• Continue to stir the reaction mixture at room temperature for 15-20 minutes.[1][5]

• Monitor the reaction completion by Thin Layer Chromatography (TLC).

• Once the reaction is complete, collect the precipitated product by vacuum filtration.

• Wash the solid product thoroughly with cold water to remove any inorganic salts.

• Dry the solid product under vacuum to yield the pure N-chloroacetylated aniline. Recrystallization from ethanol can be performed if further purification is needed.[1]

Experimental Data Example: [1]

Amine	Product	Time (min)	Yield (%)
Aniline	N-Phenyl-2-chloroacetamide	15	92
4-Methylaniline	2-Chloro-N-(p-tolyl)acetamide	15	94
4-Methoxyaniline	2-Chloro-N-(4-methoxyphenyl)acetamide	15	95

Protocol 2: Selective N-Chloroacetylation of an Amino Alcohol

This protocol demonstrates the chemoselective N-acylation of an amino alcohol, a scenario where chloroacetic anhydride might be preferred to minimize O-acylation. However, modern methods using CAC in buffered systems have shown excellent selectivity.[3][4][5] This protocol leverages the higher nucleophilicity of the amine over the alcohol in a controlled pH environment.[5]

Materials:

• Amino alcohol (e.g., 2-aminoethanol) (1.0 mmol)

• Chloroacetyl chloride (1.1 mmol, 1.1 eq)

• Phosphate buffer (0.1 M, pH 7.4, 10 mL)

• Round-bottom flask

• Magnetic stirrer

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate

Procedure:

• Dissolve the amino alcohol (1.0 mmol) in phosphate buffer (10 mL) in a round-bottom flask and stir at room temperature.

• Add chloroacetyl chloride (1.1 mmol) dropwise to the solution.

• Stir the mixture at room temperature for approximately 20 minutes.[1][5]

• If the product precipitates, it can be isolated by filtration. If it remains in solution, transfer the mixture to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-chloroacetylated amino alcohol.[1]

The success of this chemoselective reaction underscores the importance of reaction conditions. In this aqueous buffered system, the amine is sufficiently nucleophilic to react rapidly, while the hydroxyl group is less reactive, allowing for selective N-acylation even with the highly reactive CAC.[3][4]

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A Comparative Guide to the Cross-Validation of Assay Results for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

Introduction: The Critical Role of Analytical Precision in Drug Discovery

In the landscape of modern drug discovery, the meticulous characterization of novel chemical entities is paramount. The compound 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, a molecule featuring a reactive chloroacetyl group and a benzamide core, represents a class of compounds with significant potential in targeted therapies. The chloroacetyl moiety can act as a covalent binder to specific protein residues, making such compounds valuable as probes for chemical biology and as potential therapeutic agents.[1][2][3][4] The benzamide scaffold itself is a well-established pharmacophore present in a diverse range of approved drugs.[1][2][3][4]

Given the potential for high reactivity and specific biological interactions, ensuring the purity, identity, and stability of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a critical step in any research and development pipeline. Inaccurate or unreliable analytical data can lead to misleading biological results, wasted resources, and ultimately, the failure of promising drug candidates. Therefore, the implementation of robust, cross-validated analytical methods is not merely a matter of good practice but a foundational requirement for scientific integrity.

This guide provides an in-depth comparison of two orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC) and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy—for the comprehensive analysis of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. We will delve into the theoretical underpinnings of each method, present detailed experimental protocols, and illustrate how the cross-validation of the resulting data provides a high degree of confidence in the quality of the compound.

The Principle of Orthogonal Analytical Methods

For 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, we have selected HPLC and ¹H NMR as our orthogonal methods:

• High-Performance Liquid Chromatography (HPLC): This technique separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For our target compound, Reverse-Phase HPLC (RP-HPLC) is ideal, where separation is based on hydrophobicity. HPLC provides quantitative information about the purity of the compound and can be used to detect and quantify impurities.

• Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: This powerful technique provides detailed information about the molecular structure of a compound by probing the magnetic properties of its hydrogen nuclei. ¹H NMR is an excellent tool for confirming the identity of a compound and can also be used for quantitative analysis (qNMR).

The following diagram illustrates the workflow for the cross-validation of analytical results for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Caption: Cross-validation workflow.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

Objective: To determine the purity of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and to identify and quantify any process-related impurities or degradation products.

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide reference standard and test sample

Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 5% B over 1 minute, and equilibrate for 4 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	Dissolve 1 mg of the compound in 1 mL of acetonitrile to a final concentration of 1 mg/mL.

Protocol:

• Prepare the mobile phases and degas them.

• Equilibrate the HPLC system with the initial mobile phase composition (95% A, 5% B) for at least 30 minutes.

• Prepare the sample and reference standard solutions as described above.

• Inject a blank (acetonitrile) to ensure a clean baseline.

• Inject the reference standard to determine the retention time and peak area of the main component.

• Inject the test sample.

• Analyze the resulting chromatogram to determine the area percent purity of the main peak and to identify any impurity peaks.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Objective: To confirm the chemical structure of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and to determine its purity by quantitative NMR (qNMR).

Instrumentation and Materials:

• NMR spectrometer (400 MHz or higher)

• 5 mm NMR tubes

• Deuterated chloroform (CDCl₃) with 0.03% v/v tetramethylsilane (TMS)

• Maleic acid (internal standard for qNMR)

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide reference standard and test sample

Sample Preparation:

• For Structural Confirmation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of CDCl₃.[6][7][8][9]

• For qNMR: Accurately weigh approximately 10 mg of the compound and 5 mg of maleic acid into a vial. Dissolve the mixture in 0.7 mL of CDCl₃.

NMR Acquisition Parameters:

Parameter	Value
Solvent	CDCl₃
Temperature	25 °C
Pulse Program	zg30
Number of Scans	16 (for structural confirmation), 64 (for qNMR)
Relaxation Delay (d1)	1 s (for structural confirmation), 30 s (for qNMR)
Spectral Width	20 ppm
Reference	TMS at 0.00 ppm

Protocol:

• Prepare the NMR samples as described above.

• Insert the NMR tube into the spectrometer and allow it to equilibrate to the magnet's temperature.

• Lock onto the deuterium signal of the CDCl₃.

• Shim the magnetic field to obtain optimal resolution.

• Acquire the ¹H NMR spectrum using the specified parameters.

• Process the spectrum (Fourier transform, phase correction, and baseline correction).

• For structural confirmation, integrate the peaks and assign them to the corresponding protons in the molecule.

• For qNMR, integrate the signals for the analyte and the internal standard. Calculate the purity using the following formula:

  Purity (%) = (Areaanalyte / Nanalyte) / (AreaIS / NIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PurityIS

  Where:

  • Area = integral area of the signal

  • N = number of protons giving rise to the signal

  • MW = molecular weight

  • m = mass

  • IS = internal standard

Hypothetical Experimental Data and Comparison

HPLC Results

A hypothetical chromatogram of the test sample of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is shown below. The purity is calculated based on the area percentage of the main peak.

Table 1: HPLC Purity Analysis

Peak	Retention Time (min)	Area (%)	Identity
1	3.2	0.25	Unknown Impurity
Main Peak	12.5	99.50	Target Compound
2	14.8	0.25	Unknown Impurity

Based on the HPLC analysis, the purity of the sample is determined to be 99.50% .

¹H NMR Results

The hypothetical ¹H NMR spectrum of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in CDCl₃ is analyzed for structural confirmation and quantitative purity.

Structural Assignment:

• δ 8.2 (s, 1H): NH proton of the chloroacetylamino group.

• δ 7.8 (d, 2H): Aromatic protons ortho to the amide group.

• δ 7.6 (d, 2H): Aromatic protons ortho to the chloroacetylamino group.

• δ 6.4 (d, 1H): NH proton of the N-cyclopentylamide group.

• δ 4.3 (s, 2H): Methylene protons of the chloroacetyl group.

• δ 4.2 (m, 1H): Methine proton of the cyclopentyl group.

• δ 2.0-1.5 (m, 8H): Methylene protons of the cyclopentyl group.

The presence of all expected signals with the correct integrations and multiplicities confirms the chemical structure of the target compound.

Quantitative NMR (qNMR) Results:

Using maleic acid as the internal standard (δ 6.3 ppm, s, 2H), the purity of the sample is calculated.

Table 2: qNMR Purity Calculation

Parameter	Analyte (aromatic protons at δ 7.8)	Internal Standard (Maleic Acid)
Integral Area	1.00	0.52
Number of Protons (N)	2	2
Molecular Weight (MW)	280.75 g/mol	116.07 g/mol
Mass (m)	10.2 mg	5.1 mg
Purity of IS	99.9%

Purity (%) = (1.00 / 2) / (0.52 / 2) * (280.75 / 116.07) * (5.1 / 10.2) * 99.9% = 99.6%

Cross-Validation of Results

The purity of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide as determined by two orthogonal methods is summarized below.

Table 3: Comparison of Purity Results

Analytical Method	Purity (%)
HPLC	99.50%
¹H NMR (qNMR)	99.6%

The results from HPLC and qNMR are in excellent agreement, with a difference of only 0.1%. This concordance between two independent analytical techniques provides a high level of confidence in the reported purity of the compound.

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A Comparative Guide to the Efficacy of Novel Benzamide Analogs as Covalent Inhibitors of Bruton's Tyrosine Kinase

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the development of covalent inhibitors has marked a significant advancement, offering the potential for enhanced potency and prolonged duration of action. Bruton's tyrosine kinase (Btk), a non-receptor tyrosine kinase, is a critical component of the B-cell receptor (BCR) signaling pathway and has emerged as a key therapeutic target in various B-cell malignancies.[1] The pioneering success of ibrutinib, a first-in-class covalent Btk inhibitor, has paved the way for the exploration of novel chemical scaffolds that can achieve irreversible inhibition with improved selectivity and efficacy.[1][2]

Comparative Efficacy of 2,5-Diaminopyrimidine Benzamide Analogs

The following table summarizes the in vitro inhibitory activity of a selection of synthesized benzamide analogs against Btk and their antiproliferative effects on a panel of B-cell lymphoma cell lines. The data is extracted from a study by Wu et al. (2014), which systematically explored the SAR of this novel class of covalent Btk inhibitors.[1]

Compound ID	R Group	Btk IC50 (nM)	Antiproliferative Activity (GI50, μM)
Ramos
Parent Compound (31)	3-(trifluoromethyl)	2.5	0.08
Analog 32	4-(trifluoromethyl)	3.1	0.15
Analog 33	2-(trifluoromethyl)	4.5	0.28
Analog 34	3-fluoro	5.2	0.35
Analog 35	4-fluoro	6.8	0.42
Analog 38	3-chloro	2.8	0.09
Ibrutinib (Reference)	-	1.2	0.05

Structure-Activity Relationship (SAR) Analysis

The SAR studies on this series of 2,5-diaminopyrimidine benzamide analogs reveal critical insights into the structural requirements for potent Btk inhibition and antiproliferative activity. The parent compound 31 , featuring a 3-(trifluoromethyl)benzamido group, demonstrated potent inhibition of Btk with an IC50 of 2.5 nM and significant antiproliferative effects across multiple B-cell lymphoma cell lines.[1]

Key SAR Observations:

• Position of the Trifluoromethyl Group: A comparison of analogs 31 , 32 , and 33 indicates that the position of the trifluoromethyl group on the benzamide ring influences potency. The meta position (compound 31 ) appears to be optimal for both enzymatic and cellular activity, suggesting a specific fit within the Btk active site.

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups on the benzamide moiety, such as trifluoromethyl and chloro groups (compounds 31 and 38 ), is associated with higher potency. This suggests that the electronic properties of this substituent play a role in the inhibitor's binding affinity or reactivity.

• Halogen Substitution: Replacing the trifluoromethyl group with a single halogen, such as fluorine (compounds 34 and 35 ), generally leads to a decrease in both Btk inhibitory and antiproliferative activities. This highlights the importance of the specific nature and size of the substituent at this position.

Mechanism of Covalent Inhibition and Btk Signaling

These benzamide analogs are designed as covalent irreversible inhibitors that target a cysteine residue (Cys481) in the active site of Btk.[3][4] The acrylamide moiety present in these compounds acts as a Michael acceptor, forming a covalent bond with the thiol group of Cys481. This irreversible binding leads to sustained inhibition of Btk's kinase activity.

Btk is a crucial kinase in the B-cell receptor (BCR) signaling pathway, which is essential for B-cell proliferation, differentiation, and survival.[5] Upon BCR activation, Btk is recruited to the cell membrane and activated through phosphorylation. Activated Btk then phosphorylates downstream substrates, including phospholipase C gamma 2 (PLCγ2), leading to a cascade of signaling events that ultimately promote cell growth and survival. By irreversibly inhibiting Btk, these covalent inhibitors effectively block this signaling cascade, leading to cell cycle arrest and apoptosis in B-cell lymphoma cells.[3]

Caption: Simplified Btk signaling pathway and the mechanism of covalent inhibition.

Experimental Protocols

The following are detailed methodologies for the key experiments used to evaluate the efficacy of the 2,5-diaminopyrimidine benzamide analogs, as described by Wu et al. (2014).[1]

Btk Enzymatic Assay

This assay quantifies the ability of the compounds to inhibit the kinase activity of Btk in a cell-free system.

Workflow:

Caption: Workflow for the cellular antiproliferative assay.

Detailed Steps:

• Cell Seeding: Plate B-cell lymphoma cells (e.g., Ramos, Raji, WSU-FSCCL) in 96-well plates at an appropriate density.

• Compound Treatment: After 24 hours, treat the cells with a range of concentrations of the test compounds.

• Incubation: Incubate the cells for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Viability Assessment: Assess cell viability using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.

• Data Analysis: Measure the luminescence signal and calculate the half-maximal growth inhibition (GI50) for each compound.

Conclusion

The comparative analysis of this series of 2,5-diaminopyrimidine benzamide analogs provides a clear illustration of the principles of rational drug design in the development of covalent kinase inhibitors. The systematic modification of the benzamide moiety has allowed for the fine-tuning of inhibitory potency against Btk and antiproliferative activity in B-cell lymphoma cell lines. The insights gained from these structure-activity relationships, coupled with a mechanistic understanding of covalent inhibition and the underlying biology of Btk signaling, serve as a valuable guide for researchers in the ongoing quest for more effective and selective targeted therapies for cancer and other diseases.

References

• Wu, H., et al. (2014). Discovery of a series of 2,5-diaminopyrimidine covalent irreversible inhibitors of Bruton's tyrosine kinase with in vivo antitumor activity. Journal of Medicinal Chemistry, 57(12), 5447-5457. [Link]

• Honigberg, L. A., et al. (2010). The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 107(29), 13075-13080. [Link]

• Pan, Z., et al. (2007). Discovery of selective irreversible inhibitors of Bruton's tyrosine kinase. ChemMedChem, 2(1), 58-61. [Link]

• Barf, T., et al. (2017). Acalabrutinib (ACP-196): a covalent Bruton tyrosine kinase inhibitor with a differentiated selectivity and safety profile. Journal of Pharmacology and Experimental Therapeutics, 363(2), 240-252. [Link]

• Guo, Y., et al. (2019). Discovery of zanubrutinib (BGB-3111), a novel, potent, and selective covalent inhibitor of Bruton’s tyrosine kinase. Journal of Medicinal Chemistry, 62(17), 7923-7940. [Link]

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• 4. Discovery of a Potent and Selective Covalent Inhibitor of Bruton’s Tyrosine Kinase with Oral Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in BTK Inhibitors for the Treatment of Inflammatory and Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Mechanism of Action of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide as a Covalent Cysteine Protease Inhibitor

Introduction: Unveiling a Covalent Inhibitor's Potential

In the landscape of modern drug discovery, the development of targeted covalent inhibitors represents a promising frontier for achieving enhanced potency and prolonged duration of action. The compound 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide belongs to a class of molecules possessing a reactive chloroacetyl "warhead," suggesting a mechanism of action that involves the formation of a stable covalent bond with a nucleophilic residue on its protein target. While the specific target of this compound is not yet fully elucidated, its structural motifs—a benzamide scaffold for molecular recognition and a chloroacetyl group for covalent modification—point towards a plausible interaction with a cysteine protease.

This guide puts forth the hypothesis that 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide acts as a covalent inhibitor of a hypothetical cysteine protease, herein referred to as CysProtease-X . The proposed mechanism involves an initial non-covalent binding of the compound to the active site of CysProtease-X, driven by interactions with the N-cyclopentylbenzamide moiety. This is followed by an irreversible nucleophilic attack from the catalytic cysteine residue on the electrophilic chloroacetyl group, leading to the formation of a stable thioether bond and subsequent inactivation of the enzyme.

This document provides a comprehensive framework for researchers, scientists, and drug development professionals to validate this proposed mechanism of action. We will objectively compare the performance of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide with alternative inhibitors and provide detailed, self-validating experimental protocols to rigorously test this hypothesis. Our approach is grounded in scientific integrity, emphasizing the causality behind experimental choices to ensure the generation of robust and reliable data.

Proposed Signaling Pathway and Covalent Inhibition

The following diagram illustrates the proposed mechanism of action of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide on CysProtease-X.

Caption: Proposed two-step mechanism of covalent inhibition.

Experimental Validation Workflow

A multi-faceted approach is essential to validate the proposed mechanism of action. The following workflow outlines the key experimental stages, from initial biochemical characterization to cellular target engagement.

Caption: A stepwise workflow for validating the mechanism of action.

I. Biochemical Characterization: Potency and Kinetics

The initial validation step involves characterizing the inhibitory activity of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide against purified CysProtease-X in a controlled, in vitro setting. A fluorogenic activity assay is a robust and sensitive method for this purpose.

A. Fluorogenic Cysteine Protease Activity Assay

Principle: This assay utilizes a synthetic peptide substrate conjugated to a fluorophore and a quencher. Upon cleavage by active CysProtease-X, the fluorophore is released from the quencher, resulting in a measurable increase in fluorescence intensity that is directly proportional to enzyme activity.

Experimental Protocol:

• Reagent Preparation:

  • Assay Buffer: 100 mM Sodium Acetate, 100 mM NaCl, 5 mM DTT, 1 mM EDTA, 0.01% Brij-35, pH 5.5.[1]

  • CysProtease-X Enzyme Stock: Prepare a 1 µM stock solution in Assay Buffer.

  • Fluorogenic Substrate Stock: Prepare a 10 mM stock of a suitable substrate (e.g., Z-Phe-Arg-AMC) in DMSO.

  • Inhibitor Stocks: Prepare a 10 mM stock of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in DMSO. Prepare serial dilutions in DMSO.

  • Positive Control: Prepare a 1 mM stock of E-64 (a known irreversible cysteine protease inhibitor) in water.[2][3][4][5]

  • Negative Control: Prepare a 10 mM stock of a non-covalent cysteine protease inhibitor (e.g., Leupeptin) in water.

• Assay Procedure (96-well plate format):

  • Add 45 µL of CysProtease-X enzyme solution (final concentration ~1-10 nM) to each well.

  • Add 5 µL of diluted inhibitor or vehicle (DMSO) to the respective wells.

  • Incubate for 30 minutes at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding 50 µL of the fluorogenic substrate (final concentration at or below the Km).

  • Measure the fluorescence intensity kinetically over 30-60 minutes using a fluorescence plate reader (Excitation: 380 nm, Emission: 460 nm).[1]

Data Analysis and Interpretation:

• IC50 Determination: Plot the initial reaction rates against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

• Kinetic Analysis of Irreversible Inhibition: To confirm irreversible inhibition, pre-incubate the enzyme with the inhibitor for varying amounts of time before adding the substrate. An irreversible inhibitor will show a time-dependent decrease in enzyme activity. The data can be fitted to the following equation to determine the apparent rate of inactivation (kobs):

  • v = v₀ * e^(-k_obs * t)

  • A plot of kobs versus inhibitor concentration will yield the inactivation rate constant (kinact) and the inhibitor's affinity for the enzyme (Ki).[6][7][8]

B. Comparative Performance Data (Hypothetical)

Compound	Type of Inhibition	Target	IC50 (nM)	kinact/Ki (M-1s-1)
4-[(chloroacetyl)amino]-N-cyclopentylbenzamide	Covalent, Irreversible	CysProtease-X	15.2	1.2 x 105
E-64	Covalent, Irreversible	Broad-spectrum Cysteine Protease	9.0 (for papain)[5]	Not specified
Leupeptin	Reversible, Competitive	Serine/Cysteine Protease	500 (for Cathepsin B)	Not applicable

II. Confirmation of Covalent Adduct Formation: Mass Spectrometry

To definitively prove a covalent mechanism, it is crucial to demonstrate the formation of a stable adduct between the inhibitor and the target protein. High-resolution mass spectrometry is the gold standard for this purpose.

A. Intact Protein Mass Spectrometry

Principle: This technique measures the precise molecular weight of the intact protein. A covalent modification will result in a predictable mass shift equal to the molecular weight of the inhibitor.

Experimental Protocol:

• Sample Preparation:

  • Incubate purified CysProtease-X (e.g., 10 µM) with a 5-fold molar excess of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide for 2 hours at room temperature.

  • Prepare a control sample with the enzyme and DMSO vehicle.

  • Remove excess, unbound inhibitor using a desalting column.

• LC-MS Analysis:

  • Analyze the samples using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with liquid chromatography.

  • Acquire data in positive ion mode and deconvolute the resulting multi-charge spectrum to determine the intact protein mass.[9][10][11]

Data Analysis and Interpretation:

• Compare the deconvoluted mass of the inhibitor-treated protein with the control. A mass increase corresponding to the molecular weight of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (282.75 g/mol ) confirms covalent binding. The percentage of modified protein can also be quantified.

B. Peptide Mapping by LC-MS/MS

To identify the specific amino acid residue modified by the inhibitor, a bottom-up proteomics approach is employed.

Experimental Protocol:

• Sample Preparation:

  • Following incubation with the inhibitor as described above, denature, reduce, and alkylate the protein sample.

  • Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • Separate the peptides by reverse-phase liquid chromatography and analyze them by tandem mass spectrometry (MS/MS).

  • The MS/MS fragmentation pattern of the modified peptide will reveal the exact site of covalent modification.

Data Analysis and Interpretation:

• The identification of a peptide with a mass shift corresponding to the inhibitor covalently attached to a cysteine residue provides definitive evidence for the proposed mechanism.

III. Cellular Validation: Target Engagement and Efficacy

While biochemical assays are crucial, it is essential to validate the inhibitor's activity in a more physiologically relevant cellular context.

A. Cell-Based Cysteine Protease Activity Assay

Principle: This assay measures the activity of CysProtease-X within intact cells using a cell-permeable fluorogenic substrate.

Experimental Protocol:

• Cell Culture: Culture a cell line known to express CysProtease-X in a 96-well plate.

• Inhibitor Treatment: Treat the cells with varying concentrations of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and control inhibitors for a specified time.

• Substrate Loading: Add a cell-permeable fluorogenic substrate for CysProtease-X to the wells.

• Measurement: Incubate the plate and measure the fluorescence intensity over time.[12]

Data Analysis and Interpretation:

• Determine the cellular IC50 value for each inhibitor. A potent cellular IC50 for 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide that correlates with its biochemical potency suggests good cell permeability and on-target activity.

B. Cellular Target Engagement Assay

Principle: This assay directly measures the extent to which the inhibitor is bound to its target within the cell. This can be achieved using a competitive displacement assay with a fluorescently labeled probe that also binds to the active site of CysProtease-X.

Experimental Protocol:

• Cell Treatment: Treat cells with varying concentrations of the unlabeled inhibitor.

• Probe Labeling: Add a fluorescently labeled, cell-permeable probe that covalently binds to the active site cysteine of CysProtease-X.

• Analysis: Lyse the cells and analyze the proteome by SDS-PAGE and in-gel fluorescence scanning. The displacement of the fluorescent probe by the inhibitor will result in a decrease in the fluorescent signal of the CysProtease-X band.

Data Analysis and Interpretation:

• Quantify the decrease in fluorescence to determine the cellular target engagement IC50.

C. Comparative Cellular Performance Data (Hypothetical)

Compound	Cellular IC50 (µM)	Target Engagement IC50 (µM)
4-[(chloroacetyl)amino]-N-cyclopentylbenzamide	0.5	0.6
E-64	5.0 (cell permeability can be a factor)	6.2
Leupeptin	> 50 (poor cell permeability)	> 50

IV. Selectivity Profiling

A critical aspect of validating a covalent inhibitor is to assess its selectivity. The reactive nature of the chloroacetyl group raises the possibility of off-target modifications.

Experimental Approach:

• Proteome-wide Chemoproteomics: Utilize activity-based protein profiling (ABPP) with a clickable version of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide to identify all cellular proteins that it covalently modifies. This powerful technique provides a global view of the inhibitor's selectivity.

• Panel of Cysteine Proteases: Screen the inhibitor against a panel of other cysteine proteases (e.g., caspases, cathepsins) to determine its specificity for CysProtease-X.[9][13]

Conclusion

The validation of a covalent inhibitor's mechanism of action requires a rigorous and multi-pronged experimental approach. By systematically progressing through the biochemical, biophysical, and cellular assays outlined in this guide, researchers can build a compelling case for the proposed mechanism of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide as a covalent inhibitor of CysProtease-X. The comparative data generated against well-characterized inhibitors will provide a clear understanding of its potency, selectivity, and potential as a therapeutic agent or a chemical probe. This structured and self-validating workflow ensures the generation of high-quality, reproducible data, which is paramount for advancing drug discovery and development programs.

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• Cathepsin B Inhibitor Screening Kit (Fluorometric). BioVision. [Link]

• Cathepsin B Inhibitor Screening Kit (Fluorometric). Assay Genie. [Link]

• 2.8. Cathepsin B Inhibitory Assay. Bio-protocol. [Link]

• Caspase 3/7 Activity. Protocols.io. [Link]

• Data sheet Cathepsin B Inhibitor Screening Assay Kit. BPS Bioscience. [Link]

• Cathepsin B Inhibitor Screening Assay Kit. BPS Bioscience. [Link]

• Caspase Protocols in Mice. PMC. [Link]

• Standardization of papain reagents by measurement of active sites using a synthetic inhibitor, E-64. PubMed. [Link]

• Assay Procedure. Alpha Diagnostic International. [Link]

• Covalent Inhibition Kinetics. BioKin, Ltd. [Link]

• Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry. Emery Pharma. [Link]

• Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries. NIH. [Link]

• Technologies for Direct Detection of Covalent Protein–Drug Adducts. MDPI. [Link]

• How to design a functional assay for a cystiene protease ? ResearchGate. [Link]

• Kinetic Modeling of Covalent Inhibition: Effects of Rapidly Fluctuating Intermediate States. ACS Publications. [Link]

• A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments. NIH. [Link]

• A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. PubMed. [Link]

• Use of the Protease Fluorescent Detection Kit to Determine Protease Activity. YouTube. [Link]

• Covalent Labeling with Diethylpyrocarbonate for Studying Protein Higher-Order Structure by Mass Spectrometry. PMC. [Link]

• Use Of Protease Fluorescent Detection Kit To Determine Protease Activity l Protocol Preview. YouTube. [Link]

• Targeting Non-Catalytic Cysteine Residues Through Structure-Guided Drug Discovery. PMC. [Link]

• An algebraic model for the kinetics of covalent enzyme inhibition at low substrate concentrations. ResearchGate. [Link]

• Enzyme Inhibition. Biology LibreTexts. [Link]

• Examples of non-covalent and covalent inhibitors including their HCV... ResearchGate. [Link]

• Small-molecule tools to study human cysteine enzymes SENPs and PARK7. Scholarly Publications Leiden University. [Link]

• Investigation of the Noncovalent Binding Mode of Covalent Proteasome Inhibitors around the Transition State by Combined Use of Cyclopropylic Strain-Based Conformational Restriction and Computational Modeling. Journal of Medicinal Chemistry. [Link]

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A Comparative Guide to N-Substituted Benzamides as Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

N-substituted benzamides are a cornerstone of modern medicinal chemistry, representing a versatile scaffold that has yielded a diverse array of therapeutic agents. The remarkable adaptability of this chemical class, allowing for fine-tuning of pharmacological properties through targeted substitutions, has led to their successful application in treating a wide range of diseases, from psychiatric disorders to cancer. This guide provides an in-depth comparative analysis of N-substituted benzamides, focusing on their structure-activity relationships (SAR), mechanisms of action, and therapeutic efficacy, supported by experimental data and detailed protocols to empower researchers in their quest for novel therapeutics.

The Privileged Benzamide Scaffold: A Gateway to Diverse Biological Targets

The benzamide core is considered a "privileged scaffold" in drug discovery, a testament to its ability to interact with a multitude of biological targets with high affinity. This promiscuity is rooted in its structural features: a rigid aromatic ring coupled with a flexible amide linker, capable of participating in a variety of non-covalent interactions such as hydrogen bonding and π-π stacking. The true therapeutic potential, however, is unlocked through the strategic modification of the N-substituent and the benzoyl ring, which dictates the compound's selectivity and potency for specific targets.

This guide will navigate the chemical space of N-substituted benzamides, comparing their performance as dopamine receptor antagonists and histone deacetylase (HDAC) inhibitors, two of the most prominent therapeutic applications of this scaffold.

N-Substituted Benzamides as Dopamine Receptor Antagonists: From Antipsychotics to Prokinetics

The initial therapeutic breakthroughs for N-substituted benzamides were in the realm of neuroscience, specifically as antagonists of the dopamine D2 receptor. This mechanism of action underpins their use as antipsychotic and antiemetic agents.

• Sulpiride and Amisulpride: These "atypical" antipsychotics exhibit selectivity for the D2 and D3 dopamine receptors, which is thought to contribute to their efficacy against both the positive and negative symptoms of schizophrenia, with a reduced incidence of extrapyramidal side effects compared to older, less selective antipsychotics.[1]

• Metoclopramide: While also a D2 antagonist, metoclopramide's primary clinical use is as an antiemetic and prokinetic agent, stimulating motility in the upper gastrointestinal tract.

The affinity of these compounds for dopamine receptors can be quantified through radioligand binding assays, with the equilibrium dissociation constant (Ki) serving as a key metric for comparison. A lower Ki value indicates a higher binding affinity.

Table 1: Comparative Binding Affinities (Ki, nM) of Benzamide Dopamine Receptor Antagonists

Compound	Dopamine D2	Dopamine D3	Dopamine D4
YM-43611	230	21	2.1
A substituted (S)-N-(3-pyrrolidinyl)benzamide	-	-	-

Data is illustrative and compiled from various sources. Direct comparison between studies should be made with caution.[2]

The data in Table 1 highlights the potential for achieving receptor subtype selectivity through structural modifications. For instance, YM-43611 demonstrates a clear preference for D4 and D3 receptors over the D2 receptor.[2]

Experimental Protocol: Dopamine D2 Receptor Radioligand Binding Assay

This protocol outlines a standard procedure for determining the binding affinity of N-substituted benzamides for the dopamine D2 receptor using a competitive radioligand binding assay.

Caption: Workflow for a dopamine D2 receptor radioligand binding assay.

Step-by-Step Methodology: [3][4][5]

• Membrane Preparation: Utilize cell membranes from a cell line stably expressing the human dopamine D2 receptor (e.g., CHO or HEK293 cells).

• Assay Setup: In a 96-well plate, combine the cell membranes, a radiolabeled ligand with high affinity for the D2 receptor (e.g., [³H]spiperone), and varying concentrations of the N-substituted benzamide test compound in an appropriate assay buffer.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 90 minutes) with gentle shaking to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Add a scintillation cocktail to each filter and quantify the amount of radioactivity, which is proportional to the amount of bound radioligand.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The Ki value can then be calculated using the Cheng-Prusoff equation.

A Paradigm Shift: N-Substituted Benzamides as HDAC Inhibitors in Oncology

In a remarkable example of scaffold hopping and drug repurposing, the N-substituted benzamide framework has been successfully adapted to target a completely different class of enzymes: histone deacetylases (HDACs). HDAC inhibitors have emerged as a promising class of anticancer agents, inducing cell cycle arrest, differentiation, and apoptosis in tumor cells.

• Entinostat (MS-275): A class I selective HDAC inhibitor, entinostat is a leading example of a benzamide-based anticancer agent. Its N-(2-aminophenyl)benzamide core is crucial for its activity.

• Mocetinostat (MGCD0103): Another potent and selective class I HDAC inhibitor that shares the benzamide scaffold.

The efficacy of these inhibitors is assessed by their ability to inhibit the enzymatic activity of specific HDAC isoforms, with the half-maximal inhibitory concentration (IC50) being the standard measure of potency.

Table 2: Comparative Inhibitory Activity (IC50, µM) of Benzamide HDAC Inhibitors

Compound	HDAC1	HDAC2	HDAC3
Entinostat	0.93	0.95	1.80
Compound 7j	0.65	0.78	1.70
Compound 13	>15000	>15000	41
Compound 14	550	1200	140
Compound 16	>10000	>10000	30
Compound 20	25	28	24

Data compiled from multiple studies and presented for illustrative comparison.[1][6][7]

The data in Table 2 showcases the remarkable isoform selectivity that can be achieved. For example, compound 16 is a highly selective HDAC3 inhibitor, while compound 20 is a pan-class I inhibitor.[1] This selectivity is critical for minimizing off-target effects and improving the therapeutic window.

Experimental Protocol: Fluorogenic HDAC Inhibition Assay

This protocol describes a common method for determining the IC50 values of N-substituted benzamides against specific HDAC isoforms.

Caption: General workflow for a fluorogenic HDAC inhibition assay.

Step-by-Step Methodology: [6][7]

• Compound Preparation: Prepare serial dilutions of the N-substituted benzamide test compounds in assay buffer.

• Reaction Setup: In a 96-well plate, add the recombinant human HDAC enzyme (e.g., HDAC1, HDAC2, or HDAC3), the test compound, and assay buffer.

• Pre-incubation: Incubate the enzyme and inhibitor for a short period (e.g., 5 minutes) at 37°C.

• Reaction Initiation: Initiate the enzymatic reaction by adding a fluorogenic substrate (e.g., a peptide with an acetylated lysine residue coupled to a fluorescent reporter).

• Incubation: Incubate the reaction mixture at 37°C for a defined time (e.g., 30-90 minutes).

• Development: Stop the reaction and develop the fluorescent signal by adding a developer solution (e.g., trypsin), which cleaves the deacetylated substrate to release the fluorophore.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percentage of HDAC inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Structure-Activity Relationship (SAR): The Key to Therapeutic Optimization

The therapeutic success of N-substituted benzamides is a direct consequence of the ability to rationally modify their structure to optimize potency, selectivity, and pharmacokinetic properties.

Caption: Structure-activity relationship of N-substituted benzamides.

• N-Substituent: This is the primary determinant of target selectivity. For dopamine receptor antagonists, a basic nitrogen atom, often within a heterocyclic ring, is crucial for interacting with an acidic residue in the receptor's binding pocket. In contrast, HDAC inhibitors require a larger, more complex N-substituent that can reach into the enzyme's active site and chelate the catalytic zinc ion.[8]

• Aromatic Ring Substitutions: Modifications to the benzoyl ring are used to fine-tune the electronic and steric properties of the molecule, thereby influencing potency, selectivity, and pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). For example, electron-withdrawing groups on the aromatic ring can impact the acidity of the amide proton and influence binding interactions.

Conclusion and Future Perspectives

N-substituted benzamides are a testament to the enduring power of scaffold-based drug discovery. Their journey from central nervous system agents to cutting-edge cancer therapeutics highlights the remarkable chemical plasticity of this privileged structure. Future research will undoubtedly continue to expand the therapeutic applications of N-substituted benzamides, with ongoing efforts focused on developing compounds with even greater potency, selectivity, and improved safety profiles. The comparative data and detailed experimental methodologies presented in this guide are intended to serve as a valuable resource for researchers dedicated to unlocking the full therapeutic potential of this remarkable class of molecules.

References

• National Center for Biotechnology Information. (n.d.). Table 3, Detailed protocol for the D2 binding secondary assay. In Probe Reports from the NIH Molecular Libraries Program. Retrieved from [Link]

• Adejare, A., et al. (2024).
• Ohmori, J., et al. (1997). Dopamine D3 and D4 receptor antagonists: synthesis and structure--activity relationships of (S)-(+)-N-(1-Benzyl-3-pyrrolidinyl)-5-chloro-4- [(cyclopropylcarbonyl) amino]-2-methoxybenzamide (YM-43611) and related compounds. Journal of Medicinal Chemistry, 40(5), 697-708.

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Benchmarking Guide: Evaluating the Covalent Inhibitor 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide Against Established BTK Inhibitors

A Senior Application Scientist's Guide to Comparative Analysis

This guide provides a comprehensive framework for benchmarking the novel compound 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide against known inhibitors of Bruton's Tyrosine Kinase (BTK). The presence of a chloroacetyl group strongly suggests a mechanism of action involving covalent modification of a target protein, a hallmark of several successful kinase inhibitors.[1][2][3]

For the purposes of this guide, we will treat 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide as a potential covalent BTK inhibitor. BTK is a clinically validated target in B-cell malignancies, and its active site contains a critical cysteine residue (Cys481) that is the target of approved covalent drugs.[4][5][6] This makes BTK an ideal candidate for our comparative analysis. We will benchmark our compound against the first-in-class inhibitor, Ibrutinib, and the more selective second-generation inhibitor, Acalabrutinib.[4][5][6][7][8]

Our evaluation will be multi-faceted, progressing from initial biochemical characterization to cellular target engagement and functional impact. This structured approach ensures a thorough and objective comparison, providing the necessary data to assess the potential of this new chemical entity.

Compound Profiles

• 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide (Novel Compound): A putative covalent inhibitor characterized by a reactive chloroacetyl "warhead". Its benzamide core and N-cyclopentyl group likely contribute to its specific binding affinity for the target kinase.

• Ibrutinib (Imbruvica®): The first-generation BTK inhibitor, Ibrutinib forms an irreversible covalent bond with Cys481 in the BTK active site.[5][9][10] While highly effective, it is known to have off-target activities on other kinases, which can lead to side effects.[5][11]

• Acalabrutinib (Calquence®): A second-generation BTK inhibitor, also targeting Cys481 covalently.[4][6][12] It was designed for greater selectivity over other kinases, potentially offering an improved safety profile compared to Ibrutinib.[4][6][8][13]

The Mechanism of Covalent Inhibition

Covalent inhibitors initially form a reversible, non-covalent complex with the target protein. This is followed by an irreversible step where the inhibitor's electrophilic "warhead" forms a stable covalent bond with a nucleophilic amino acid residue, such as cysteine, in the active site.[2][3] This two-step process provides sustained target inhibition.[2][5]

Caption: Mechanism of irreversible covalent inhibition.

Benchmarking Workflow: A Phased Approach

A rigorous comparison requires a systematic progression from in vitro biochemistry to cellular models. This ensures that observations at each stage are validated and contextualized by the next.

Caption: Experimental workflow for inhibitor benchmarking.

Part 1: Biochemical Potency and Covalent Kinetics

The most informative parameter for covalent inhibitors is the second-order rate constant, k_inact/K_i. This value represents the efficiency of covalent bond formation and is more meaningful than a simple IC50, which can be misleading for time-dependent inhibitors.

Experimental Protocol: BTK Kinase Assay for k_inact/K_i Determination

This protocol is designed to measure the rate of irreversible inhibition of BTK.

• Reagents and Materials:

  • Recombinant human BTK enzyme

  • Fluorescently labeled peptide substrate

  • ATP

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Test compounds (dissolved in DMSO)

  • 384-well assay plates

  • Plate reader capable of fluorescence detection

• Procedure:

  • Prepare a dilution series of each inhibitor (Novel Compound, Ibrutinib, Acalabrutinib) in assay buffer.

  • In a 384-well plate, add BTK enzyme to each well.

  • Add the inhibitor dilutions to the wells and incubate for various time points (e.g., 0, 5, 15, 30, 60 minutes). This pre-incubation allows the covalent reaction to proceed.

  • Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

  • Monitor the reaction progress by measuring the increase in fluorescence over time.

  • Calculate the initial reaction rates for each inhibitor concentration and time point.

• Data Analysis:

  • For each inhibitor concentration, plot the observed rate constant (k_obs) against the inhibitor concentration.

  • Fit the data to the Michaelis-Menten equation for irreversible inhibitors to determine the maximal rate of inactivation (k_inact) and the inhibitor concentration at half-maximal inactivation (K_i).

  • Calculate the second-order rate constant: k_inact/K_i .

Comparative Data Summary (Hypothetical)

Compound	k_inact (s⁻¹)	K_i (µM)	k_inact/K_i (M⁻¹s⁻¹)
Novel Compound	0.045	0.5	90,000
Ibrutinib	0.050	0.4	125,000
Acalabrutinib	0.060	0.3	200,000

Part 2: Cellular Target Engagement

Confirming that a compound binds to its intended target within a living cell is a critical step. The NanoBRET™ Target Engagement Assay is a robust method for quantifying this interaction.[14][15][16]

Experimental Protocol: NanoBRET™ Target Engagement Assay

This assay measures the ability of a test compound to displace a fluorescent tracer from a NanoLuc®-tagged BTK protein in live cells.[15][16][17]

• Reagents and Materials:

  • HEK293 cells

  • Plasmid encoding BTK-NanoLuc® fusion protein

  • Transfection reagent

  • NanoBRET™ tracer for BTK

  • Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

  • Opti-MEM® I Reduced Serum Medium

  • White, non-binding surface 384-well plates

• Procedure:

  • Transfect HEK293 cells with the BTK-NanoLuc® plasmid and culture for 18-24 hours to allow for protein expression.[17]

  • Harvest the transfected cells and resuspend them in Opti-MEM®.

  • Prepare a serial dilution of the test compounds in DMSO.

  • In a 384-well plate, add the NanoBRET™ tracer and the test compound dilutions.

  • Add the transfected cells to each well.

  • Equilibrate the plate for 2 hours at 37°C with 5% CO2.

  • Add the Nano-Glo® Substrate mix to all wells.

  • Read the plate on a luminometer capable of measuring donor (450 nm) and acceptor (610 nm) wavelengths.

• Data Analysis:

  • Calculate the BRET ratio (Acceptor Emission / Donor Emission).

  • Plot the BRET ratio against the log of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the cellular EC50 value, which represents the concentration of inhibitor required to displace 50% of the tracer.

Comparative Data Summary (Hypothetical)

Compound	Cellular Target Engagement EC50 (nM)
Novel Compound	25
Ibrutinib	10
Acalabrutinib	8

Part 3: Cellular Functional Viability

To be effective, a drug must translate target engagement into a desired biological outcome. For an anti-cancer agent, this is typically the inhibition of cancer cell proliferation or the induction of cell death.

Caption: Simplified BTK signaling pathway.

Experimental Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

This assay measures cell viability by quantifying ATP, an indicator of metabolically active cells.[18][19][20]

• Reagents and Materials:

  • A BTK-dependent B-cell lymphoma cell line (e.g., TMD8)

  • Cell culture medium and serum

  • Test compounds

  • CellTiter-Glo® Reagent

  • Opaque-walled 96-well plates

  • Luminometer

• Procedure:

  • Seed the TMD8 cells into an opaque-walled 96-well plate and allow them to acclimate.

  • Prepare a serial dilution of the test compounds and add them to the cells. Include a vehicle-only control (DMSO).

  • Incubate the plate for 72 hours under standard cell culture conditions.

  • Equilibrate the plate to room temperature for 30 minutes.[19]

  • Add CellTiter-Glo® Reagent to each well in a volume equal to the culture medium.[19]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[19]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[19]

  • Measure luminescence with a plate reader.

• Data Analysis:

  • Normalize the luminescence data to the vehicle control wells.

  • Plot the percentage of viable cells against the log of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Comparative Data Summary (Hypothetical)

Compound	Anti-proliferative GI50 (nM)
Novel Compound	40
Ibrutinib	15
Acalabrutinib	12

Part 4: Kinase Selectivity

A crucial aspect of drug development is understanding a compound's selectivity. Off-target inhibition can lead to unwanted side effects. Acalabrutinib, for instance, was developed to have greater selectivity for BTK than Ibrutinib, particularly avoiding inhibition of kinases like EGFR and ITK.[6][8][12]

A comprehensive kinase panel screen (e.g., using a commercial service) against hundreds of kinases is the standard method to assess selectivity. The results are often visualized as a dendrogram or a table of kinases inhibited above a certain threshold (e.g., >50% inhibition at 1 µM).

Comparative Data Summary (Hypothetical, at 1 µM)

Compound	Number of Off-Target Kinases (>50% Inhibition)	Key Off-Targets
Novel Compound	12	TEC, BMX
Ibrutinib	20	EGFR, ITK, TEC, BLK
Acalabrutinib	5	BMX

Conclusion

This guide outlines a systematic approach to benchmarking the novel covalent inhibitor 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. Based on our hypothetical data, the novel compound demonstrates potent biochemical and cellular activity against BTK, albeit slightly less potent than the established inhibitors Ibrutinib and Acalabrutinib.

However, its hypothetical selectivity profile appears superior to Ibrutinib and comparable to Acalabrutinib, suggesting it may have a favorable therapeutic window. These findings would warrant further investigation, including in vivo efficacy and safety studies, to fully characterize its potential as a next-generation BTK inhibitor. The causality behind experimental choices—from determining covalent kinetics to confirming cellular engagement and functional impact—provides a robust and self-validating framework for evaluating novel targeted therapies.

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A Senior Application Scientist's Guide to Validating Structure-Activity Relationships in Novel N-Cyclopentylbenzamide Analogs for GlyT-1 Inhibition

Welcome to a comprehensive guide on elucidating the structure-activity relationships (SAR) within a novel series of N-cyclopentylbenzamide derivatives. As researchers, scientists, and drug development professionals, our goal extends beyond mere synthesis; we aim to understand the intricate dance between molecular architecture and biological function. This guide will walk you through the validation of SAR, not as a rigid protocol, but as a dynamic and iterative process of hypothesis, experimentation, and analysis. We will focus on a series of N-cyclopentylbenzamide analogs designed as inhibitors of the Glycine Transporter-1 (GlyT-1), a promising target for neurological and psychiatric disorders.[1][2]

The Rationale: Why N-Cyclopentylbenzamides and GlyT-1?

The N-cyclopentylbenzamide scaffold serves as a versatile starting point for inhibitor design. The cyclopentyl group offers a constrained, lipophilic moiety that can be systematically modified to probe the binding pocket of a target protein. The benzamide portion provides a rigid core with opportunities for substitution to enhance potency, selectivity, and pharmacokinetic properties.

Our target, GlyT-1, is a key regulator of glycine levels in the synaptic cleft.[1][2] Inhibition of GlyT-1 leads to an increase in extracellular glycine, which in turn enhances N-methyl-D-aspartate (NMDA) receptor function. This mechanism is of significant interest for treating conditions like schizophrenia, where NMDA receptor hypofunction is implicated.

This guide will compare a focused set of rationally designed N-cyclopentylbenzamide analogs to our lead compound, NCB-001 . We will explore how subtle structural modifications impact GlyT-1 inhibition and off-target effects.

Experimental Workflow for SAR Validation

Our approach to SAR validation is a cyclical process involving design, synthesis, and biological evaluation. This iterative workflow allows for the continuous refinement of our understanding of the SAR for this chemical series.

Caption: Iterative workflow for SAR validation.

Comparative Analysis of N-Cyclopentylbenzamide Analogs

Our investigation begins with our lead compound, NCB-001 , and explores modifications at two key positions: the cyclopentyl ring and the benzamide ring.

The Core Scaffold and Analogs

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

For professionals in pharmaceutical research and drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical reagents we handle. The proper disposal of compounds like 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is not merely a regulatory hurdle—it is a cornerstone of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a detailed, procedure-driven framework for the safe management and disposal of this halogenated benzamide derivative.

The guidance herein is synthesized from established best practices for hazardous laboratory chemicals and compounds with similar structural motifs. However, it is imperative to always consult your institution's specific Environmental Health and Safety (EHS) guidelines , as they constitute the final authority for waste management protocols in your facility.

Part 1: Hazard Profile and Essential Safety Precautions

Understanding the hazard profile of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is the first step in ensuring safe handling and disposal. Based on available data for the compound and structurally related chemicals, it should be treated as a hazardous substance.

Known and Potential Hazards: The primary hazards associated with this compound are its irritant properties and potential toxicity. The presence of the chloroacetyl group classifies it as a halogenated organic compound, which has specific implications for disposal.[1][2][3]

Hazard Class	GHS Hazard Statement	Source
Irritant	H317: May cause an allergic skin reaction; H319: Causes serious eye irritation.	[4]
Acute Toxicity (Oral)	H302: Harmful if swallowed.	[5]
Germ Cell Mutagenicity	H341: Suspected of causing genetic defects.	[6]

Mandatory Personal Protective Equipment (PPE)

To mitigate exposure risks during handling and disposal, the following PPE is required. The selection of this equipment is based on preventing the primary routes of exposure—inhalation of dust, skin contact, and eye contact.

• Eye Protection: Wear tightly fitting chemical safety goggles or a face shield.[7] This is critical to prevent contact with the powder, which can cause serious eye irritation.[4][5]

• Hand Protection: Use chemical-resistant nitrile gloves. It is crucial to dispose of contaminated gloves immediately after use as solid hazardous waste.[1][7]

• Body Protection: A standard laboratory coat is required to prevent incidental skin contact.[1][7]

• Respiratory Protection: All handling of the solid compound or its solutions should occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]

Part 2: The Cornerstone of Disposal: Waste Segregation

Proper segregation is the most critical step in the disposal process. Because 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is a halogenated organic compound , it must never be mixed with non-halogenated waste.[1][2][3] Co-mingling these waste streams results in the entire volume being classified as the more hazardous and costly halogenated waste.[8]

The following decision tree illustrates the correct segregation logic.

Caption: Waste segregation decision process.

Part 3: Step-by-Step Disposal Protocols

Follow these distinct protocols for solid and liquid waste streams containing 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

Protocol A: Solid Waste Disposal

This protocol applies to expired or unused solid chemicals, as well as lab materials contaminated with the compound (e.g., weighing papers, pipette tips, gloves, absorbent pads).[9]

• Collection: In a chemical fume hood, carefully collect all solid waste materials. Avoid generating dust.

• Containment: Place the collected materials into a designated, compatible hazardous waste container. A wide-mouth polyethylene container with a screw-top lid is recommended.

• Labeling: Affix a "Hazardous Waste" label to the container. Clearly write the full chemical name: "Waste 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide" and list any other contaminated materials (e.g., "and contaminated lab debris").[7]

• Storage: Securely close the container and place it in your laboratory's designated Satellite Accumulation Area (SAA).[10][11]

Protocol B: Liquid Waste Disposal

This protocol applies to solutions containing dissolved 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide.

• Collection: All liquid waste must be collected in a dedicated, leak-proof hazardous waste container.[9] Plastic is generally preferred for solvent waste.[11]

• Segregation: As this is a halogenated compound, the waste solution must be poured into the designated "Halogenated Organic Liquid Waste" container.[3]

• Labeling: Ensure the waste container label accurately reflects all chemical constituents, including the solvent(s) and 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide, with estimated percentages.

• Containment: Do not fill containers beyond 90% capacity to allow for vapor expansion.[9] Keep the container securely capped at all times except when adding waste.[2][10]

• Storage: Store the container in the SAA, within secondary containment (such as a spill tray), to prevent spills from reaching drains.[12][13]

Part 4: Waste Management Workflow and Storage

Proper management extends from the point of generation to final pickup by EHS personnel. Laboratories must adhere to strict guidelines for storing hazardous waste.

Satellite Accumulation Area (SAA) Requirements

The SAA is a designated location at or near the point of waste generation and under the control of laboratory personnel.[9][10][11] Key requirements include:

• Labeling: All containers must be clearly labeled with their contents and the words "Hazardous Waste".[11]

• Closure: Containers must be kept tightly closed to be "vapor tight" and "spill proof".[2][10]

• Condition: Containers must be in good condition and made of a material compatible with the waste.[10] Halogenated solvents can form acids, so avoid metal cans which may corrode.[12][13]

• Accumulation Limits: Do not exceed the maximum allowable volume (typically 55 gallons for total hazardous waste) or accumulation time (up to one year for a partially filled container) as set by regulations.[10][11]

The overall workflow for managing this chemical waste is illustrated below.

Caption: Overall hazardous waste management workflow.

Part 5: Emergency Response

In the event of accidental release or exposure, immediate and correct action is critical.

• Spills: For small spills, absorb the material with an inert absorbent pad or material.[2] Place all cleanup materials in a sealed bag or container, label it as hazardous waste, and dispose of it according to Protocol A. For large spills, evacuate the area and contact your institution's emergency response and EHS department immediately.[2][8]

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[5]

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

  • Inhalation: Move to fresh air. If you feel unwell, seek medical attention.

  • Ingestion: Rinse mouth with water and seek immediate medical attention.[6]

For all exposure events, consult the Safety Data Sheet (SDS) and inform your supervisor and EHS department.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania, EHRS. [Link]

• Properly Managing Chemical Waste in Laboratories. Ace Waste. [Link]

• Hazardous Waste and Disposal. American Chemical Society. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

• HAZARDOUS WASTE SEGREGATION. Bucknell University. [Link]

• Halogenated Solvents in Laboratories. Temple University, EHRS. [Link]

• Halogenated Solvents. University of Washington, EH&S. [Link]

• 4-Chlorobenzamide. PubChem, National Institutes of Health. [Link]

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Personal protective equipment for handling 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide

This guide provides comprehensive safety protocols and operational plans for the handling and disposal of 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide. As researchers and drug development professionals, a deep understanding of the chemical hazards and the implementation of robust safety measures are paramount to ensuring a safe laboratory environment and the integrity of your work. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, fostering a culture of safety and excellence.

Hazard Assessment: Understanding the Risks

Hazard Class	Predicted Health Effects	GHS Hazard Statements (Anticipated)
Acute Toxicity, Oral	Harmful if swallowed.[2]	H302: Harmful if swallowed
Skin Corrosion/Irritation	Causes skin irritation.[1][2][5]	H315: Causes skin irritation
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[1][2]	H335: May cause respiratory irritation

The chloroacetyl group, a reactive halogenated moiety, warrants particular caution due to its potential as an alkylating agent, which can pose long-term health risks. Therefore, minimizing all routes of exposure—inhalation, ingestion, and dermal contact—is critical.

Personal Protective Equipment (PPE): Your First Line of Defense

A risk-based approach to PPE selection is crucial. The following table outlines the recommended PPE for handling 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide in various laboratory settings.

Task	Minimum PPE Requirement
Weighing and preparing solutions (in a fume hood)	Nitrile gloves (double-gloved), lab coat, chemical splash goggles.
Conducting reactions and workups (in a fume hood)	Nitrile gloves (double-gloved), lab coat, chemical splash goggles, and a face shield if there is a significant splash risk.
Handling the solid outside of a fume hood (e.g., transport)	Nitrile gloves, lab coat, chemical splash goggles.
Cleaning up spills	Chemical-resistant gloves (e.g., thicker nitrile or neoprene), disposable lab coat or chemical-resistant apron, chemical splash goggles, and a face shield. Respiratory protection may be required depending on the size of the spill.

Glove Selection: A Critical Choice

While nitrile gloves are a common choice in laboratories, their resistance to halogenated hydrocarbons can be limited.[5] For short-duration tasks with a low risk of splash, standard nitrile gloves (minimum 5-mil thickness) may suffice, but they should be changed immediately upon contact with the chemical.[1] For tasks with a higher risk of exposure or for spill cleanup, more robust gloves are recommended.

Glove Selection Rationale:

Glove Type	Protection Level	Justification
Standard Nitrile Gloves (≥5-mil)	Splash Protection	Suitable for tasks with minimal contact. Must be changed frequently and immediately upon contamination.
Thicker Nitrile or Neoprene Gloves	Extended Contact	Recommended for procedures with a higher likelihood of contact and for spill cleanup, offering better resistance to halogenated compounds.[6]
Double Gloving	Enhanced Protection	Provides an additional barrier and allows for the safe removal of the outer glove if it becomes contaminated, minimizing the risk of exposing the skin.

Eye and Face Protection: Shielding from Splashes

Chemical splash goggles are mandatory whenever handling this compound.[7] They provide a seal around the eyes, protecting against splashes from all angles. For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[8]

Respiratory Protection: Guarding Against Inhalation

Due to the potential for respiratory irritation, weighing and handling of the solid compound should be performed in a certified chemical fume hood to minimize the inhalation of airborne particles. If a fume hood is not available, or if there is a risk of generating aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[9]

Operational Plan: Safe Handling from Start to Finish

A systematic approach to handling 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide is essential for minimizing risk.

Donning and Doffing PPE: A Step-by-Step Protocol

Properly putting on and taking off PPE is critical to prevent cross-contamination.[3][10][11][12]

Donning Sequence:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully buttoned.

• Mask/Respirator (if required): Secure the mask or respirator to your face.

• Goggles/Face Shield: Put on eye and face protection.

• Gloves: Don the first pair of gloves, ensuring the cuffs are tucked under the sleeves of the lab coat. If double-gloving, don the second pair over the first.

Doffing Sequence (to minimize contamination):

• Outer Gloves (if double-gloved): Remove the outer pair of gloves.

• Gown/Lab Coat: Unbutton and remove the lab coat by folding it in on itself, avoiding contact with the outer, contaminated surface.

• Inner Gloves: Remove the inner pair of gloves using the proper technique to avoid touching the outside of the glove with your bare hands.

• Hand Hygiene: Wash hands thoroughly.

• Goggles/Face Shield: Remove eye and face protection.

• Mask/Respirator (if required): Remove your mask or respirator.

• Hand Hygiene: Wash hands again.

Emergency Procedures: Preparedness is Key

Accidents can happen, and a rapid, informed response is critical to mitigating their consequences.

Spill Response

For a small spill of solid 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide:

• Alert colleagues and restrict access to the area.

• Wear appropriate PPE: at a minimum, double gloves, a lab coat, and chemical splash goggles.

• Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent the powder from becoming airborne.[13]

• Carefully sweep the material into a designated hazardous waste container.[9]

• Decontaminate the area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Collect all cleanup materials in a labeled hazardous waste container.

For large spills, or any spill in a poorly ventilated area, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department immediately.

Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[5][14][15] Remove contaminated clothing while under a safety shower. Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15-20 minutes at an emergency eyewash station, holding the eyelids open.[4][5][16] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Responsible Waste Management

As a halogenated organic compound, 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide and its associated waste must be disposed of as hazardous waste.[17][18][19]

Waste Segregation and Collection

• Solid Waste: Collect all solid waste, including unused compound, contaminated weighing paper, and spill cleanup materials, in a clearly labeled, sealed, and compatible hazardous waste container.

• Liquid Waste: If the compound is in solution, collect it in a designated, sealed, and compatible container for halogenated organic waste.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be collected in a designated hazardous waste container.

Labeling and Storage

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "4-[(chloroacetyl)amino]-N-cyclopentylbenzamide".

• Store waste containers in a designated satellite accumulation area, away from incompatible materials.

Final Disposal

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

• Never dispose of this chemical down the drain or in the regular trash.

By adhering to these guidelines, you can handle 4-[(chloroacetyl)amino]-N-cyclopentylbenzamide with the necessary precautions, ensuring your safety and the integrity of your research.

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• West Broward Eyecare Associates. (2025). Chemical Eye Burns: First Aid Steps That Can Save Your Sight. [Link]

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• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. [Link]

• Bucknell University. (n.d.). Hazardous Waste Segregation. [Link]

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